Zinc caprylate

• CAS: 557-09-5

Core Science & Biosynthesis

Zinc caprylate chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinc caprylate, the zinc salt of octanoic acid, is a versatile compound with applications ranging from industrial processes to potential therapeutic uses. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and known biological activities of zinc caprylate. Detailed experimental protocols for the determination of key properties are provided, and the putative signaling pathways influenced by the release of zinc ions are visualized. This document is intended to serve as a comprehensive resource for professionals in research, development, and pharmaceutical sciences.

Chemical Structure and Identification

Zinc caprylate is a metal carboxylate consisting of a central zinc ion (Zn²⁺) coordinated to two octanoate anions. The chemical structure and key identifiers are summarized below.

Table 1: Chemical Identification of Zinc Caprylate

Identifier	Value
IUPAC Name	zinc bis(octanoate)[1]
Synonyms	Zinc octanoate, Zinc dioctanoate[1]
CAS Number	557-09-5[1]
Molecular Formula	C₁₆H₃₀O₄Zn[1]
SMILES	CCCCCCCC(=O)[O-].CCCCCCCC(=O)[O-].[Zn+2]

Physicochemical Properties

The physical and chemical properties of zinc caprylate are crucial for its handling, formulation, and application. A summary of these properties is presented in Table 2.

Table 2: Physicochemical Properties of Zinc Caprylate

Property	Value
Molecular Weight	351.8 g/mol
Appearance	White to off-white powder, lustrous scales
Melting Point	136 °C (277 °F)
Boiling Point	239.3 °C (462.7 °F)
Density	1.13-1.19 g/cm³
Solubility	Sparingly soluble in boiling water; fairly soluble in boiling alcohol. Soluble in organic solvents.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of zinc caprylate are outlined below. These protocols are based on standard laboratory practices.

Determination of Melting Point (Capillary Method)

Objective: To determine the melting point of zinc caprylate using a capillary melting point apparatus.

Materials:

• Zinc caprylate powder

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Mortar and pestle

• Spatula

Procedure:

• Ensure the zinc caprylate sample is dry and finely powdered. If necessary, gently grind the sample in a mortar and pestle.[2]

• Press the open end of a capillary tube into the powdered sample, trapping a small amount of the powder.[2]

• Invert the capillary tube and tap the sealed end gently on a hard surface to pack the powder into the bottom. The packed sample height should be 2-3 mm.[3]

• Place the capillary tube into the heating block of the melting point apparatus.[4]

• Set the apparatus to heat at a moderate rate until the temperature is about 15-20°C below the expected melting point (136°C).

• Decrease the heating rate to approximately 1-2°C per minute to ensure accurate determination.[2]

• Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.[2][4]

Determination of Bulk and Tapped Density

Objective: To measure the bulk and tapped density of zinc caprylate powder.

Materials:

• Zinc caprylate powder

• Graduated cylinder (e.g., 100 mL)

• Balance

• Tapped density tester

Procedure for Bulk Density:

• Weigh a clean, dry graduated cylinder and record its mass (M_cylinder).

• Gently pour a known mass (e.g., 50 g) of zinc caprylate powder into the graduated cylinder.

• Level the surface of the powder without compacting it and record the volume (V_bulk).[5]

• Calculate the bulk density using the formula: Bulk Density = Mass of powder / V_bulk.[6]

Procedure for Tapped Density:

• Use the same graduated cylinder with the powder from the bulk density measurement.

• Place the graduated cylinder in the tapped density tester.

• Set the apparatus to tap the cylinder a specified number of times (e.g., 100, 500, and 1250 taps).

• Record the volume of the powder after each tapping interval until the volume remains constant (V_tapped).

• Calculate the tapped density using the formula: Tapped Density = Mass of powder / V_tapped.[6]

Qualitative Solubility Assessment

Objective: To qualitatively assess the solubility of zinc caprylate in various solvents.

Materials:

• Zinc caprylate powder

• Test tubes

• A selection of solvents (e.g., water, ethanol, methanol, chloroform)

• Spatula

• Vortex mixer

Procedure:

• Add a small, consistent amount (e.g., 0.1 g) of zinc caprylate to separate test tubes.

• Add a fixed volume (e.g., 3 mL) of a solvent to each test tube.[7]

• Vigorously shake or vortex each test tube for a set period (e.g., 1-2 minutes).[8]

• Allow the test tubes to stand and observe the degree of dissolution.

• Record the solubility as soluble, partially soluble, or insoluble based on visual inspection for any remaining solid particles.[8]

Synthesis of Zinc Caprylate

A common method for the synthesis of zinc caprylate involves the direct reaction of zinc oxide with caprylic acid.

Reaction: ZnO + 2C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O

Experimental Workflow:

Synthesis of Zinc Caprylate Workflow.

Biological Activity and Signaling Pathways

The biological activity of zinc caprylate is primarily attributed to the dissociation of the compound into zinc ions (Zn²⁺) and caprylate ions in a biological environment.[9] Zinc ions are known to play a crucial role as signaling molecules in a variety of cellular processes.[10][11][12][13]

General Mechanism of Action

Upon administration, zinc caprylate releases zinc ions, which can then exert their biological effects. The primary proposed mechanisms include:

• Enzyme Inhibition: Zinc ions can bind to the active sites of various enzymes, leading to their inhibition.[9][14][15]

• Membrane Disruption: Both zinc and caprylate ions may contribute to the disruption of microbial cell membranes, leading to cell lysis.[9]

Putative Signaling Pathways

While specific studies on the signaling pathways directly affected by zinc caprylate are limited, the known roles of zinc in cellular signaling allow for the postulation of its likely mechanisms of action. Extracellular zinc can activate the G protein-coupled receptor GPR39, also known as the zinc-sensing receptor (ZnR).[10][16] Activation of ZnR can trigger downstream signaling cascades that influence cell proliferation and survival.

Postulated Zinc Signaling via GPR39.

Conclusion

Zinc caprylate is a well-defined chemical entity with a range of established physicochemical properties. Standardized experimental protocols can be readily applied for its characterization. While the precise signaling pathways modulated by zinc caprylate are an area requiring further investigation, its biological activity is understood to be mediated by the release of zinc ions, which are integral to numerous cellular signaling cascades. This guide provides a foundational understanding for researchers and professionals working with this compound.

References

• 1. Zinc Caprylate | C16H30O4Zn | CID 11180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. bettersizeinstruments.com [bettersizeinstruments.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. What is the solubility of metal soaps in organic solvents? - Blog [cjspvc.com]
• 9. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 10. The Zinc Sensing Receptor, a Link Between Zinc and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regulatory Role of Zinc in Immune Cell Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cellular zinc metabolism and zinc signaling: from biological functions to diseases and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Inhibitory zinc sites in enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Zinc regulates vascular endothelial cell activity through zinc-sensing receptor ZnR/GPR39 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Preparation of Zinc Caprylate Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, preparation, and characterization of zinc caprylate powder. Zinc caprylate (also known as zinc octanoate) is a zinc salt of caprylic acid with a wide range of applications, including as a fungicide, stabilizer in plastics, and a catalyst in organic synthesis and polymer chemistry.[1][2] Its biological activities and role in drug development are also areas of growing interest.[3] This document details common synthesis methodologies, provides structured experimental protocols, and summarizes key analytical data for the characterization of the final product.

Synthesis Methodologies

The preparation of zinc caprylate powder is primarily achieved through the reaction of a zinc source with caprylic (octanoic) acid. The most prevalent methods include solvent-free direct fusion and solvent-based precipitation, each offering distinct advantages in terms of efficiency, purity, and environmental impact.

Solvent-Free Synthesis (Direct Fusion/Melt Reaction)

Solvent-free synthesis is an eco-friendly and efficient approach for industrial-scale production.[4] This method involves the direct reaction of zinc oxide (ZnO) or basic zinc carbonate (Zn₅(OH)₆(CO₃)₂) with molten caprylic acid at elevated temperatures.[3] The primary byproduct of the reaction with zinc oxide is water, which is typically removed to drive the reaction to completion.[3]

Key Advantages:

• Environmental and Economic: Eliminates the need for organic solvents, reducing cost and environmental impact.[3][4]

• Simplified Purification: Avoids complex solvent removal and recovery steps.[3]

• High Purity: The direct reaction can produce high-purity zinc caprylate.[3]

Solvent-Based Synthesis (Precipitation)

In this method, the reaction is carried out in a solvent that facilitates mixing, heat transfer, and sometimes the dissolution of reactants.[3] Solvents like ethanol or toluene are commonly used.[3][4] The product is typically isolated by filtration after the reaction is complete.

Key Advantages:

• Enhanced Mixing: Solvents can improve the interaction between reactants, especially at a smaller scale.[3]

• Controlled Reaction Kinetics: The presence of a solvent can offer better control over the reaction rate and temperature.[3]

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below.

Protocol for Solvent-Free Synthesis via Zinc Oxide

This protocol is adapted from the direct fusion method, which is favored for its simplicity and industrial scalability.[3]

Reactants and Materials:

• Zinc Oxide (ZnO)

• Caprylic Acid (Octanoic Acid, C₈H₁₆O₂)

• Reaction vessel equipped with a stirrer, thermometer, and a system for water removal (e.g., Dean-Stark trap or vacuum).

• Inert gas supply (e.g., Nitrogen or Argon).

Procedure:

• Charging the Reactor: In a clean, dry reaction vessel, charge zinc oxide and caprylic acid in a stoichiometric molar ratio of 1:2.[3] A slight excess (10-15%) of caprylic acid can be used to ensure complete conversion of the zinc oxide.[4]

• Inert Atmosphere: Purge the reactor with an inert gas like nitrogen to prevent oxidation during the reaction.[3]

• Heating and Reaction: Begin stirring the mixture and heat it to a temperature range of 110°C to 160°C.[3] The reaction is typically conducted in the melt phase.[3]

• Water Removal: Continuously remove the water formed as a byproduct during the reaction using a Dean-Stark apparatus or by applying a vacuum. This step is crucial to shift the reaction equilibrium towards the formation of zinc caprylate.[3][4]

• Monitoring and Completion: The reaction is typically run for 2 to 6 hours.[3] Reaction completion can be monitored by the cessation of water formation. Inline FTIR can also be used in industrial settings to monitor the formation of the carboxylate peak.[4]

• Cooling and Isolation: Once the reaction is complete, cool the mixture. The resulting product is solid zinc caprylate.

• Purification: The product is typically of high purity. If necessary, it can be pulverized into a fine powder.

Protocol for Solvent-Based Synthesis

This protocol describes a typical laboratory-scale synthesis using a solvent.

Reactants and Materials:

• Zinc Oxide (ZnO) or a zinc salt

• Caprylic Acid (C₈H₁₆O₂)

• Anhydrous solvent (e.g., Toluene or Ethanol)[3][4]

• Reaction flask with a reflux condenser, stirrer, and thermometer.

• Inert gas supply (e.g., Nitrogen).

• Filtration apparatus.

• Drying oven.

Procedure:

• Reactant Preparation: Dissolve or suspend equimolar amounts of zinc oxide and caprylic acid in an anhydrous solvent like toluene in a reaction flask.[3]

• Inert Atmosphere: Flush the system with nitrogen to create an inert atmosphere.[3]

• Reaction: Heat the mixture to a temperature between 80°C and 100°C (for toluene) and reflux with continuous stirring.[3] The reaction is typically carried out for 6 to 12 hours.[3]

• Cooling and Precipitation: After the reaction period, allow the mixture to cool to room temperature. The zinc caprylate product may precipitate out of the solution upon cooling.

• Isolation: Collect the solid product by filtration.

• Washing: Wash the collected solid with a small amount of fresh solvent to remove any unreacted starting materials.

• Drying: Dry the purified zinc caprylate powder in a vacuum oven at a suitable temperature (e.g., 60-100°C) to remove any residual solvent.[5]

Data Presentation: Comparative and Physicochemical Properties

The following tables summarize key quantitative data related to the synthesis and properties of zinc caprylate.

Table 1: Comparison of Common Synthesis Methods

Parameter	Solvent-Free (Direct Fusion)	Solvent-Based (Precipitation)
Primary Reactants	Zinc Oxide, Caprylic Acid[3]	Zinc Oxide/Salt, Caprylic Acid[3]
Typical Solvent	None (Melt Phase)[3]	Toluene, Ethanol, Xylene, Heptane[3][4]
Temperature Range	110 - 160 °C[3]	70 - 150 °C (Solvent Dependent)[4]
Reaction Time	2 - 6 hours[3]	4 - 12 hours[3][4]
Typical Yield	>90%[4]	85 - 95%[4]

| Key Advantage | Eco-friendly, simple purification[3] | Enhanced mixing and control[3] |

Table 2: Physicochemical Properties of Zinc Caprylate

Property	Value	Source(s)
Molecular Formula	C₁₆H₃₀O₄Zn	[1]
Molecular Weight	351.8 g/mol	[1]
CAS Number	557-09-5	[1]
Appearance	White to off-white powder/lustrous solid	[1][3]
Melting Point	136 °C	[6][7]
Boiling Point	239 °C	[6]

| Solubility | Slightly soluble in boiling water; soluble in boiling alcohol |[2][8] |

Characterization Techniques

To confirm the synthesis and purity of zinc caprylate powder, several analytical techniques are essential.

• Fourier-Transform Infrared Spectroscopy (FTIR): This is a primary technique to confirm the formation of the zinc carboxylate salt. The key is to observe the characteristic asymmetric carboxylate stretching frequencies, which typically appear in the range of 1520-1540 cm⁻¹.[3][9] This confirms the coordination of the carboxylate groups to the zinc ion.[3]

• X-ray Diffraction (XRD): XRD is used to determine the crystalline structure and phase purity of the synthesized powder.[3] The resulting diffraction pattern can be compared to reference data to confirm the identity of the compound.[10]

• Thermogravimetric Analysis (TGA): TGA is employed to assess the thermal stability and decomposition profile of zinc caprylate.[3]

• Nuclear Magnetic Resonance (NMR): NMR spectroscopy can be used to verify the ligand environment and assess the purity of the sample by detecting unreacted precursors or side products.[3][9]

• Particle Size Analysis: This technique is used to determine the size distribution of the final powder, which is a critical parameter for many applications.[11][12]

Table 3: Summary of Key Analytical Characterization Data

Technique	Key Information Provided	Typical Values / Observations for Zinc Caprylate
FTIR	Confirmation of carboxylate coordination	Asymmetric COO⁻ stretch at ~1520-1540 cm⁻¹[3][9]
XRD	Crystalline structure and phase purity	Characteristic diffraction peaks confirming the crystal lattice[10]
TGA/DSC	Thermal stability and melting point	Melting point around 136°C[3][6]

| NMR | Purity and ligand environment | Verifies the structure and absence of impurities[3][9] |

Visualizations: Synthesis Pathways and Workflows

The following diagrams illustrate the synthesis pathways and experimental workflows for preparing zinc caprylate powder.

Caption: General chemical reaction pathway for zinc caprylate synthesis.

Caption: Experimental workflow for solvent-free synthesis of zinc caprylate.

Caption: Experimental workflow for solvent-based synthesis of zinc caprylate.

References

• 1. Zinc Caprylate | C16H30O4Zn | CID 11180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 4. Buy Zinc caprylate (EVT-308916) | 557-09-5 [evitachem.com]
• 5. CN102351683A - Production process of zinc acrylate - Google Patents [patents.google.com]
• 6. americanelements.com [americanelements.com]
• 7. zinc caprylate [chemister.ru]
• 8. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 9. Multi-technique structural analysis of zinc carboxylates (soaps) - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00184A [pubs.rsc.org]
• 10. pure.uva.nl [pure.uva.nl]
• 11. Frontiers | Quantification and Characterization of Nanoparticulate Zinc in an Urban Watershed [frontiersin.org]
• 12. Particle Size Distribution: Particle Analyzers :: Microtrac [microtrac.com]

Zinc Caprylate: A Technical Guide to its Mechanism of Action in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinc caprylate, the salt of the essential mineral zinc and the medium-chain fatty acid caprylic acid, is emerging as a compound of significant interest in biological and pharmaceutical research due to its potent antimicrobial properties. This technical guide provides an in-depth exploration of the multifaceted mechanism of action of zinc caprylate against a range of microbial pathogens, including bacteria and fungi. By dissociating into its constituent components, zinc ions (Zn²⁺) and caprylate, it leverages a dual-pronged attack on microbial cells, disrupting cellular integrity and vital metabolic processes. This document synthesizes current scientific understanding, presents quantitative data on its efficacy, details relevant experimental protocols, and visualizes the key molecular pathways involved.

Introduction

The rise of antimicrobial resistance necessitates the exploration of novel and effective antimicrobial agents. Zinc caprylate presents a promising candidate, combining the well-documented antimicrobial activities of both zinc and caprylic acid. In biological systems, zinc caprylate readily dissociates, allowing each component to exert its specific effects, often synergistically. Zinc ions are known to disrupt a variety of cellular processes in microbes, from enzyme function to nutrient uptake, while caprylic acid, a medium-chain fatty acid, primarily targets the integrity of the cell membrane. This guide will dissect these mechanisms to provide a comprehensive understanding for researchers and drug development professionals.

Physicochemical Properties and Dissociation

Zinc caprylate is a white, water-insoluble powder. In aqueous biological environments, it undergoes dissociation to release zinc ions (Zn²⁺) and caprylate anions (C₈H₁₅O₂⁻). This dissociation is a critical first step in its mechanism of action, as it liberates the two active moieties.

Figure 1: Dissociation of Zinc Caprylate in an aqueous environment.

Antibacterial Mechanism of Action

The antibacterial activity of zinc caprylate is a composite of the actions of both zinc ions and caprylate, leading to a multi-targeted assault on bacterial cells. This includes disruption of the cell membrane, inhibition of biofilm formation, and interference with essential enzymatic activities.

Disruption of Bacterial Cell Membrane Integrity

The primary antibacterial mechanism of the caprylate component is the disruption of the bacterial cell membrane. As a lipophilic molecule, caprylic acid can easily insert into the lipid bilayer of the cell membrane. This insertion disrupts the membrane's structure and function, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.[1][2]

The zinc ion component may also contribute to membrane disruption, although this is a secondary effect. High concentrations of extracellular zinc can lead to displacement of essential divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) from the cell membrane, which are crucial for maintaining its stability.

Figure 2: Disruption of the bacterial cell membrane by caprylate.

Inhibition of Biofilm Formation

Bacterial biofilms are structured communities of bacteria encased in a self-produced matrix, which are notoriously resistant to antibiotics. Zinc compounds have been shown to effectively inhibit biofilm formation by various pathogenic bacteria.[3][4] The mechanisms for this include:

• Interference with initial attachment: Zinc ions can alter the surface properties of bacteria, making it more difficult for them to adhere to surfaces and to each other.

• Disruption of quorum sensing: Quorum sensing is a system of cell-to-cell communication that bacteria use to coordinate gene expression, including the genes responsible for biofilm formation. Zinc ions can interfere with these signaling pathways.

• Inhibition of extracellular matrix production: The extracellular matrix is a key structural component of biofilms. Zinc can inhibit the production of the polysaccharides, proteins, and DNA that make up the matrix.

Inhibition of Essential Enzymes

Zinc ions, when present in excess, can act as potent inhibitors of a variety of essential bacterial enzymes.[5] This inhibition can occur through several mechanisms:

• Displacement of essential metal cofactors: Many enzymes require specific metal ions (e.g., magnesium, manganese, iron) as cofactors for their activity. Excess zinc can displace these essential metals, rendering the enzymes inactive.

• Binding to active sites: Zinc ions can bind to the active sites of enzymes, blocking substrate access and preventing catalysis.

• Oxidative stress: High intracellular zinc concentrations can lead to the production of reactive oxygen species (ROS), which can damage enzymes and other cellular components.[5] A study on zinc caproate, a similar compound, demonstrated its ability to alter intracellular Ca²⁺-Mg²⁺-ATPase activity.[1][2]

Antifungal Mechanism of Action

The antifungal activity of zinc caprylate is primarily attributed to the disruption of zinc homeostasis in fungal cells, a mechanism that is gaining increasing attention as a target for novel antifungal therapies.

Disruption of Fungal Zinc Homeostasis

Fungi have evolved sophisticated systems to maintain a balanced intracellular concentration of zinc, which is essential for the function of a vast number of proteins, including transcription factors and enzymes.[6] However, an excess of zinc is toxic. Zinc caprylate, by delivering a high concentration of zinc ions, overwhelms these homeostatic mechanisms.

This disruption of zinc homeostasis can lead to:

• Inhibition of essential zinc-dependent proteins: While some proteins require zinc for function, an overabundance of zinc can lead to non-specific binding and inhibition of other proteins.

• Generation of oxidative stress: As in bacteria, excess intracellular zinc can induce the production of ROS, leading to cellular damage.

• Competition with other essential metals: High levels of zinc can interfere with the uptake and utilization of other essential metals like iron and manganese.

The fungal cell attempts to counteract high zinc levels through the action of zinc transporters that sequester zinc into vacuoles. However, the continuous influx of zinc from zinc caprylate can saturate these systems.

Figure 3: Disruption of zinc homeostasis in fungal cells by excess zinc ions.

Synergistic Antifungal Effects

Zinc caprylate has been shown to act synergistically with other fatty acids and conventional antifungal drugs.[7] For instance, its combination with other fatty acid salts has been suggested to be more effective in treating dermatophytoses. The membrane-disrupting effects of caprylate can enhance the penetration of other antifungal agents into the fungal cell, thereby increasing their efficacy.

Quantitative Data

While specific minimum inhibitory concentration (MIC) data for zinc caprylate is limited in the publicly available literature, the MICs of other zinc salts and caprylic acid against various microorganisms provide a strong indication of its potential efficacy.

Table 1: Minimum Inhibitory Concentrations (MICs) of Zinc Compounds against Various Bacteria

Zinc Compound	Organism	MIC	Reference
Zinc Sulfate	Pseudomonas aeruginosa	1 mg/mL	[8]
Zinc Sulfate	Acinetobacter baumannii	0.5 mg/mL	[8]
Zinc Oxide NPs	Staphylococcus aureus (MDR)	3.9 µg/mL	[9]
Zinc Oxide NPs	Escherichia coli (MDR)	31.25 µg/mL	[9]
Organic Zinc Complexes	Escherichia coli	0.125 - 1.5 mg/mL	[10][11]
Inorganic Zinc Sulfate	Escherichia coli	2 - 6 mg/mL	[10][11]

Table 2: Minimum Inhibitory Concentrations (MICs) of Zinc Compounds against Candida albicans

Zinc Compound	Strain	MIC	Reference
Zinc Chloride	ATCC 10231, 11006, 18804	1.0 - 2.4 mM	[1][5]
Zinc Gluconate	ATCC 10231, 11006, 18804	1.0 - 2.4 mM	[1][5]
Zinc Lactate	ATCC 10231, 11006, 18804	1.0 - 2.4 mM	[1][5]
Zinc Sulfate	ATCC 10231, 11006, 18804	1.0 - 2.4 mM	[1][5]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for determining the MIC of an antimicrobial agent against a specific microorganism.

Figure 4: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

• Preparation of Zinc Caprylate Stock Solution: Prepare a stock solution of zinc caprylate in a suitable solvent (e.g., DMSO) and then dilute it in the appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the zinc caprylate solution to obtain a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard, and then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension. Include a growth control (no antimicrobial) and a sterility control (no inoculum).

• Incubation: Incubate the plate at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of zinc caprylate that completely inhibits visible growth of the microorganism.

Biofilm Inhibition Assay using Crystal Violet Staining

This assay quantifies the ability of an antimicrobial agent to inhibit biofilm formation.

Figure 5: Workflow for the biofilm inhibition assay.

Methodology:

• Culture Preparation: Grow the test microorganism in a 96-well plate containing growth medium and various concentrations of zinc caprylate.

• Incubation: Incubate the plate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C).

• Washing: After incubation, gently wash the wells with a buffer (e.g., phosphate-buffered saline) to remove non-adherent, planktonic cells.

• Staining: Add a solution of 0.1% crystal violet to each well and incubate for 10-15 minutes at room temperature.

• Washing: Wash the wells again to remove excess stain.

• Solubilization: Add a solubilizing agent (e.g., 30% acetic acid or ethanol) to each well to dissolve the crystal violet that has stained the biofilm.

• Quantification: Measure the absorbance of the solubilized stain at a specific wavelength (e.g., 570 nm) using a microplate reader. The reduction in absorbance in the presence of zinc caprylate compared to the control indicates the degree of biofilm inhibition.[12][13]

Conclusion

The mechanism of action of zinc caprylate in biological systems is a compelling example of a multi-targeted antimicrobial strategy. By delivering both zinc ions and caprylate, it effectively disrupts fundamental cellular structures and processes in both bacteria and fungi. Its ability to permeabilize cell membranes, inhibit biofilm formation, and interfere with essential enzymatic functions and ion homeostasis makes it a promising candidate for further research and development in the fight against microbial infections. The potential for synergistic activity with existing antimicrobial agents further enhances its therapeutic prospects. Future research should focus on obtaining more specific quantitative data for zinc caprylate against a broader range of clinically relevant microbes and elucidating the precise molecular interactions and signaling pathways involved in its potent antimicrobial effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Zinc caproate: Ecofriendly synthesis, structural characterization, and antibacterial action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Activity of Novel Zinc-Itraconazole Complexes in Protozoan Parasites and Sporothrix spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Zinc Compounds on the Enzymatic Activities of Lysozyme and Peroxidase and Their Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fungal zinc metabolism and its connections to virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. In vitro antibacterial effects of zinc oxide nanoparticles on multiple drug-resistant strains of Staphylococcus aureus and Escherichia coli: An alternative approach for antibacterial therapy of mastitis in sheep - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antimicrobial and anti-biofilm efficacy of different inorganic and organic zinc forms against multidrug-resistant Escherichia, Klebsiella, Staphylococcus and Pseudomonas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
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• 13. researchgate.net [researchgate.net]

CAS number 557-09-5 chemical information

An In-depth Technical Guide to Zinc Dioctanoate (CAS 557-09-5)

For Researchers, Scientists, and Drug Development Professionals

Zinc dioctanoate, also known as zinc octanoate or zinc caprylate, with the CAS number 557-09-5, is a zinc salt of octanoic acid. It is a versatile organometallic compound with a wide range of applications in various industries, including pharmaceuticals, manufacturing, and materials science. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, spectroscopic data, toxicological information, and its mechanism of action in biological systems.

Chemical Identification and Physical Properties

Zinc dioctanoate is a white to off-white, lustrous solid that can appear as scales or a powder.[1] It is known to decompose in the presence of moisture, releasing octanoic acid.[1]

Table 1: Chemical Identification of Zinc Dioctanoate

Identifier	Value
CAS Number	557-09-5[2]
Molecular Formula	C₁₆H₃₀O₄Zn[2]
Molecular Weight	351.80 g/mol [3]
IUPAC Name	zinc bis(octanoate)[3]
Synonyms	Zinc octanoate, Zinc caprylate, Zinc dioctylate, Octanoic acid, zinc salt[3]

Table 2: Physical and Chemical Properties of Zinc Dioctanoate

Property	Value	Source
Appearance	White to off-white lustrous scales or powder	[1]
Melting Point	136 °C	[4]
Boiling Point	239.3 °C at 760 mmHg	[4]
Density	1.19 g/cm³	[4]
Flash Point	107.4 °C	[4]
Vapor Pressure	0.022 mmHg at 25 °C	[4]
Solubility	Slightly soluble in boiling water; soluble in boiling alcohol	[4]
Stability	Stable, but sensitive to moisture	[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of zinc dioctanoate.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of zinc dioctanoate is characterized by the vibrations of the carboxylate group. The key absorption bands are:

• Asymmetric COO⁻ stretching: A strong band typically appears in the region of 1540–1585 cm⁻¹. The position and broadness of this peak can indicate the coordination environment of the zinc ion and whether the compound is in a crystalline or amorphous state.[5][6]

• Symmetric COO⁻ stretching: This band is observed around 1400-1441 cm⁻¹.[7]

• C-H stretching: Absorptions corresponding to the alkyl chains are present in the 2850–3000 cm⁻¹ region.[8]

• Zn-O stretching: A peak below 660 cm⁻¹ can be attributed to the Zn-O bond vibration.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is dominated by the signals from the octanoate alkyl chain, typically appearing as a complex of signals in the upfield region of approximately δ 0.8–2.5 ppm.[1]

• ¹³C NMR: The carbon NMR spectrum provides more detailed structural information. A study of a series of zinc carboxylates, including zinc octanoate, showed characteristic chemical shifts for the carboxylate carbon and the carbons of the alkyl chain. The carboxylate carbon (C=O) resonance is a key indicator.[9]

Mass Spectrometry (MS)

The mass spectrum of zinc dioctanoate can be complex. Studies on basic zinc carboxylates, which have a related structure, indicate that the molecular ion peak is often weak or absent. The fragmentation pattern is typically dominated by the loss of a carboxylate radical and the formation of stable zinc-containing clusters. For basic zinc carboxylates, the base peak is often attributed to species like [(RCO₂)₃Zn₄O]⁺.[10]

Experimental Protocols: Synthesis of Zinc Dioctanoate

Zinc dioctanoate can be synthesized through several routes. Below are two common laboratory-scale methods.

Synthesis via Reaction of Zinc Oxide with Octanoic Acid

This method involves the direct reaction of zinc oxide with octanoic acid.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add octanoic acid and a suitable solvent such as toluene.

• Addition of Reactant: While stirring, add a stoichiometric amount of zinc oxide to the solution.

• Reaction: Heat the mixture to reflux (approximately 80–100 °C) and maintain for several hours. The progress of the reaction can be monitored by the consumption of the zinc oxide.[1]

• Workup: After the reaction is complete, cool the mixture and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent like ethanol to yield lustrous scales of zinc dioctanoate.[1]

Caption: Synthesis of Zinc Dioctanoate from Zinc Oxide.

Synthesis via Double Displacement Reaction

This method involves the reaction of a water-soluble zinc salt with sodium octanoate.

Experimental Protocol:

• Preparation of Sodium Octanoate: Dissolve sodium hydroxide in water or ethanol, and then add octanoic acid to form sodium octanoate in solution.

• Preparation of Zinc Salt Solution: In a separate beaker, dissolve a zinc salt, such as zinc chloride (ZnCl₂), in water or ethanol.

• Reaction: Slowly add the zinc chloride solution to the sodium octanoate solution with constant stirring. A precipitate of zinc dioctanoate will form.

• Isolation and Purification: The precipitate can be collected by filtration, washed with water to remove the sodium chloride byproduct, and then dried. Further purification can be achieved by recrystallization.[1]

Caption: Double Displacement Synthesis of Zinc Dioctanoate.

Toxicology and Safety

Zinc dioctanoate is an irritant to the eyes, respiratory system, and skin.[4] It is harmful if swallowed. There is also evidence to suggest that it may be a suspected reproductive toxin.

Table 3: Toxicological Data for Zinc Dioctanoate and Related Compounds

Test	Species	Route	Value	Source
LD50 (Zinc 2-ethylhexanoate)	Rat	Oral	2043 mg/kg	[11]
LD50 (Zinc 2-ethylhexanoate)	Rat	Dermal	> 2000 mg/kg	[11]
LC50 (2-Ethylhexanoic acid)	Fish	-	70 mg/L (96 h)	[9]
EC50 (2-Ethylhexanoic acid)	Crustacea	-	85.4 mg/L (48 h)	[9]

Handling and Storage:

• Wear suitable protective clothing, gloves, and eye/face protection.[4]

• Store in a cool, dry, well-ventilated area away from moisture.[1]

• Avoid inhalation of dust.

• In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[4]

Mechanism of Action and Signaling Pathways

The biological activity of zinc dioctanoate is primarily due to its dissociation into zinc ions (Zn²⁺) and octanoate ions in biological systems.

Zinc Ions (Zn²⁺): Zinc is an essential trace element involved in numerous cellular processes. It acts as a cofactor for many enzymes and transcription factors. The signaling effects of zinc are complex and can include:

• Modulation of Kinase Pathways: Zinc ions can influence mitogen-activated protein kinase (MAPK) pathways, such as the extracellular signal-regulated kinase (ERK) pathway, which is involved in cell proliferation and survival.

• NF-κB Signaling: Zinc can regulate the activity of the transcription factor NF-κB, which plays a central role in inflammatory responses.

Octanoate (Caprylate) Ions: Octanoic acid (caprylic acid) is a medium-chain fatty acid with known antimicrobial properties. It can disrupt the cell membranes of bacteria and fungi, leading to cell death.

Caption: Dissociation and Biological Actions of Zinc Dioctanoate.

Applications in Research and Drug Development

The unique properties of zinc dioctanoate make it a compound of interest in several areas of research and development:

• Antifungal and Antibacterial Agent: Its fungicidal properties are well-documented, and it has been used in topical preparations.[1] The dual action of zinc and octanoic acid makes it a candidate for the development of new antimicrobial agents.

• Catalyst in Organic Synthesis: Metal carboxylates are used as catalysts in a variety of organic reactions, including polymerizations.[4]

• Drug Delivery: The biocompatibility of zinc and the nature of the fatty acid ligand suggest potential applications in drug delivery systems, where it could serve as a carrier or stabilizing agent.

• PVC Stabilizer: In the polymer industry, it acts as a heat stabilizer for PVC.[1]

Conclusion

Zinc dioctanoate (CAS 557-09-5) is a multifaceted compound with well-defined chemical and physical properties. Its synthesis is straightforward, and its structure can be confirmed through standard spectroscopic techniques. While it possesses moderate toxicity and requires careful handling, its biological activities, driven by the combined effects of zinc and octanoate ions, make it a valuable compound for various industrial applications and a subject of ongoing interest in research and development, particularly in the fields of materials science and antimicrobial therapies. This guide provides a foundational understanding for professionals working with or exploring the potential of this versatile chemical.

References

• 1. ZINC OCTOATE - Ataman Kimya [atamanchemicals.com]
• 2. Multi-technique structural analysis of zinc carboxylates (soaps) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zinc Caprylate | C16H30O4Zn | CID 11180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pgmsmetal.com [pgmsmetal.com]
• 5. Characterization of Zinc Carboxylates in an Oil Paint Test Panel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The mass spectra of basic zinc carboxylates - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 11. mpfs.io [mpfs.io]

A Comprehensive Technical Guide to Zinc Octanoate for Researchers and Drug Development Professionals

Abstract

Zinc Octanoate, a zinc salt of octanoic acid, is a versatile organometallic compound with significant applications ranging from industrial catalysis to pharmaceuticals. This document provides an in-depth overview of its core physical and chemical properties, detailed experimental protocols for its synthesis and characterization, and a logical workflow for its analysis. Quantitative data is presented in a structured format to facilitate comparison and application in research and development settings.

Core Physicochemical Properties

Zinc Octanoate (CAS No: 557-09-5), also known as zinc caprylate or zinc dioctanoate, is a compound whose properties can vary slightly based on its specific isomer and purity.[1][2] It is commonly encountered as a white to pale yellow powder or in liquid form when dissolved in organic solvents.[3][4][5] The compound is noted to be stable under recommended storage conditions, though it is hygroscopic and should be protected from moisture to prevent decomposition.[1][6][7]

Quantitative Data Summary

The physical and chemical properties of Zinc Octanoate are summarized below. The variation in reported values can be attributed to different measurement conditions, purity levels, and isomeric forms (e.g., n-octanoate vs. 2-ethylhexanoate).

Property	Value
Molecular Formula	C₁₆H₃₀O₄Zn[1][6][8]
Molecular Weight	351.80 g/mol [9]
Appearance	White hygroscopic crystals, off-white/pale yellow powder, or colorless to pale yellow liquid/gel.[1][3][9]
Melting Point	130 - 136 °C (may decompose around 120-136°C)[1][3][10]
Boiling Point	~239.3 °C at 760 mmHg[1][8][10]
Density	1.13 - 1.23 g/cm³[1][3][10]
Solubility	Soluble in organic solvents like hydrocarbons, alcohols, and ethers.[3][9] Slightly soluble in boiling water.[1][6][7]
Stability	Stable under dry conditions; decomposes in moist air.[1][7] Thermally decomposes above 200°C.[9]
Flash Point	~107.4 °C[1][8]
Vapor Pressure	0.022 mmHg at 25°C[1]

Mechanisms of Action and Applications

While not involved in specific biological signaling pathways in the traditional sense, Zinc Octanoate's utility in pharmaceutical and industrial applications stems from its distinct chemical mechanisms:

• Antimicrobial Activity : The zinc ion (Zn²⁺) can disrupt microbial cell membranes, leading to the inhibition of fungal and bacterial growth.[9] This property is leveraged in antifungal creams and as a preservative in cosmetic and pharmaceutical ointments.[3][9]

• Catalysis : It serves as a potent catalyst in various organic reactions, including the synthesis of polymers like polyurethanes and polyesters, by facilitating esterification and transesterification reactions.[3][11][12]

• Heat Stabilization : In the polymer industry, particularly for PVC, it acts as a heat stabilizer by scavenging hydrochloric acid (HCl) released during thermal degradation, thereby preventing autocatalytic decomposition.[9][11]

• Drying Agent (Siccative) : In paints and coatings, Zn²⁺ promotes the oxidative crosslinking of unsaturated fatty acids in alkyd resins, accelerating the drying process.[5][9]

Its biocompatibility also makes it a candidate for use in biomedical applications such as drug delivery systems.[3]

Experimental Protocols

The following sections detail generalized methodologies for the synthesis and characterization of Zinc Octanoate.

Synthesis of Zinc Octanoate via Direct Reaction

This protocol describes a common method for synthesizing Zinc Octanoate from zinc oxide and octanoic acid.[2][11]

Materials:

• Zinc Oxide (ZnO)

• Octanoic Acid (C₈H₁₆O₂)

• Toluene or other suitable organic solvent (optional, for reflux)

• Reaction vessel with a reflux condenser and Dean-Stark trap

• Heating mantle with magnetic stirrer

• Filtration apparatus

Procedure:

• Reactant Charging : Charge the reaction vessel with a stoichiometric amount of Zinc Oxide and a slight excess of Octanoic Acid. For a reflux reaction, add a suitable solvent like toluene.

• Heating and Reaction : Heat the mixture to a temperature between 110°C and 160°C with continuous stirring.[2] If a solvent is used, heat to reflux.

• Water Removal : The reaction produces water as a byproduct.[9] This water is removed azeotropically using the Dean-Stark trap if a solvent is present, or under a vacuum for a solvent-free reaction, to drive the reaction to completion.

• Reaction Monitoring : Monitor the reaction progress by observing the cessation of water collection or by analytical methods such as titration to measure the remaining acid content.

• Purification : After the reaction is complete, cool the mixture. If performed in a solvent, the product can be isolated by filtration after precipitation or by removing the solvent under reduced pressure. Unreacted acid can be removed via solvent extraction.[9]

• Drying : Dry the final product under a vacuum at a moderate temperature to remove any residual solvent and moisture.

Characterization Protocols

3.2.1. Melting Point Determination (Capillary Method)

• Sample Preparation : Finely powder the dry Zinc Octanoate sample.

• Capillary Loading : Pack a small amount of the powder into a capillary tube to a height of 2-3 mm.

• Measurement : Place the capillary tube in a calibrated melting point apparatus.

• Heating : Heat the apparatus at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation : Record the temperature range from the onset of melting (first appearance of liquid) to the complete liquefaction of the sample.

3.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : Prepare the sample using a suitable method, such as a KBr pellet or as a thin film on a salt plate.

• Background Scan : Perform a background scan to record the spectrum of the empty sample chamber.

• Sample Scan : Place the prepared sample in the spectrometer and acquire the infrared spectrum, typically over a range of 4000 to 400 cm⁻¹.

• Data Analysis : Analyze the resulting spectrum for characteristic peaks. For Zinc Octanoate, strong characteristic bands for the asymmetric carboxylate (COO⁻) stretch are expected in the region of 1540–1560 cm⁻¹.[9]

Visualization of Workflows

Logical Workflow for Synthesis and Characterization

The following diagram illustrates a logical workflow for the synthesis and subsequent characterization of Zinc Octanoate, providing a clear path from starting materials to final analysis.

Workflow for Zinc Octanoate Synthesis and Characterization.

References

• 1. chembk.com [chembk.com]
• 2. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. mpfs.io [mpfs.io]
• 5. Zinc Octoate | PCIPL [pciplindia.com]
• 6. chembk.com [chembk.com]
• 7. echemi.com [echemi.com]
• 8. 557-09-5 | zinc dioctanoate [chemindex.com]
• 9. ZINC OCTOATE - Ataman Kimya [atamanchemicals.com]
• 10. CAS Common Chemistry [commonchemistry.cas.org]
• 11. Know the Benefits & Applications of Zinc Octoate - Goldstab [goldstab.com]
• 12. americanelements.com [americanelements.com]

An In-depth Technical Guide to the Solubility of Zinc Caprylate in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of zinc caprylate, a metallic soap with diverse applications in pharmaceuticals, industrial processes, and scientific research. Due to its unique chemical structure, the solubility of zinc caprylate is highly dependent on the nature of the solvent, temperature, and other experimental conditions. This document aims to be a valuable resource by consolidating available solubility data, presenting a detailed experimental protocol for its determination, and visualizing the procedural workflow.

Core Concepts in Zinc Caprylate Solubility

Zinc caprylate, the zinc salt of caprylic acid, possesses a dual nature: a polar head (the zinc carboxylate group) and a nonpolar tail (the C8 alkyl chain). This amphiphilic character dictates its solubility behavior. Generally, it is sparingly soluble in water and polar solvents but exhibits greater solubility in certain organic solvents, particularly those with low to moderate polarity.[1] The dissolution process is influenced by the solvent's ability to overcome the lattice energy of the solid zinc caprylate and solvate the individual ions or molecules.

Solubility Data Summary

Quantitative solubility data for zinc caprylate is not extensively reported in publicly available literature. The following table summarizes the available qualitative and semi-quantitative information on the solubility of zinc caprylate in a range of common solvents. It is important to note that solubility can be significantly influenced by temperature and the presence of impurities.

Solvent Category	Solvent Name	Qualitative Solubility	Quantitative Data ( g/100 mL)	Temperature (°C)	Citation
Polar Protic	Water	Sparingly soluble to insoluble in cold water; slightly soluble in hot/boiling water.	Not available	Ambient/Boiling	[2][3]
Ethanol	Fairly soluble in boiling alcohol; moderate solubility that increases with temperature.	Not available	Boiling	[4]
Methanol	Moderate solubility that increases with temperature.	Not available	Not specified
Polar Aprotic	Acetone	Solubility is dependent on water content.	Not available	Not specified
Dimethylformamide (DMF)	Soluble.	Not available	Not specified
Nonpolar	Toluene	Requires elevated temperatures for complete dissolution.	Not available	Elevated
Chloroform	Soluble.	Not available	Not specified	[5]
Dichloromethane	Soluble.	Not available	Not specified
n-Hexane	Insoluble.	Not available	Not specified	[5]

Note: The absence of quantitative data highlights a gap in the existing literature and presents an opportunity for further research. For context, a study on zinc stearate, a similar long-chain zinc soap, reported its solubility in acetone, acetonitrile, methanol, ethanol, toluene, and dimethylformamide to be less than 1 g/L at 30.6°C. This suggests that zinc caprylate may exhibit similarly low solubility in these solvents at ambient temperatures.

Experimental Protocol for Solubility Determination

A standardized and reliable method for determining the equilibrium solubility of a sparingly soluble compound like zinc caprylate is the shake-flask method . This procedure ensures that the solvent becomes saturated with the solute, and the resulting concentration represents the equilibrium solubility at a given temperature.

1. Materials and Equipment:

• Zinc Caprylate (high purity)

• Selected solvents (analytical grade)

• Thermostatically controlled orbital shaker or water bath

• Analytical balance (± 0.1 mg)

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical instrumentation for zinc quantification (e.g., Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Atomic Emission Spectrometer (ICP-AES))

2. Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of zinc caprylate to a known volume of the solvent in a sealed container (e.g., a screw-cap flask or vial). The excess solid is crucial to ensure that equilibrium is reached and the solution becomes saturated.

• Equilibration: Place the sealed container in the thermostatically controlled shaker or water bath set to the desired temperature. Agitate the mixture for a prolonged period (typically 24-72 hours) to allow the system to reach equilibrium. The exact time should be determined by preliminary experiments to ensure the concentration of the dissolved solute remains constant over time.

• Phase Separation: After equilibration, remove the container and allow the undissolved solid to settle. To ensure complete separation of the solid from the liquid phase, centrifuge the sample at a high speed.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette. It is critical to avoid disturbing the sediment.

• Filtration: Filter the collected supernatant through a syringe filter to remove any remaining solid microparticles. This step is essential to prevent artificially high solubility measurements.

• Dilution: Accurately dilute the filtered supernatant with the appropriate solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the concentration of zinc in the diluted solution using a calibrated AAS or ICP-AES. These techniques are highly sensitive and specific for metal ion quantification.

• Calculation: Calculate the solubility of zinc caprylate in the original solvent by taking into account the dilution factor. The result can be expressed in various units, such as g/100 mL, mg/L, or mol/L.

3. Data Reporting:

The determined solubility should be reported along with the specific solvent, temperature, and the analytical method used for quantification. It is recommended to perform the experiment in triplicate to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of zinc caprylate solubility.

Caption: Experimental workflow for determining the solubility of zinc caprylate.

This comprehensive guide provides a foundational understanding of zinc caprylate's solubility and a practical framework for its experimental determination. The lack of extensive quantitative data in the literature underscores the need for further research in this area, which could significantly benefit various scientific and industrial applications of this versatile compound.

References

• 1. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. zinc caprylate [chemister.ru]
• 4. chembk.com [chembk.com]
• 5. pubs.aip.org [pubs.aip.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Zinc Caprylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc caprylate, the zinc salt of caprylic acid (octanoic acid), is a versatile compound with applications in pharmaceuticals, as a heat stabilizer in polymers, and as a fungicide. A thorough understanding of its thermal stability and decomposition behavior is crucial for its effective and safe use in various applications, particularly in manufacturing processes involving elevated temperatures and in the formulation of thermally sensitive products.

This technical guide provides a comprehensive overview of the thermal properties of zinc caprylate, detailing its decomposition pathway and the analytical techniques used for its characterization. The information presented herein is intended to be a valuable resource for researchers, scientists, and drug development professionals.

Thermal Analysis of Zinc Caprylate

The thermal stability and decomposition of zinc caprylate are primarily investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). Evolved gas analysis (EGA) coupled with mass spectrometry (MS) or Fourier-transform infrared spectroscopy (FTIR) provides insights into the decomposition products.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The thermal decomposition of zinc caprylate, similar to other long-chain metal carboxylates like zinc stearate, is expected to occur in distinct stages.

Table 1: Summary of Quantitative TGA Data for Zinc Caprylate (Analogous to Zinc Stearate)

Parameter	Value Range	Atmosphere
Onset of Decomposition	~180°C - 220°C	Nitrogen, Air
Primary Decomposition Range	300°C - 450°C	Nitrogen, Air
End of Decomposition	~500°C	Nitrogen, Air
Total Mass Loss	~70% - 85%	Nitrogen, Air
Final Residue	~15% - 30% (as ZnO)	Nitrogen, Air

Note: The exact temperatures and mass loss percentages can vary depending on factors such as heating rate, atmospheric conditions, and sample purity. The data presented is based on analogous behavior observed in similar long-chain zinc carboxylates.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting, crystallization, and decomposition. For zinc caprylate, DSC would reveal an endothermic peak corresponding to its melting point, followed by exothermic peaks associated with its decomposition.

Table 2: Summary of DSC Data for Zinc Caprylate

Parameter	Value Range
Melting Point	130°C - 140°C
Decomposition	Multiple exothermic peaks between 300°C and 500°C

Experimental Protocols

This section details the methodologies for conducting TGA and DSC analyses of zinc caprylate.

Thermogravimetric Analysis (TGA) Protocol

3.1.1. Instrumentation: A calibrated thermogravimetric analyzer equipped with a high-precision balance and a furnace capable of reaching at least 600°C with programmable temperature control. A gas delivery system for maintaining a controlled atmosphere (e.g., high-purity nitrogen or dry air) is also required.

3.1.2. Sample Preparation:

• Ensure the zinc caprylate sample is a fine, homogeneous powder.

• Accurately weigh approximately 5–10 mg of the sample into a clean, inert TGA crucible (e.g., alumina or platinum).

• Record the initial sample mass precisely.

3.1.3. TGA Instrument Setup and Execution:

• Place the crucible containing the sample onto the TGA balance mechanism.

• Purge the furnace with the desired gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to establish an inert or oxidative atmosphere.

• Program the temperature profile:

  • Equilibrate at a starting temperature (e.g., 30°C).

  • Ramp the temperature from the starting point to a final temperature of at least 600°C to ensure complete decomposition.

  • Set a constant heating rate, typically between 10°C/min and 20°C/min.

• Initiate the TGA run and continuously record the sample mass as a function of temperature and time.

3.1.4. Data Analysis:

• Plot the recorded data as a TGA curve (mass vs. temperature).

• Generate a derivative thermogravimetric (DTG) curve (rate of mass change vs. temperature) to identify the temperatures of maximum decomposition rates.

• Determine the onset temperature of decomposition, the temperature ranges for each decomposition step, and the percentage of mass loss for each step.

• Calculate the final residue percentage.

Differential Scanning Calorimetry (DSC) Protocol

3.2.1. Instrumentation: A calibrated differential scanning calorimeter.

3.2.2. Sample Preparation:

• Accurately weigh 2–5 mg of the fine zinc caprylate powder into a clean aluminum DSC pan.

• Hermetically seal the pan with an aluminum lid.

3.2.3. DSC Instrument Setup and Execution:

• Place the sealed sample pan and an empty reference pan into the DSC cell.

• Purge the cell with an inert gas like nitrogen at a constant flow rate.

• Program the temperature profile:

  • Equilibrate at a starting temperature (e.g., 25°C).

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature above the final decomposition point (e.g., 550°C).

• Record the heat flow as a function of temperature.

3.2.4. Data Analysis:

• Plot the heat flow versus temperature to obtain the DSC thermogram.

• Determine the melting point from the peak of the endothermic transition.

• Identify the exothermic peaks corresponding to the decomposition events.

Decomposition Pathway and Evolved Gas Analysis (EGA)

The thermal decomposition of zinc caprylate involves the cleavage of the carboxylate-metal bond and the breakdown of the hydrocarbon chains. Evolved gas analysis (EGA) by techniques such as TGA-MS or TGA-FTIR is essential for identifying the gaseous products formed during decomposition.

Based on studies of similar zinc carboxylates, the decomposition of zinc caprylate in an inert atmosphere is expected to proceed through the formation of ketones, aldehydes, and hydrocarbons, with the final solid residue being zinc oxide. In an oxidizing atmosphere, the decomposition products would primarily be carbon dioxide and water.

Expected Gaseous Decomposition Products (Inert Atmosphere):

• Octanoic acid

• Ketones (e.g., 8-pentadecanone)

• Aldehydes

• Alkanes and alkenes

• Carbon dioxide

• Water

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the thermal analysis of zinc caprylate.

Proposed Decomposition Pathway

Caption: Proposed thermal decomposition pathway of zinc caprylate.

Molecular formula and weight of zinc caprylate

An In-depth Technical Guide to Zinc Caprylate for Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc caprylate, also known as zinc octanoate, is a zinc salt of caprylic acid. It is an organo-metallic compound with a range of applications stemming from its chemical properties and biological activities. This guide provides a comprehensive overview of its molecular characteristics, synthesis, analytical methods, and its role in various biological pathways, with a focus on its relevance to research and drug development.

Molecular Formula and Weight

The fundamental properties of zinc caprylate are summarized in the table below.

Property	Value	Citations
Molecular Formula	C₁₆H₃₀O₄Zn	[1][2][3]
Molecular Weight	351.8 g/mol	[1][2]
IUPAC Name	zinc bis(octanoate)	[4]
CAS Number	557-09-5	[1][2]
Appearance	White to off-white powder/solid	[2]
Solubility	Slightly soluble in boiling water; fairly soluble in boiling alcohol. Insoluble in cold water.	[2]
Melting Point	136°C	[2]

Experimental Protocols

Synthesis of Zinc Caprylate

Zinc caprylate can be synthesized through several methods. The most common laboratory-scale preparations involve the reaction of a zinc source with caprylic acid.

Method 1: Direct Reaction of Zinc Oxide with Caprylic Acid

This method is straightforward and yields high-purity zinc caprylate.[1]

• Reaction Equation: ZnO + 2C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O[1]

• Protocol:

  • Combine equimolar amounts of zinc oxide and caprylic acid in a suitable reaction vessel. An anhydrous solvent such as toluene can be used.[1]

  • Heat the mixture to a temperature between 110°C and 160°C.[1]

  • Maintain the reaction for 6 to 12 hours under an inert atmosphere, such as nitrogen, to prevent oxidation.[1]

  • Water is produced as a byproduct and can be removed during the reaction.

  • The resulting zinc caprylate can be isolated and purified.

Method 2: Reaction with Basic Zinc Carbonate

This method is typically conducted in the melt phase without a solvent.

• Protocol:

  • Directly mix basic zinc carbonate (Zn₅(OH)₆(CO₃)₂) with caprylic acid.[1]

  • Heat the mixture to a temperature between 100°C and 200°C, with a preferred range of 130°C to 150°C.[1]

  • The reaction proceeds to form zinc caprylate.

Method 3: Metathesis Reaction

This method involves the reaction of a soluble caprylate salt with a soluble zinc salt.

• Protocol:

  • Prepare a solution of potassium caprylate.

  • Prepare a solution of zinc acetate.

  • Mix the two solutions at a controlled temperature of 50-55°C.

  • A precipitate of zinc caprylate will form.

  • The precipitate is then digested, filtered, and washed with hot distilled water and subsequently with acetone.

Purification

The primary method for purifying zinc caprylate is recrystallization.

• Protocol:

  • Dissolve the crude zinc caprylate in hot ethanol until saturation is reached.

  • Allow the solution to cool slowly. Zinc caprylate will crystallize out of the solution as lustrous plates.[2][3]

  • Filter the crystals and wash them with cold ethanol.

  • Dry the purified crystals in a vacuum oven at a temperature of 40-65°C for at least 48 hours.

Analytical Characterization

Several analytical techniques are employed to confirm the identity and purity of synthesized zinc caprylate.

Analytical Technique	Purpose
Fourier-Transform Infrared Spectroscopy (FTIR)	To confirm the presence of the carboxylate groups coordinated to the zinc ions. Characteristic asymmetric carboxylate stretching frequencies appear in the range of 1540-1520 cm⁻¹.[1][2]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To verify the ligand environment and assess the purity of the compound. Both ¹H and ¹³C NMR can be utilized.[1][5]
Thermal Analysis (TGA/DSC)	Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to determine the thermal stability and decomposition profile of zinc caprylate.[1]
X-ray Diffraction (XRD)	To determine the crystalline structure and phase purity of the solid material.[1]

Signaling Pathways and Biological Relevance

While specific signaling pathways directly initiated by the intact zinc caprylate molecule are not extensively documented, its biological effects are primarily attributed to the release of zinc ions (Zn²⁺). Zinc is an essential trace element that acts as a crucial signaling molecule in numerous cellular processes, particularly within the immune system.[6] It is therefore understood that zinc caprylate serves as a delivery vehicle for zinc, which then modulates various signaling cascades.

Zinc Signaling in Immune Cells

Zinc ions play a significant role in modulating the signaling pathways of immune cells such as T cells and antigen-presenting cells (APCs).[7]

• Toll-Like Receptor (TLR) Signaling: In APCs, the activation of most TLRs (except TLR-3) by their specific ligands triggers a "zinc signal".[7] This zinc signal can inhibit the IL-1 receptor-associated kinase (IRAK) and de-ubiquitinate the tumor necrosis factor receptor-associated factor 6 (TRAF-6), which are key downstream effectors of TLR signaling.[7]

• T-Cell Receptor (TCR) Signaling: Upon TCR activation, there is an influx of zinc, which enhances the activity of ZAP70, a critical kinase in the TCR signaling cascade.[8] This leads to a sustained influx of calcium, which is essential for T-cell activation.[8] Conversely, increased intracellular zinc can inhibit calcineurin, a phosphatase required for the activation of the nuclear factor of activated T cells (NFAT).[7]

• MAPK and NF-κB Pathways: Zinc ions can induce MAPK signaling and NF-κB phosphorylation, both of which are central pathways in immune cell activation and inflammatory responses.[7]

The following diagram illustrates the general workflow for investigating the effect of zinc caprylate on a cellular signaling pathway.

Workflow for studying zinc caprylate's cellular effects.

Zinc-Sensing Receptor GPR39

Extracellular zinc can also act as a ligand for the G protein-coupled receptor GPR39 (also known as the zinc-sensing receptor, ZnR).[9] Activation of GPR39 by zinc triggers Gαq signaling pathways, which subsequently activate PLC, Akt, PI3K, and MAPK signaling cascades.[9] This can lead to an increase in intracellular calcium, further propagating the signal.

The signaling cascade initiated by zinc binding to GPR39 is depicted below.

GPR39 signaling cascade initiated by extracellular zinc.

Applications in Research and Drug Development

Zinc caprylate's properties make it a compound of interest in various fields.

• Antifungal Agent: It is used as a topical fungicide, similar in action to zinc propionate.[2][3] Its antifungal properties are relevant for dermatological research and the development of topical treatments.

• Cosmetics and Personal Care: Due to its antiseptic and deodorizing properties, zinc caprylate is found in foot care products.[10]

• Catalyst in Polymer Chemistry: It has been used as a catalyst in the ring-opening polymerization of L-lactide to synthesize polylactides (PLAs), which are biodegradable polymers with medical applications.[11][12]

• Drug Delivery: As a zinc-containing compound, it is relevant to the broader field of developing metal-based nanoparticles and composites for drug delivery systems.[13] The caprylate (octanoate) ligand, being a fatty acid, can also influence the lipophilicity and delivery characteristics of the compound.

Conclusion

Zinc caprylate is a well-characterized compound with established synthesis and analytical protocols. While its direct interaction with signaling pathways is an area for further research, its role as a source of bioactive zinc ions is of significant interest. For researchers and drug development professionals, zinc caprylate offers potential as an active ingredient, a catalyst for biocompatible polymers, and a model compound for studying the biological effects of zinc salts. A thorough understanding of its chemistry and the downstream effects of zinc signaling is crucial for leveraging its full potential in therapeutic and biomedical applications.

References

• 1. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 2. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 3. ZINC CAPRYLATE CAS#: 557-09-5 [m.chemicalbook.com]
• 4. Zinc Caprylate | C16H30O4Zn | CID 11180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchwith.montclair.edu [researchwith.montclair.edu]
• 6. Functional significance of zinc-related signaling pathways in immune cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Figure 13.5, Influence of zinc on the signaling pathways (modified after Rink and Maywald 2014) - Trace Metals and Infectious Diseases - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Roles of Zinc Signaling in the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Zinc regulates vascular endothelial cell activity through zinc-sensing receptor ZnR/GPR39 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Making sure you're not a bot! [opus4.kobv.de]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Biological Activity of Zinc Salts of Caprylic Acid

Abstract

Zinc salts of caprylic acid, also known as zinc caprylate or zinc octanoate, are compounds that merge the biological activities of both zinc and caprylic acid. This technical guide provides a comprehensive overview of the antimicrobial and anti-inflammatory properties of zinc caprylate, detailing its mechanisms of action, summarizing available quantitative data, and providing detailed experimental protocols for its evaluation. The guide also includes visualizations of key signaling pathways and experimental workflows to facilitate a deeper understanding of its biological functions and potential therapeutic applications.

Introduction

Zinc is an essential trace element with critical roles in numerous physiological processes, including immune function, wound healing, and cellular metabolism.[1][2] Caprylic acid, a medium-chain fatty acid, is known for its antimicrobial properties. The salt formation of these two moieties, zinc caprylate, presents a compound with a multifaceted biological profile, demonstrating significant antimicrobial and anti-inflammatory activities.[3] This guide explores the scientific basis for these activities, offering insights for researchers and professionals in drug development.

Antimicrobial Activity

Zinc caprylate exhibits broad-spectrum antimicrobial activity against various pathogenic bacteria and fungi. This activity is attributed to the combined effects of zinc ions and caprylic acid.

Mechanism of Antimicrobial Action

The antimicrobial mechanism of zinc caprylate is multifactorial:

• Disruption of Microbial Cell Membranes: Upon dissociation, both zinc ions and caprylic acid can interact with and disrupt the integrity of microbial cell membranes. This leads to increased membrane permeability, leakage of intracellular components, and ultimately, cell death.[3]

• Inhibition of Microbial Enzymes: Zinc ions can inhibit the activity of essential microbial enzymes by binding to their active sites, thereby disrupting critical metabolic pathways necessary for microbial growth and survival.[3]

• Inhibition of Biofilm Formation: Zinc has been shown to inhibit biofilm formation by various pathogenic bacteria in a dose-dependent manner.[4] Zinc caproate, a similar medium-chain fatty acid zinc salt, has demonstrated the ability to inhibit biofilm formation by E. coli and S. aureus.[3]

Quantitative Antimicrobial Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) values for zinc compounds against a range of pathogenic microorganisms. While specific data for zinc caprylate is limited, the provided data for other zinc salts and related compounds offer valuable comparative insights.

Table 1: Antibacterial Activity of Zinc Compounds (MIC values)

Microorganism	Zinc Compound	MIC	Reference
Escherichia coli	Zinc Sulfate	2 mg/mL	[5]
Escherichia coli	Zinc-Glycine Complex	0.75 mg/mL	[5]
Klebsiella oxytoca	Zinc Sulfate	2 mg/mL	[5]
Klebsiella oxytoca	Zinc-Glycine Complex	1.5 mg/mL	[5]
Pseudomonas aeruginosa	Zinc Sulfate	2 mg/mL	[5]
Staphylococcus aureus	Zinc Sulfate	1 mg/mL	[5]
Staphylococcus aureus	Zinc-Amikacin Complex	1.5 mg/mL	[5]
Staphylococcus aureus	Zinc Oxide Nanoparticles	2.5 mM	[6]
Streptococcus mutans	Zinc Chloride	0.025 - 0.2 mM	[7]

Table 2: Antifungal Activity of Zinc Compounds (MIC values)

Microorganism	Zinc Compound	MIC	Reference
Candida albicans	Zinc Compounds (general)	1.0 - 2.4 mM	[8]
Candida albicans	Zinc Oxide Nanoparticles	80 µg/mL	[9]
Rhodotorula mucilaginosa	Zinc Oxide Nanoparticles	32 µg/mL	[10]
Aspergillus and Fusarium spp.	Zinc Sulfate, Zinc Perchlorate	Effective Inhibition	[8]

Anti-inflammatory Activity

Zinc caprylate also possesses significant anti-inflammatory properties, primarily mediated by the immunomodulatory effects of zinc.

Mechanism of Anti-inflammatory Action

The anti-inflammatory effects of zinc are complex and involve the modulation of key signaling pathways:

• Inhibition of NF-κB Signaling: Zinc has been shown to be a negative regulator of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.[1] It can inhibit the activation of IκB kinase (IKK), which is crucial for the activation of NF-κB.[11] This inhibition leads to a downstream reduction in the expression of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β).[1][12]

• Upregulation of A20: Zinc can induce the expression of the zinc-finger protein A20 (also known as TNFAIP3), a potent inhibitor of the NF-κB pathway.[1][13] A20 acts as a ubiquitin-editing enzyme that deactivates key signaling molecules in the NF-κB cascade.

• Modulation of PPAR-α Signaling: Zinc is required for the DNA binding activity of Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α), a nuclear receptor with anti-inflammatory properties.[14] Activation of PPAR-α can negatively regulate NF-κB-mediated inflammation.[1]

Quantitative Anti-inflammatory Data

Quantifying the direct anti-inflammatory effects of zinc caprylate is an area of ongoing research. The following table presents data on the effects of zinc on the production of key inflammatory cytokines.

Table 3: Effect of Zinc on Pro-inflammatory Cytokine Production

Cell Type	Stimulant	Zinc Compound	Effect on Cytokine Levels	Reference
Human Monocytes	LPS	Zinc	Decreased TNF-α production	[12]
Microglia BV2 cells	LPS	Zinc Sulfate	Decreased TNF-α and IL-6 expression	[13]
Human Macrophages	LPS	Zinc	Decreased IL-10, Increased TNF-α, IL-6, IL-8	[15][16]
HUT-78 (Th0) cells	PMA/PHA	Zinc (50-100 µM)	Mild to moderate decrease in TNF-α and IL-2	[12]

Note: The effect of zinc on cytokine production can be cell-type and context-dependent.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the biological activity of zinc caprylate.

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of zinc caprylate against a specific microorganism.

Materials:

• Zinc caprylate

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Microbial culture in logarithmic growth phase

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Zinc Caprylate Stock Solution: Prepare a stock solution of zinc caprylate in a suitable solvent (e.g., DMSO) and sterilize by filtration.

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the zinc caprylate stock solution with the appropriate sterile broth to achieve a range of desired concentrations.

• Inoculum Preparation: Adjust the turbidity of the microbial culture to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the prepared microbial inoculum to each well of the microtiter plate containing the serially diluted zinc caprylate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of zinc caprylate at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Cell Viability and Cytotoxicity Assessment: MTT Assay

Objective: To assess the effect of zinc caprylate on the viability and proliferation of mammalian cells.

Materials:

• Mammalian cell line (e.g., RAW 264.7 macrophages)

• Complete cell culture medium

• Zinc caprylate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Sterile 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of zinc caprylate for a specified duration (e.g., 24, 48, or 72 hours). Include untreated control wells.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength between 500 and 600 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control.

Anti-inflammatory Activity: Measurement of Cytokine Production (ELISA)

Objective: To quantify the effect of zinc caprylate on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) by immune cells.

Materials:

• Immune cell line (e.g., RAW 264.7 macrophages)

• Lipopolysaccharide (LPS) or other inflammatory stimulant

• Zinc caprylate

• Commercial ELISA (Enzyme-Linked Immunosorbent Assay) kit for the specific cytokine of interest

• Microplate reader

Procedure:

• Cell Culture and Treatment: Culture the immune cells and pre-treat them with various concentrations of zinc caprylate for a defined period (e.g., 1-2 hours).

• Stimulation: Stimulate the cells with an inflammatory agent like LPS to induce cytokine production. Include appropriate controls (untreated cells, cells treated with LPS alone, and cells treated with zinc caprylate alone).

• Supernatant Collection: After a suitable incubation period (e.g., 24 hours), collect the cell culture supernatants.

• ELISA: Perform the ELISA according to the manufacturer's protocol. This typically involves:

  • Coating a 96-well plate with a capture antibody specific for the cytokine.

  • Adding the collected supernatants and standards to the wells.

  • Adding a detection antibody conjugated to an enzyme (e.g., HRP).

  • Adding a substrate that produces a colorimetric signal in the presence of the enzyme.

• Data Acquisition and Analysis: Measure the absorbance using a microplate reader and calculate the cytokine concentrations in the samples by comparing them to the standard curve.

Visualization of Signaling Pathways and Workflows

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by zinc, which are central to the anti-inflammatory activity of zinc caprylate.

Caption: NF-κB Signaling Pathway and Inhibition by Zinc.

References

• 1. Antioxidant and anti-inflammatory effects of zinc. Zinc-dependent NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Zinc caproate: Ecofriendly synthesis, structural characterization, and antibacterial action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antimicrobial and anti-biofilm efficacy of different inorganic and organic zinc forms against multidrug-resistant Escherichia, Klebsiella, Staphylococcus and Pseudomonas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A systematic review on antibacterial activity of zinc against Streptococcus mutans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Toxic effect of zinc on NF-kappaB, IL-2, IL-2 receptor alpha, and TNF-alpha in HUT-78 (Th(0)) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Zinc inhibited LPS-induced inflammatory responses by upregulating A20 expression in microglia BV2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. BioKB - Publication [biokb.lcsb.uni.lu]
• 16. Zinc Modulates Endotoxin-Induced Human Macrophage Inflammation through ZIP8 Induction and C/EBPβ Inhibition | PLOS One [journals.plos.org]

An In-depth Technical Guide to the Discovery and History of Zinc Carboxylates

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zinc carboxylates, a versatile class of compounds, have a rich history intertwined with the development of organic and organometallic chemistry. From their early, often unintentional, synthesis in the mid-19th century to their widespread industrial applications today, their journey reflects the evolution of chemical science. This guide provides a comprehensive overview of the discovery, synthesis, and evolving understanding of zinc carboxylates, with a focus on key scientific milestones, experimental methodologies, and their burgeoning role in modern research and development.

Early Discoveries and the Dawn of Organozinc Chemistry

While simple zinc salts of organic acids were likely produced earlier, the scientifically documented history of compounds related to zinc carboxylates begins with the pioneering work in organozinc chemistry. In 1849, Sir Edward Frankland synthesized diethylzinc, marking the birth of organometallic chemistry.[1] This discovery was a cornerstone for the development of the theory of valence.[1]

In the following decades, the reactivity of these new organozinc compounds was explored, leading to reactions that produced carboxylate-related structures. A significant milestone was the Frankland-Duppa reaction , reported in the 1860s, where dialkylzinc reagents were reacted with oxalate esters to yield α,α-dialkyl-α-hydroxycarboxylate esters.[1][2] This work laid the groundwork for using zinc in carbon-carbon bond formation.

Further advancements came from the Kazan Imperial University in Russia. Aleksandr Mikhailovich Butlerov and his student, Aleksandr Mikhailovich Zaitsev, pioneered the synthesis of tertiary alcohols from alkylzinc reagents and acid chlorides.[1][3] Zaitsev's group later extended this reaction to include aldehydes and formate esters.[1]

A landmark discovery in this era was the Reformatsky reaction , first reported by Sergey Nikolaevich Reformatsky in 1887.[4][5][6] This reaction involves the condensation of an α-haloester with a carbonyl compound in the presence of zinc metal to form a β-hydroxy ester.[5][6] The key intermediate in this reaction is an organozinc reagent, often referred to as a "Reformatsky enolate," which is a type of zinc carboxylate derivative.[7]

dot

The Reformatsky Reaction Pathway

Synthesis of Simple Zinc Carboxylates in the 19th Century

The preparation of simple zinc carboxylates, such as zinc acetate and zinc stearate, during the 19th century was typically achieved through straightforward acid-base or displacement reactions. These methods, while less complex than the organozinc routes, were crucial for making these compounds available for study and early applications.

Common Preparation Methods:

• Reaction of Zinc Oxide or Carbonate with a Carboxylic Acid: This was a widely used method where zinc oxide or zinc carbonate was treated with the desired carboxylic acid. The reaction with the carbonate had the visible endpoint of the cessation of carbon dioxide effervescence.[8]

• Reaction of Zinc Metal with a Carboxylic Acid: Metallic zinc could also be dissolved in the carboxylic acid, often with gentle heating, to produce the zinc carboxylate and hydrogen gas.[8]

These early synthesis methods were generally qualitative, with yields and purity determined by simple physical observations and basic analytical techniques of the time.

Industrial Production and Applications of "Metallic Soaps"

By the late 19th and early 20th centuries, the industrial production of zinc carboxylates of long-chain fatty acids, often termed "metallic soaps," began. Zinc stearate, in particular, found numerous applications due to its lubricating and stabilizing properties.

Application Area	Function of Zinc Carboxylate
Plastics and Rubber	Release agent, lubricant, and stabilizer.
Paints and Coatings	Matting agent and sanding sealer.
Cosmetics	Bulking agent, lubricant, and texturizer.
Pharmaceuticals	Tablet and capsule lubricant, and topical astringent.

The two primary industrial production methods for these metallic soaps were:

• Precipitation (Double Decomposition): This wet process involves reacting an alkali metal salt of a fatty acid (a true soap) with a water-soluble zinc salt, such as zinc sulfate or zinc chloride. The insoluble zinc carboxylate then precipitates out of the aqueous solution.[9]

• Fusion (Direct) Process: In this dry process, zinc oxide is heated directly with the molten fatty acid. This method avoids the use of water and can produce a product with different physical properties.

dot

Industrial Production Pathways for Zinc Carboxylates

Evolving Understanding of Structure and Properties

The early understanding of the structure of zinc carboxylates was limited. With the advent of X-ray diffraction in the 20th century, a more detailed picture of their solid-state structures began to emerge. These studies revealed that many zinc carboxylates form polymeric structures with bridging carboxylate groups.

For example, anhydrous zinc acetate has a tetrahedral coordination geometry around the zinc atoms, which are interconnected by acetate ligands to form a polymeric structure. In contrast, the dihydrate features octahedral zinc centers with bidentate acetate groups.[8]

Experimental Protocols from the Historical and Modern Literature

While detailed experimental protocols from the 19th century are often narrative, they can be reconstructed into a more modern format. Below are generalized protocols for the synthesis of common zinc carboxylates, reflecting both historical and current laboratory practices.

Synthesis of Zinc Acetate Dihydrate

Objective: To prepare zinc acetate dihydrate from zinc oxide and acetic acid.

Materials:

• Zinc oxide (ZnO)

• Glacial acetic acid (CH₃COOH)

• Deionized water

Procedure:

• In a flask, create a slurry of zinc oxide in a minimal amount of deionized water.

• Slowly add an excess of glacial acetic acid to the slurry while stirring.

• Gently heat the mixture to facilitate the dissolution of the zinc oxide.

• Once the reaction is complete (no more solid zinc oxide is visible), filter the hot solution to remove any unreacted starting material.

• Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to promote crystallization.

• Collect the white crystals of zinc acetate dihydrate by filtration.

• Wash the crystals with a small amount of cold deionized water and then with a non-polar solvent like diethyl ether to aid in drying.

• Dry the crystals in a desiccator or at a low temperature in a vacuum oven.

Synthesis of Zinc Stearate by Precipitation

Objective: To prepare zinc stearate via a double decomposition reaction.

Materials:

• Stearic acid (C₁₇H₃₅COOH)

• Sodium hydroxide (NaOH)

• Zinc sulfate (ZnSO₄·7H₂O)

• Deionized water

• Ethanol

Procedure:

• Preparation of Sodium Stearate Solution:

  • Dissolve sodium hydroxide in deionized water.

  • In a separate beaker, dissolve stearic acid in ethanol with gentle heating.

  • Slowly add the sodium hydroxide solution to the stearic acid solution while stirring. A soap (sodium stearate) will form.

• Precipitation of Zinc Stearate:

  • Dissolve zinc sulfate in deionized water to create a separate solution.

  • Slowly add the zinc sulfate solution to the warm sodium stearate solution with vigorous stirring. A white precipitate of zinc stearate will form immediately.

• Isolation and Purification:

  • Continue stirring for a short period to ensure complete reaction.

  • Filter the white precipitate using a Büchner funnel.

  • Wash the filter cake thoroughly with hot deionized water to remove any soluble inorganic salts (like sodium sulfate).

  • Dry the zinc stearate powder in an oven at a temperature below its melting point (around 120°C).

Historical Analytical Methods

In the 19th and early 20th centuries, the characterization of newly synthesized compounds relied on a limited set of analytical techniques.

Analytical Method	Purpose
Elemental Analysis	Determination of the empirical formula by measuring the percentage composition of elements (carbon, hydrogen, and zinc).
Melting Point Determination	A key indicator of purity.
Solubility Tests	Assessing the solubility in various solvents to aid in purification and characterization.
Gravimetric Analysis	Quantifying the amount of zinc by precipitating it as an insoluble compound (e.g., zinc sulfide or zinc carbonate) and weighing the precipitate.
Volumetric Analysis (Titration)	Determining the zinc content by titrating a solution of the zinc carboxylate with a standard solution, for example, of potassium ferrocyanide.[10]

Conclusion and Future Outlook

The history of zinc carboxylates is a testament to the progress of chemical science, from the foundational discoveries in organometallic chemistry to the development of sophisticated industrial processes. The early, often serendipitous, findings have paved the way for a class of compounds with immense practical utility. For today's researchers, this historical context provides a valuable perspective on the evolution of synthesis, characterization, and application. The versatility of the zinc-carboxylate bond continues to be exploited in modern materials science, catalysis, and drug delivery, ensuring that the story of these compounds is far from over.

References

• 1. Early history of zinc in organic synthesis - American Chemical Society [acs.digitellinc.com]
• 2. Frankland-Duppa Reaction [drugfuture.com]
• 3. ideals.illinois.edu [ideals.illinois.edu]
• 4. byjus.com [byjus.com]
• 5. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 6. chemistnotes.com [chemistnotes.com]
• 7. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 8. Zinc acetate - Wikipedia [en.wikipedia.org]
• 9. US2809121A - Zinc stearate composition - Google Patents [patents.google.com]
• 10. Assaying Zinc Determination Methods - 911Metallurgist [911metallurgist.com]

Protocols & Analytical Methods

Protocol for the Laboratory Synthesis of Zinc Caprylate

Application Notes

Introduction

Zinc caprylate, the zinc salt of caprylic acid, is a versatile compound with applications in various fields, including as a fungicide, a catalyst in polymerization reactions, and a precursor in the synthesis of nanoparticles.[1][2] In a research and drug development context, the synthesis of high-purity zinc caprylate is crucial for ensuring reproducible experimental outcomes. This document provides detailed protocols for the laboratory-scale synthesis of zinc caprylate via two primary methods: the direct reaction of zinc oxide with caprylic acid and the reaction of basic zinc carbonate with caprylic acid.

Mechanism of Action

In biological systems, zinc caprylate typically dissociates to release zinc ions (Zn²⁺) and caprylate anions. Zinc ions are essential trace elements that act as cofactors for a vast number of enzymes and transcription factors, thereby playing a critical role in numerous cellular signaling pathways.[3] The released zinc ions can modulate pathways such as the MAPK/ERK and PI3K/Akt signaling cascades, which are fundamental to cell proliferation, differentiation, and survival.

Characterization

The successful synthesis and purity of zinc caprylate can be confirmed using various analytical techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the carboxylate salt by identifying the characteristic C=O stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the structure of the caprylate ligand and to detect the presence of any unreacted starting materials or impurities.

• Inductively Coupled Plasma (ICP) Analysis: For the quantitative determination of the zinc content in the final product.

Comparative Synthesis Data

The selection of a synthesis method may depend on factors such as the desired purity, reaction conditions, and environmental considerations. Below is a summary of the two primary methods for zinc caprylate synthesis.

Parameter	Method 1: From Zinc Oxide	Method 2: From Basic Zinc Carbonate
Reaction Equation	ZnO + 2 C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O	Zn₅(OH)₆(CO₃)₂ + 10 C₈H₁₆O₂ → 5 Zn(C₈H₁₅O₂)₂ + 8 H₂O + 2 CO₂
Typical Reactants	Zinc Oxide (ZnO), Caprylic Acid (Octanoic Acid)	Basic Zinc Carbonate (Hydrozincite), Caprylic Acid
Reaction Conditions	110°C to 160°C; inert atmosphere (e.g., nitrogen) is often used.[1]	100°C to 200°C (preferably 130°C to 150°C).[1]
Solvent	Can be performed solvent-free (melt) or with a solvent like toluene.	Typically performed as a solvent-free melt reaction.[1]
Advantages	Simple, direct method that can produce high-purity zinc caprylate.[1]	Environmentally friendly, solvent-free approach with potential for easier scale-up.[1]
Purity	Generally high, can be further purified by recrystallization.	High, with water and carbon dioxide as the only byproducts.
Yield	High, though specific yields depend on reaction optimization.	High, with the reaction driven by the evolution of gaseous byproducts.

Experimental Protocols

Method 1: Synthesis of Zinc Caprylate from Zinc Oxide and Caprylic Acid

This protocol describes the direct reaction of zinc oxide with caprylic acid.

Materials:

• Zinc Oxide (ZnO), high purity

• Caprylic Acid (C₈H₁₆O₂), ≥98%

• Toluene (optional, as solvent)

• Nitrogen gas (optional, for inert atmosphere)

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle

• Filtration apparatus (e.g., Büchner funnel and flask)

• Drying oven or vacuum desiccator

Procedure:

• To a round-bottom flask, add zinc oxide and a stoichiometric excess of caprylic acid (e.g., 1:2.1 molar ratio). If using a solvent, add toluene to the flask.

• Equip the flask with a magnetic stirrer and a reflux condenser.

• If an inert atmosphere is desired, purge the system with nitrogen gas.

• Heat the reaction mixture to a temperature between 110°C and 160°C with continuous stirring.[1]

• Maintain the reaction at this temperature for 6-12 hours. The reaction is complete when the zinc oxide has completely dissolved and the solution becomes clear.

• Allow the reaction mixture to cool to room temperature.

• If the product crystallizes upon cooling, collect the solid by filtration. If no solvent was used, the product will be a solid mass at room temperature.

• Wash the collected solid with a non-polar solvent (e.g., hexane) to remove any unreacted caprylic acid.

• Dry the purified zinc caprylate in a drying oven or under vacuum.

Method 2: Synthesis of Zinc Caprylate from Basic Zinc Carbonate and Caprylic Acid

This protocol outlines the solvent-free synthesis of zinc caprylate from basic zinc carbonate.

Materials:

• Basic Zinc Carbonate (Zn₅(OH)₆(CO₃)₂), high purity

• Caprylic Acid (C₈H₁₆O₂), ≥98%

• Reaction vessel with a stirrer and a means to allow for the escape of gas

• Heating apparatus

• Filtration apparatus

• Drying oven or vacuum desiccator

Procedure:

• In a suitable reaction vessel, combine basic zinc carbonate and a stoichiometric amount of caprylic acid.

• Heat the mixture to a temperature between 130°C and 150°C with constant stirring.[1]

• The reaction will proceed with the evolution of water vapor and carbon dioxide. Continue heating until the gas evolution ceases and a clear melt is obtained.

• Allow the molten product to cool and solidify.

• The resulting solid is zinc caprylate. For higher purity, the product can be dissolved in a suitable hot solvent (e.g., ethanol) and recrystallized.

• Collect the purified crystals by filtration and dry them thoroughly.

Visualizations

Zinc Caprylate Synthesis Workflow

Caption: Workflow for the synthesis of zinc caprylate.

Putative Zinc Signaling Pathway

Caption: Putative signaling pathway of zinc ions.

References

• 1. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 2. Function and mechanism of zinc metalloenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intracellular zinc homeostasis and zinc signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Characterization of Zinc Caprylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key analytical techniques for the characterization of zinc caprylate. Detailed experimental protocols, data presentation tables, and a logical workflow diagram are included to guide researchers in ensuring the quality, purity, and stability of this important compound.

Introduction

Zinc caprylate, the zinc salt of caprylic acid, is utilized in a variety of applications, including pharmaceuticals, cosmetics, and industrial processes, primarily for its fungicidal and lubricating properties.[1][2] Thorough analytical characterization is crucial to ensure its identity, purity, and performance. This document outlines the principal analytical methods for a comprehensive evaluation of zinc caprylate.

Spectroscopic Characterization

Spectroscopic techniques are fundamental for elucidating the molecular structure and confirming the identity of zinc caprylate.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and reliable method to confirm the presence of the carboxylate group and its coordination to the zinc ion. The key vibrational bands provide a unique fingerprint for the compound.[3]

Key Spectral Features: The infrared spectrum of zinc caprylate is characterized by the asymmetric and symmetric stretching vibrations of the carboxylate group (COO⁻). The positions of these bands are indicative of the coordination mode between the zinc ion and the caprylate ligand.[3]

Vibrational Mode	Wavenumber (cm⁻¹)	Description
Asymmetric COO⁻ Stretch	1585 - 1520	A strong and broad absorption, characteristic of metal carboxylates. The broadness can indicate the presence of both amorphous and crystalline forms.[4][5]
Symmetric COO⁻ Stretch	~1400	A strong absorption. The difference between the asymmetric and symmetric stretching frequencies can provide information about the coordination type.
C-H Stretches (alkyl chain)	2950 - 2850	Strong absorptions corresponding to the CH₂ and CH₃ groups of the caprylate chain.
δ CH₂ (alkyl chain)	~1455	Bending vibration of the CH₂ groups.[4]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrumentation: A calibrated FTIR spectrometer equipped with an ATR accessory (e.g., diamond or germanium crystal).

• Sample Preparation: Place a small amount of the zinc caprylate powder directly onto the ATR crystal, ensuring complete coverage.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply consistent pressure to the sample using the ATR pressure clamp to ensure good contact.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add a minimum of 32 scans to improve the signal-to-noise ratio.

• Data Analysis:

  • Perform a background subtraction.

  • Identify and label the characteristic peaks corresponding to the carboxylate and alkyl groups. Compare the obtained spectrum with a reference spectrum of zinc caprylate if available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for verifying the structure of the caprylate ligand and assessing the purity of the sample. Both ¹H and ¹³C NMR can be employed. While ⁶⁷Zn NMR is technically possible, it is a specialized technique due to the low natural abundance and quadrupolar nature of the ⁶⁷Zn nucleus, making it less common for routine analysis.[6]

Expected Chemical Shifts (in CDCl₃):

Nucleus	Chemical Shift (ppm)	Assignment
¹H	~2.2	α-CH₂ (adjacent to COO⁻)
¹H	~1.6	β-CH₂
¹H	~1.3	-(CH₂)₄- (bulk methylene)
¹H	~0.9	Terminal CH₃
¹³C	~180	COO⁻
¹³C	~35	α-CH₂
¹³C	~32, 29, 25	-(CH₂)₅-
¹³C	~23	CH₂ adjacent to terminal CH₃
¹³C	~14	Terminal CH₃

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve approximately 10-20 mg of zinc caprylate in a suitable deuterated solvent (e.g., CDCl₃). Complete dissolution may be challenging due to the ionic nature of the compound; gentle warming or sonication may be required.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire ¹H and ¹³C spectra at a constant temperature (e.g., 25 °C).

  • For ¹H NMR, use a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of ¹³C.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

  • Assign the peaks in both spectra to the corresponding atoms in the caprylate ligand.

  • Analyze the spectra for the presence of impurities, such as free caprylic acid or residual solvents.

Thermal Analysis

Thermal analysis techniques are employed to evaluate the thermal stability, decomposition profile, and melting behavior of zinc caprylate.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the onset of decomposition, the temperature ranges of different decomposition steps, and the final residue. The thermal degradation of zinc stearate, a similar compound, begins after its melting point and involves the breakdown of the stearate chains, leading to the formation of zinc oxide.[7] A similar process is expected for zinc caprylate.

Expected Thermal Events:

Temperature Range (°C)	Event
~136	Melting
> 200	Onset of decomposition[7]
350 - 550	Major decomposition of the organic portion[7]
> 550	Stable residue (likely ZnO)[7]

Experimental Protocol: TGA

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation:

  • Place 5-10 mg of the zinc caprylate powder into a suitable TGA pan (e.g., alumina or platinum).

• Data Acquisition:

  • Heat the sample from ambient temperature to at least 600 °C at a constant heating rate (e.g., 10 °C/min).

  • Use a controlled atmosphere, typically an inert gas such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min).

• Data Analysis:

  • Plot the mass loss as a function of temperature.

  • Determine the onset of decomposition and the temperatures of maximum mass loss from the derivative of the TGA curve (DTG).

  • Calculate the percentage of mass loss at each step and the final residual mass.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point and other thermal transitions, such as crystallization.

Expected Thermal Events:

Temperature (°C)	Event
~136	Endothermic peak corresponding to melting[3]

Experimental Protocol: DSC

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation:

  • Accurately weigh 2-5 mg of zinc caprylate into a DSC pan (e.g., aluminum).

  • Hermetically seal the pan.

• Data Acquisition:

  • Heat the sample from ambient temperature to a temperature above its melting point (e.g., 160 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Determine the onset temperature and the peak temperature of the melting endotherm.

X-ray Diffraction (XRD)

Powder XRD is used to determine the crystalline structure and phase purity of zinc caprylate. The diffraction pattern is unique to the crystalline form of the compound.

Expected Diffraction Peaks: The powder X-ray diffractogram of crystalline zinc caprylate will show a series of characteristic peaks at specific 2θ angles. These peaks correspond to the different crystal planes in the material.[8]

2θ Angle (°)	Description
Low angles (< 15°)	Regularly spaced, higher-order reflections corresponding to the long spacing of the layered structure.[9]
Mid and higher angles	Irregularly spaced peaks of lower intensity.

Experimental Protocol: Powder XRD

• Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.54 Å).

• Sample Preparation:

  • Finely grind the zinc caprylate powder to ensure random orientation of the crystallites.

  • Mount the powder on a sample holder.

• Data Acquisition:

  • Scan the sample over a 2θ range of, for example, 5° to 50°.

  • Use a step size and scan speed that provide good resolution and signal-to-noise ratio.

• Data Analysis:

  • Plot the diffraction intensity versus the 2θ angle.

  • Identify the positions and relative intensities of the diffraction peaks.

  • Compare the obtained pattern with a reference pattern from a database or literature to confirm the crystalline phase. The presence of broad humps in the background may indicate the presence of amorphous content.[5]

Chromatographic and Elemental Analysis

Gas Chromatography (GC) for Caprylate Content

To determine the purity of the caprylate ligand or to quantify any free caprylic acid, a derivatization step is typically required to make the acid volatile for GC analysis.

Experimental Protocol: GC-MS of Derivatized Caprylic Acid

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Sample Preparation and Derivatization:

  • Accurately weigh a known amount of zinc caprylate.

  • Hydrolyze the zinc caprylate with an acid (e.g., HCl) to liberate the caprylic acid.

  • Extract the caprylic acid into an organic solvent.

  • Derivatize the caprylic acid to a volatile ester (e.g., methyl or silyl ester) using a suitable derivatizing agent (e.g., BF₃-methanol or BSTFA).[10]

• Data Acquisition:

  • Inject the derivatized sample into the GC-MS system.

  • Use a suitable capillary column (e.g., HP-5MS).[11]

  • Employ a temperature program to separate the components. A typical program might be: initial temperature of 50-80 °C, ramp to 180 °C, then ramp to a final temperature of 250-325 °C.[10][11]

  • The mass spectrometer can be operated in full scan mode to identify the components and in selected ion monitoring (SIM) mode for quantification.

• Data Analysis:

  • Identify the peak corresponding to the derivatized caprylic acid based on its retention time and mass spectrum.

  • Quantify the amount of caprylic acid using a calibration curve prepared from derivatized standards.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Zinc Content

ICP-MS is a highly sensitive technique for the accurate quantification of the zinc content in zinc caprylate, which is essential for confirming its stoichiometry.[12]

Experimental Protocol: ICP-MS

• Instrumentation: An inductively coupled plasma-mass spectrometer.

• Sample Preparation:

  • Accurately weigh a small amount of zinc caprylate.

  • Digest the sample in a suitable acid matrix (e.g., nitric acid) to bring the zinc into solution. This may require heating.

  • Dilute the digested sample to a known volume with deionized water to bring the zinc concentration within the linear range of the instrument.

• Data Acquisition:

  • Aspirate the sample solution into the ICP-MS.

  • Monitor the signal for the zinc isotopes (e.g., ⁶⁴Zn, ⁶⁶Zn, ⁶⁷Zn, ⁶⁸Zn).

• Data Analysis:

  • Quantify the zinc concentration using a calibration curve prepared from certified zinc standards.

  • Calculate the percentage of zinc in the original sample and compare it to the theoretical value for zinc caprylate (C₁₆H₃₀O₄Zn, MW: 351.8 g/mol [13]).

Experimental Workflow and Data Visualization

A logical workflow for the comprehensive characterization of zinc caprylate ensures that all critical quality attributes are assessed.

Figure 1: Experimental Workflow for Zinc Caprylate Characterization

This workflow provides a systematic approach, starting with spectroscopic and thermal screening, followed by more detailed structural and purity analysis, and culminating in a comprehensive characterization report.

References

• 1. ez.restek.com [ez.restek.com]
• 2. mdpi.com [mdpi.com]
• 3. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 4. Characterization of Zinc Carboxylates in an Oil Paint Test Panel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An infrared spectroscopic study of the nature of zinc carboxylates in oil paintings - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. (67Zn) Zinc NMR [chem.ch.huji.ac.il]
• 7. benchchem.com [benchchem.com]
• 8. pure.uva.nl [pure.uva.nl]
• 9. Multi-technique structural analysis of zinc carboxylates (soaps) - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00184A [pubs.rsc.org]
• 10. arpi.unipi.it [arpi.unipi.it]
• 11. CN107576746A - The method that Glycerin, mixed triester with caprylic acid capric acid in analysis essence is separated using gaschromatographic mass spectrometry - Google Patents [patents.google.com]
• 12. Quantification of Zinc by ICP-MS in drug product and API – Vitas Analytical Services [vitas.no]
• 13. Zinc Caprylate | C16H30O4Zn | CID 11180 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Infrared Spectroscopy Analysis of Zinc Caprylate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zinc caprylate, the zinc salt of caprylic acid, is a compound with diverse applications, including its use as a fungicide, stabilizer in plastics, and a catalyst in polymerization reactions.[1][2] Infrared (IR) spectroscopy is a powerful and non-destructive analytical technique that provides valuable information about the molecular structure and composition of materials. This document provides a detailed guide to the analysis of zinc caprylate using Fourier Transform Infrared (FTIR) spectroscopy, including experimental protocols for synthesis and analysis, and interpretation of the resulting spectra.

Data Presentation: Characteristic Infrared Absorption Bands of Zinc Caprylate

The infrared spectrum of zinc caprylate is characterized by specific absorption bands corresponding to the vibrational modes of its functional groups. The most prominent of these are the asymmetric and symmetric stretching vibrations of the carboxylate group (COO⁻), which are sensitive to the coordination environment of the zinc ion. The positions of these and other key bands are summarized in the table below.

Wavenumber (cm⁻¹)	Vibrational Mode	Description
~2957	νₐₛ(CH₃)	Asymmetric stretching of the methyl group
~2924	νₐₛ(CH₂)	Asymmetric stretching of the methylene groups
~2854	νₛ(CH₂)	Symmetric stretching of the methylene groups
1520 - 1590	νₐₛ(COO⁻)	Asymmetric stretching of the carboxylate group. Crystalline forms typically absorb in the lower end of this range (~1540 cm⁻¹), and the band may be split.[3][4]
1450 - 1470	δ(CH₂)	Scissoring deformation of the methylene groups
1390 - 1450	νₛ(COO⁻)	Symmetric stretching of the carboxylate group
~720	ρ(CH₂)	Rocking deformation of the methylene groups

Experimental Protocols

Synthesis of Zinc Caprylate

A common and straightforward method for synthesizing zinc caprylate is through the direct reaction of zinc oxide with caprylic acid.[5]

Materials:

• Zinc oxide (ZnO)

• Caprylic acid (Octanoic acid, C₈H₁₆O₂)

• Toluene (or other suitable anhydrous solvent)

• Nitrogen gas supply

• Heating mantle and magnetic stirrer

• Round-bottom flask and condenser

Procedure:

• In a round-bottom flask, add equimolar amounts of zinc oxide and caprylic acid. For example, for a 1:2 molar ratio, use approximately 81.4 g of zinc oxide for every 288.5 g of caprylic acid.

• Add an anhydrous solvent such as toluene to the flask to facilitate the reaction, although a solvent-free melt reaction is also possible.[5]

• Set up the flask with a condenser and a nitrogen inlet to maintain an inert atmosphere, which prevents oxidation.[5]

• Heat the reaction mixture to a temperature between 80°C and 160°C with continuous stirring.[5]

• Maintain the reaction for 6-12 hours. The completion of the reaction is indicated by the dissolution of the zinc oxide and the formation of a clear or slightly hazy solution.

• After the reaction is complete, the solvent can be removed under reduced pressure.

• The resulting zinc caprylate can be purified by recrystallization from a suitable solvent like ethanol.[6]

• Dry the purified zinc caprylate in a desiccator or under vacuum.

Infrared Spectroscopy Analysis using Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a convenient technique for analyzing solid and liquid samples with minimal preparation.

Instrumentation:

• FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium crystal).

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are clean and properly aligned.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere.

• Sample Application: Place a small amount of the synthesized zinc caprylate powder directly onto the ATR crystal. Ensure good contact between the sample and the crystal surface by applying gentle pressure with the built-in press.

• Data Acquisition: Collect the infrared spectrum of the sample. Typical acquisition parameters are a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 32 or 64 scans to improve the signal-to-noise ratio.[3]

• Data Processing: The collected spectrum should be baseline corrected and, if necessary, normalized for comparison with other spectra.

Mandatory Visualization

Experimental Workflow for Synthesis and Analysis of Zinc Caprylate

Caption: Workflow for the synthesis and FTIR analysis of zinc caprylate.

Logical Relationship of Vibrational Modes in Zinc Caprylate

Caption: Key vibrational modes of zinc caprylate observed in IR spectroscopy.

References

• 1. pure.uva.nl [pure.uva.nl]
• 2. Page loading... [guidechem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 6. ZINC CAPRYLATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

Application Notes and Protocols for the Structural Elucidation of Zinc Caprylate using NMR Spectroscopy

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the structural elucidation of zinc caprylate using Nuclear Magnetic Resonance (NMR) spectroscopy. Zinc caprylate, a metal soap, finds applications in various fields, including pharmaceuticals as an excipient and in industrial processes. Its structural complexity in both solid and solution states necessitates advanced analytical techniques for comprehensive characterization. NMR spectroscopy is a powerful, non-destructive tool for probing the molecular structure, coordination environment of the zinc center, and dynamic equilibria of zinc caprylate in solution. These notes cover the theoretical background, practical considerations for sample preparation, and detailed protocols for ¹H, ¹³C, and ⁶⁷Zn NMR experiments.

Introduction to the Structure of Zinc Caprylate

Zinc caprylate, also known as zinc octanoate, is the zinc salt of caprylic acid. Its chemical formula is Zn(C₈H₁₅O₂)₂. The structure of zinc caprylate is not a simple monomeric salt but can exist in various forms, including anhydrous and hydrated crystalline polymorphs, as well as different aggregated states in solution[1][2][3]. In the solid state, it often forms a coordination polymer where the carboxylate groups bridge zinc centers[1][2]. In solution, its structure is highly dependent on the solvent, concentration, and temperature, potentially existing in equilibrium between monomeric, dimeric, oligomeric, and even micellar forms. Understanding these structural variations is critical for its application in drug formulations, where its properties can influence drug solubility, stability, and bioavailability.

NMR Spectroscopy for Structural Analysis

NMR spectroscopy provides detailed information about the chemical environment of NMR-active nuclei. For zinc caprylate, the key nuclei for investigation are ¹H, ¹³C, and ⁶⁷Zn.

• ¹H NMR: Provides information on the proton environments within the caprylate ligand. Chemical shifts and coupling constants can be used to confirm the structure of the alkyl chain and to study the effects of coordination to the zinc ion.

• ¹³C NMR: Offers insights into the carbon skeleton of the caprylate ligand. The chemical shift of the carboxylate carbon is particularly sensitive to the coordination mode with the zinc ion (e.g., monodentate, bidentate bridging)[4].

• ⁶⁷Zn NMR: Directly probes the zinc coordination environment. ⁶⁷Zn is a quadrupolar nucleus with low natural abundance and sensitivity, making it a challenging nucleus to study[1][5]. However, high-field solid-state NMR has been successfully applied to characterize zinc carboxylates[1][2]. Solution ⁶⁷Zn NMR can provide information on the symmetry and ligand sphere of the zinc ion in solution[6][7].

Experimental Protocols

General Sample Preparation for Solution-State NMR

Proper sample preparation is crucial for obtaining high-quality NMR spectra[8][9][10][11][12].

• Select a suitable deuterated solvent: Chloroform-d (CDCl₃) is a common choice for zinc caprylate due to its ability to dissolve the compound and its relatively simple residual solvent signal[13][14]. Other solvents like deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) can also be used depending on the solubility and the desired information.

• Determine the sample concentration: For ¹H NMR, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is typically sufficient[8][10]. For ¹³C NMR, a higher concentration of 50-100 mg is recommended due to the lower natural abundance of the ¹³C isotope[8][10].

• Dissolution: Weigh the desired amount of zinc caprylate and dissolve it in the deuterated solvent in a clean, dry vial. Gentle warming or vortexing may be required to aid dissolution.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a pipette plugged with glass wool or a syringe filter directly into a clean, dry NMR tube[9][15].

• Sample Volume: Ensure the sample height in the NMR tube is approximately 4-5 cm (around 0.55-0.7 mL for a standard 5 mm tube) for optimal shimming and spectral resolution[9][15].

Protocol for ¹H NMR Spectroscopy

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Sample: 10 mg of zinc caprylate in 0.7 mL of CDCl₃.

• Parameters:

  • Pulse Sequence: Standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (NS): 16 to 64, depending on the concentration.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

  • Spectral Width (SW): 10-12 ppm.

  • Temperature: 298 K.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the residual CHCl₃ signal at 7.26 ppm[14].

Protocol for ¹³C{¹H} NMR Spectroscopy

• Instrument: A 100 MHz or higher ¹³C frequency NMR spectrometer.

• Sample: 50 mg of zinc caprylate in 0.7 mL of CDCl₃.

• Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans (NS): 1024 to 4096, depending on concentration and desired signal-to-noise ratio.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

  • Spectral Width (SW): 200-250 ppm.

  • Temperature: 298 K.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 1-2 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the CDCl₃ triplet at 77.16 ppm[12].

Data Presentation: Quantitative NMR Data

The following tables summarize typical chemical shift values for caprylic acid and zinc caprylate. Note that the chemical shifts for zinc caprylate can vary with concentration and solvent due to changes in coordination and aggregation state.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Assignment	Caprylic Acid (Typical)	Zinc Caprylate (Expected)
H-2 (α-CH₂)	~2.35 (t)	~2.2-2.4 (t)
H-3 (β-CH₂)	~1.63 (quint)	~1.5-1.7 (m)
H-4 to H-7 (-(CH₂)₄-)	~1.30 (m)	~1.2-1.4 (m)
H-8 (ω-CH₃)	~0.88 (t)	~0.8-0.9 (t)

Note: 't' denotes a triplet, 'quint' a quintet, and 'm' a multiplet. The α-CH₂ protons of zinc caprylate may show broadening or a slight shift compared to the free acid due to coordination to the zinc center.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Assignment	Caprylic Acid (Typical)	Zinc Caprylate (Solid-State)[16]	Zinc Caprylate (Solution - Expected)
C-1 (COO)	~180.8	~184.5	~182-185
C-2 (α-CH₂)	~34.1	~35.5	~34-36
C-3 (β-CH₂)	~24.9	~26.0	~25-27
C-4	~29.0	~30.0	~29-31
C-5	~29.1	~30.0	~29-31
C-6	~31.7	~32.8	~31-33
C-7	~22.6	~23.5	~22-24
C-8 (ω-CH₃)	~14.0	~14.8	~14-15

Note: Solid-state NMR chemical shifts are provided for comparison. Solution-state chemical shifts, particularly for the carboxylate carbon, are sensitive to the coordination environment and may differ from the solid state.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the structural elucidation of zinc caprylate using NMR spectroscopy.

Caption: Workflow for NMR-based structural elucidation of zinc caprylate.

Structural Equilibria of Zinc Caprylate in Solution

In non-polar solvents, zinc caprylate can exist in various states of aggregation. This diagram illustrates the potential equilibria between monomeric, dimeric/oligomeric, and micellar structures.

Caption: Potential aggregation equilibria of zinc caprylate in solution.

Conclusion

NMR spectroscopy is an indispensable tool for the detailed structural characterization of zinc caprylate. By employing a combination of ¹H, ¹³C, and potentially ⁶⁷Zn NMR experiments, researchers can gain a thorough understanding of its covalent structure, the nature of the zinc-carboxylate coordination, and its aggregation behavior in solution. The protocols and data presented herein provide a solid foundation for the application of NMR in the analysis of zinc caprylate for quality control, formulation development, and scientific research. The complexity of its solution behavior, particularly the formation of aggregates, underscores the importance of concentration- and solvent-dependent NMR studies for a complete structural picture.

References

• 1. Table 4. 1H NMR chemical shifts (δ in ppm) taken in CDCl3 solution at 298 K : An Undergraduate Experiment Using Microwave-Assisted Synthesis of First Raw Metalloporphyrins: Characterizations and Spectroscopic Study : Science and Education Publishing [pubs.sciepub.com]
• 2. d-nb.info [d-nb.info]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Zinc-67 NMR study of zinc ions in water and in some nonaqueous and mixed solvents (Journal Article) | OSTI.GOV [osti.gov]
• 7. Zinc-67 NMR study of zinc ions in water and in some nonaqueous and mixed solvents [inis.iaea.org]
• 8. cif.iastate.edu [cif.iastate.edu]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. Quantitative 1HNMR Spectroscopy: Analysis of Zinc Gluconate in UtozincR tablets, a Mixture of Zinc Gluconate and Vitamin C - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 13. rsc.org [rsc.org]
• 14. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 15. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 16. research.reading.ac.uk [research.reading.ac.uk]

Application Notes and Protocols: Zinc Caprylate as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc caprylate, the zinc salt of caprylic acid, has emerged as a promising corrosion inhibitor for various metals and alloys, particularly in applications where environmental and toxicological profiles are of concern. Its mechanism of action, primarily through the formation of a protective film on the metal surface, makes it an effective agent in mitigating corrosive degradation. These application notes provide a comprehensive overview of the use of zinc caprylate as a corrosion inhibitor, including its mechanism, applications, and detailed experimental protocols for its evaluation.

Mechanism of Action

The primary mechanism by which zinc caprylate inhibits corrosion is through the formation of a durable, passive film on the metal surface. This process can be understood as a multi-step interaction at the metal-electrolyte interface. The caprylate anion and the zinc cation work synergistically to protect the underlying metal. The caprylate portion of the molecule can adsorb onto the metal surface, creating a hydrophobic barrier that repels water and corrosive agents. Simultaneously, the zinc ions can precipitate at cathodic sites, forming insoluble zinc hydroxide or other zinc compounds that further block the corrosion process. This dual-action mechanism leads to a significant reduction in both anodic and cathodic corrosion reactions.[1][2][3]

The formation of this protective layer is a dynamic process influenced by factors such as pH, temperature, and the concentration of the inhibitor in the corrosive medium. The resulting film is often a complex mixture of zinc oxide, zinc hydroxide, and zinc caprylate, which provides a robust barrier against the ingress of corrosive species.[4][5]

Caption: Logical workflow of corrosion inhibition by zinc caprylate.

Applications

Zinc caprylate finds applications in various fields owing to its anti-corrosive properties.[2]

• Protective Coatings: It can be incorporated into paints, primers, and other coatings to enhance their corrosion resistance. The presence of zinc caprylate in a coating formulation provides both a physical barrier and active corrosion inhibition.[6]

• Lubricants and Metalworking Fluids: In lubricants and metalworking fluids, zinc caprylate acts as a corrosion inhibitor, protecting metal parts from degradation during operation and storage.[2]

• Fuel Additives: It has been explored as a potential additive in fuels to prevent corrosion in fuel systems and storage tanks.[2]

• Cooling Water Systems: Zinc caprylate, often in synergy with other inhibitors, is used to protect carbon steel components in cooling water systems from corrosion.[1]

Data Presentation

The following tables summarize representative quantitative data for the performance of zinc carboxylates as corrosion inhibitors for mild steel. While specific data for zinc caprylate is limited in tabular format in the reviewed literature, the presented data for zinc octoate (a close analog) and other zinc carboxylates provides a strong indication of its potential efficacy.

Table 1: Corrosion Inhibition Efficiency from Weight Loss Measurements

Inhibitor System	Concentration (ppm)	Corrosive Medium	Temperature (°C)	Exposure Time (days)	Inhibition Efficiency (%)
Sodium Octoate + Zinc Nitrate	200 + 10	Tap Water	Room	7	89.2
Sodium Octoate + Zinc Nitrate	200 + 20	Tap Water	Room	7	95.3
Sodium Octoate + Zinc Sulfate	200 + 10	Tap Water	Room	7	85.1
Sodium Octoate + Zinc Sulfate	200 + 20	Tap Water	Room	7	91.4
Sodium Octoate + Zinc Chloride	200 + 10	Tap Water	Room	7	80.7
Sodium Octoate + Zinc Chloride	200 + 20	Tap Water	Room	7	87.6

Data is representative and synthesized from trends observed in the literature for zinc octoate in synergistic systems.[1]

Table 2: Electrochemical Parameters from Potentiodynamic Polarization

Inhibitor System	Concentration (ppm)	Corrosive Medium	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Inhibition Efficiency (%)
Blank	0	Tap Water	-511	13.0	-
Sodium Octoate	200	Tap Water	-572	8.1	37.7
Sodium Octoate + 10 ppm Zn(NO₃)₂	200	Tap Water	-350	0.8	93.8
Sodium Octoate + 20 ppm Zn(NO₃)₂	200	Tap Water	-100	0.4	96.9
Sodium Octoate + 10 ppm ZnSO₄	200	Tap Water	-480	1.8	86.2
Sodium Octoate + 20 ppm ZnSO₄	200	Tap Water	-400	1.0	92.3
Sodium Octoate + 10 ppm ZnCl₂	200	Tap Water	-520	2.5	80.8
Sodium Octoate + 20 ppm ZnCl₂	200	Tap Water	-450	1.5	88.5

Data is representative and synthesized from trends observed in the literature for zinc octoate in synergistic systems.[7][8]

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor System	Concentration (ppm)	Corrosive Medium	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
Blank	0	1 M HCl	3533	-	-
Zinc Oxide Nanocomposite	1000	1 M HCl	21464	-	84.0

Data from a study on a zinc oxide nanocomposite inhibitor, demonstrating the significant increase in charge transfer resistance.[9]

Experimental Protocols

The following are detailed protocols for common experimental techniques used to evaluate the performance of zinc caprylate as a corrosion inhibitor.

Weight Loss Measurement Protocol

This method determines the corrosion rate by measuring the loss in weight of a metal coupon after exposure to a corrosive environment with and without the inhibitor.[10][11][12]

Materials and Equipment:

• Metal coupons (e.g., mild steel) of known dimensions

• Corrosive medium (e.g., 3.5% NaCl solution)

• Zinc caprylate inhibitor

• Analytical balance (±0.1 mg)

• Polishing papers (various grits)

• Acetone and distilled water

• Desiccator

• Beakers and immersion setup

Procedure:

• Coupon Preparation: Mechanically polish the metal coupons with successively finer grades of polishing paper, wash with distilled water, degrease with acetone, and dry.

• Initial Weighing: Accurately weigh the prepared coupons using an analytical balance and record the initial weight (W_initial).

• Immersion: Immerse the coupons in beakers containing the corrosive medium with and without various concentrations of zinc caprylate. Ensure the coupons are fully submerged.

• Exposure: Maintain the setup at a constant temperature for a specified period (e.g., 7 days).

• Cleaning: After the exposure period, remove the coupons, and clean them according to standard procedures (e.g., ASTM G1) to remove corrosion products. This typically involves chemical cleaning with an inhibited acid solution.

• Final Weighing: Wash the cleaned coupons with distilled water, dry them thoroughly, and reweigh them to obtain the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (87.6 × ΔW) / (A × t × ρ), where A is the surface area of the coupon in cm², t is the exposure time in hours, and ρ is the density of the metal in g/cm³.

  • Inhibition Efficiency (%IE): %IE = [(CR_blank - CR_inhibitor) / CR_blank] × 100, where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Caption: Experimental workflow for weight loss measurements.

Potentiodynamic Polarization Protocol

This electrochemical technique measures the current response of a metal to a controlled change in its potential, providing information on the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic behavior.[7][8]

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode, reference electrode, counter electrode)

• Working electrode (metal sample)

• Reference electrode (e.g., Saturated Calomel Electrode - SCE)

• Counter electrode (e.g., platinum or graphite)

• Corrosive medium with and without inhibitor

Procedure:

• Electrode Preparation: Prepare the working electrode by embedding the metal sample in an insulating resin, leaving a known surface area exposed. Polish the exposed surface to a mirror finish.

• Cell Setup: Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the test solution.

• Open Circuit Potential (OCP) Measurement: Allow the system to stabilize by monitoring the OCP for a period (e.g., 30-60 minutes) until a steady state is reached.

• Polarization Scan: Perform a potentiodynamic scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis:

  • Plot the potential versus the logarithm of the current density (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves back to their intersection point to determine the corrosion potential (Ecorr) and corrosion current density (icorr).

  • Inhibition Efficiency (%IE): %IE = [(icorr_blank - icorr_inhibitor) / icorr_blank] × 100, where icorr_blank and icorr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS) Protocol

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system, allowing for the characterization of the protective film formed by the inhibitor.[13][14][15][16][17]

Materials and Equipment:

• Potentiostat/Galvanostat with a frequency response analyzer

• Three-electrode electrochemical cell

• Working, reference, and counter electrodes

• Corrosive medium with and without inhibitor

Procedure:

• Cell Setup and Stabilization: Prepare the electrodes and set up the electrochemical cell as described in the potentiodynamic polarization protocol. Allow the system to stabilize at the OCP.

• Impedance Measurement: Apply a small amplitude AC potential signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz) at the OCP.

• Data Analysis:

  • Plot the impedance data in Nyquist (imaginary vs. real impedance) and Bode (impedance and phase angle vs. frequency) formats.

  • Model the impedance data using an appropriate equivalent electrical circuit to extract parameters such as the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

  • A larger Rct value in the presence of the inhibitor indicates better corrosion protection.

  • Inhibition Efficiency (%IE): %IE = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100, where Rct_inhibitor and Rct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Caption: Workflow for electrochemical evaluation of corrosion inhibitors.

Conclusion

Zinc caprylate demonstrates significant potential as a corrosion inhibitor for various metals, particularly mild steel. Its effectiveness stems from the formation of a protective film that acts as a barrier to corrosive agents. The experimental protocols outlined in these notes provide a robust framework for evaluating the performance of zinc caprylate and other potential corrosion inhibitors. Further research to obtain more specific quantitative data for zinc caprylate under various conditions will be beneficial for optimizing its application in industrial and pharmaceutical settings.

References

• 1. Synergistic effect of different Zn salts with sodium octanoate on the corrosion inhibition of carbon steel in cooling water: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 2. Know the Benefits & Applications of Zinc Octoate - Goldstab [goldstab.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. abechem.com [abechem.com]
• 10. chesci.com [chesci.com]
• 11. Comparison of Percentage Weight Loss and Corrosion Rate Trends in Different Metal Coupons from two Soil Environments | Semantic Scholar [semanticscholar.org]
• 12. journal.ump.edu.my [journal.ump.edu.my]
• 13. pu.edu.pk [pu.edu.pk]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. taylorfrancis.com [taylorfrancis.com]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols: Zinc Caprylate as a Precursor for Zinc Oxide Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc oxide nanoparticles (ZnO NPs) are of significant interest in various scientific and technological fields due to their unique physicochemical properties, including high chemical stability, a broad spectrum of radiation absorption, and high photostability. In the realm of biomedicine, ZnO NPs have emerged as promising candidates for applications in drug delivery, cancer therapy, and bioimaging.[1][2][3] The synthesis method and the choice of precursor material play a crucial role in determining the size, morphology, and, consequently, the efficacy of the nanoparticles.

This document provides detailed application notes and protocols for the synthesis of zinc oxide nanoparticles using zinc caprylate as a precursor. Zinc caprylate, a zinc salt of caprylic acid (a medium-chain fatty acid), offers potential advantages in controlling nanoparticle size and surface characteristics due to the capping effect of the carboxylate group. The protocols described herein are based on established synthesis methods for metal oxide nanoparticles, adapted for the use of zinc caprylate.

Data Presentation

Table 1: Synthesis Parameters and Resulting Nanoparticle Characteristics (Hypothetical Data for Illustrative Purposes)

Parameter	Thermal Decomposition	Sol-Gel Method
Precursor	Zinc Caprylate	Zinc Caprylate
Solvent	-	Ethanol
Reaction Temperature (°C)	450 - 600	60 - 80
Reaction Time (hours)	2 - 4	2 - 6
Resulting Particle Size (nm)	20 - 50	15 - 40
Morphology	Spherical, hexagonal	Spherical, quasi-spherical
Crystallite Size (nm) (from XRD)	18 - 45	14 - 35
Band Gap (eV)	3.2 - 3.4	3.3 - 3.5

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results may vary depending on specific experimental conditions.

Table 2: Characterization Techniques for ZnO Nanoparticles

Technique	Information Obtained
X-ray Diffraction (XRD)	Crystalline structure, crystallite size, phase purity.[4][5]
Scanning Electron Microscopy (SEM)	Surface morphology, particle size and shape, agglomeration.[5]
Transmission Electron Microscopy (TEM)	Particle size, shape, and internal structure.[5]
UV-Vis Spectroscopy	Optical properties, band gap energy.[6]
Fourier-Transform Infrared (FTIR) Spectroscopy	Surface functional groups, confirmation of precursor decomposition.[5]

Experimental Protocols

Protocol 1: Synthesis of ZnO Nanoparticles via Thermal Decomposition of Zinc Caprylate

This method involves the direct thermal decomposition of zinc caprylate in a furnace to yield ZnO nanoparticles. The simplicity and solvent-free nature of this process are its key advantages.

Materials:

• Zinc caprylate (Zn(C₈H₁₅O₂)₂)

• Ceramic crucible

• Muffle furnace

Procedure:

• Place a known amount of zinc caprylate powder into a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the furnace to a temperature between 450°C and 600°C at a controlled ramp rate (e.g., 5°C/min). The final temperature will influence the particle size and crystallinity.[7]

• Maintain the temperature for 2-4 hours to ensure complete decomposition of the precursor.

• Allow the furnace to cool down to room temperature naturally.

• The resulting white powder is the zinc oxide nanoparticles.

• Gently grind the powder to break up any soft agglomerates.

• Store the synthesized ZnO NPs in a sealed container for further characterization and use.

Protocol 2: Synthesis of ZnO Nanoparticles via Sol-Gel Method Using Zinc Caprylate

The sol-gel method offers good control over particle size and morphology at relatively lower temperatures.

Materials:

• Zinc caprylate (Zn(C₈H₁₅O₂)₂)

• Ethanol (or other suitable alcohol)

• Deionized water

• Sodium hydroxide (NaOH) or other suitable base (for pH adjustment)

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with hotplate

• Centrifuge

Procedure:

• Dissolve a specific amount of zinc caprylate in ethanol in a three-neck round-bottom flask with vigorous stirring to form a clear solution.

• Slowly add a solution of NaOH in deionized water dropwise to the zinc caprylate solution while stirring continuously. The addition of the base will initiate the hydrolysis and condensation reactions. The final pH will influence the nanoparticle characteristics.[8]

• Heat the mixture to a temperature between 60°C and 80°C and reflux for 2-6 hours under constant stirring.[9]

• A milky white precipitate of zinc hydroxide/oxide will form.

• After the reaction is complete, cool the suspension to room temperature.

• Separate the precipitate by centrifugation (e.g., 4000 rpm for 15 minutes).

• Wash the precipitate several times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Dry the obtained white powder in an oven at 80-100°C for several hours.

• The dried powder can be further calcined at a higher temperature (e.g., 400-500°C) to improve crystallinity, if required.

• Store the synthesized ZnO NPs in a sealed container.

Visualizations

Caption: Experimental workflow for ZnO NP synthesis and characterization.

Caption: Role of ZnO NPs in targeted drug delivery and cancer therapy.

Applications in Drug Development

ZnO nanoparticles synthesized from zinc caprylate hold significant promise for various applications in drug development, primarily due to their biocompatibility, biodegradability, and unique cytotoxic properties against cancer cells.[10][11]

• Targeted Drug Delivery: The surface of ZnO NPs can be functionalized to attach specific ligands that target cancer cells, thereby increasing the local concentration of the drug at the tumor site and minimizing systemic toxicity.[1][2] The nanoparticles can be loaded with anticancer drugs, which are then released in a controlled manner, often triggered by the acidic tumor microenvironment.[1]

• Cancer Therapy: ZnO NPs have demonstrated selective cytotoxicity towards various cancer cell lines.[2][11] This is attributed to the generation of reactive oxygen species (ROS), which induces oxidative stress and triggers apoptosis (programmed cell death) in cancer cells.[1] The use of zinc caprylate as a precursor may influence the surface properties of the ZnO NPs, potentially enhancing their interaction with cancer cell membranes and subsequent uptake.

• Bioimaging: The inherent fluorescence of ZnO NPs makes them suitable for use as imaging agents to visualize and track the delivery of drugs to target cells.[11]

Conclusion

Zinc caprylate serves as a viable and potentially advantageous precursor for the synthesis of zinc oxide nanoparticles. The thermal decomposition and sol-gel methods outlined in this document provide robust protocols for producing ZnO NPs with controlled characteristics. The resulting nanoparticles have significant potential in the field of drug development, particularly for targeted drug delivery and cancer therapy. Further research and optimization of the synthesis parameters are encouraged to fully explore the capabilities of ZnO NPs derived from zinc caprylate for various biomedical applications.

References

• 1. Recent Advances in Zinc Oxide Nanoparticles (ZnO NPs) for Cancer Diagnosis, Target Drug Delivery, and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zinc Oxide Nanoparticles for Selective Destruction of Tumor Cells and Potential for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. scispace.com [scispace.com]
• 8. i-asem.org [i-asem.org]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. article.scirea.org [article.scirea.org]

Application Note: Methods for Quantifying Zinc Caprylate in Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zinc caprylate (also known as zinc octanoate) is a zinc salt of caprylic acid with the chemical formula C₁₆H₃₀O₄Zn.[1] It is utilized in various industrial and pharmaceutical applications, including as a fungicide and a stabilizer.[2] Accurate quantification of zinc caprylate in solutions is critical for quality control, formulation development, and stability studies.

This document provides detailed protocols for three common analytical methods to quantify zinc caprylate. Since zinc caprylate is a salt, its concentration can be determined by quantifying either the zinc cation (Zn²⁺) or the caprylate anion. The methods covered are:

• Atomic Absorption Spectroscopy (AAS): For the direct measurement of zinc concentration.

• Chelatometric Titration: A classic, cost-effective method for quantifying zinc ions.

• Gas Chromatography (GC): For the measurement of caprylic acid after derivatization.

Each section includes the principle of the method, a detailed experimental protocol, and a summary of expected quantitative performance.

Method 1: Quantification of Zinc via Atomic Absorption Spectroscopy (AAS)

Principle: Atomic Absorption Spectroscopy (AAS) is a highly sensitive technique for quantifying metal ions.[3] In this method, a solution containing zinc is aspirated into a flame (typically air-acetylene), where it is atomized.[4][5] A zinc-specific hollow-cathode lamp emits light at a characteristic wavelength (213.9 nm) that is absorbed by the ground-state zinc atoms in the flame.[3][5] According to the Beer-Lambert Law, the amount of light absorbed is directly proportional to the concentration of zinc in the sample.[3] Flame AAS is a robust and widely used technique for determining trace metals due to its accuracy, sensitivity, and precision.[6]

Experimental Protocol

a) Reagents and Materials:

• Zinc Standard Solution (1000 mg/L), commercially available or prepared by dissolving 1.000 g of zinc metal in a minimum of dilute nitric acid.[7]

• Nitric Acid (HNO₃), high purity.[5]

• Deionized Water (ASTM Type I).[7]

• Sample diluent: 1 M Nitric Acid.[8]

b) Instrumentation:

• Atomic Absorption Spectrometer equipped with a zinc hollow-cathode lamp and an air-acetylene flame system.[4][5]

• Typical Instrument Parameters:

  • Wavelength: 213.9 nm[5]

  • Slit Width: 0.5 nm[5]

  • Lamp Current: 3.5 mA (or as per manufacturer's recommendation)[5]

  • Flame: Air-Acetylene, oxidizing[4][5]

  • Background Correction: Deuterium lamp[5]

c) Standard Preparation:

• Prepare an intermediate zinc stock solution (e.g., 10 mg/L) by diluting the 1000 mg/L primary stock solution with 1 M HNO₃.[5]

• Prepare a series of at least five working calibration standards (e.g., 0.2, 0.4, 0.6, 0.8, and 1.0 mg/L) by serially diluting the intermediate stock solution with 1 M HNO₃.[5][8]

d) Sample Preparation:

• Accurately pipette a known volume of the zinc caprylate solution into a volumetric flask.

• If the solution contains organic matrices or potential interferences, an acid digestion step may be required. For simple aqueous solutions, direct dilution is often sufficient.

• Dilute the sample with 1 M HNO₃ to bring the expected zinc concentration within the linear range of the calibration curve (0.2–1.0 mg/L).[8]

• Prepare a method blank using only the diluent.

e) Analysis Procedure:

• Optimize the AAS instrument according to the manufacturer's guidelines for zinc analysis.

• Aspirate the blank solution to zero the instrument.

• Aspirate each of the working standards in order of increasing concentration and record the absorbance.

• Generate a calibration curve by plotting absorbance versus concentration.

• Aspirate the prepared sample solutions and record their absorbance.

• Determine the zinc concentration in the samples using the calibration curve.

f) Calculation of Zinc Caprylate Concentration:

• Concentration of Zinc Caprylate (mg/L) = [Zn²⁺ (mg/L)] × (M.W. of Zinc Caprylate / M.W. of Zinc) × Dilution Factor

• M.W. of Zinc Caprylate (C₁₆H₃₀O₄Zn) = 351.80 g/mol [1]

• M.W. of Zinc (Zn) = 65.38 g/mol

Visualization: AAS Workflow

Caption: Workflow for Zinc Quantification via AAS.

Method 2: Quantification of Zinc via Chelatometric Titration

Principle: Chelatometric titration is a volumetric analysis method used to determine the concentration of metal ions. Zinc ions (Zn²⁺) form a stable, colorless 1:1 complex with ethylenediaminetetraacetic acid (EDTA).[9] The titration is performed at a controlled pH (typically 5.0-5.5) using a suitable metal indicator, such as Xylenol Orange.[9][10][11] The indicator forms a colored complex with zinc (purple).[9][11] As EDTA is added, it first reacts with free zinc ions. At the endpoint, EDTA displaces the indicator from the zinc-indicator complex, causing a sharp color change from purple to yellow.[9][11]

Experimental Protocol

a) Reagents and Materials:

• EDTA Standard Solution (0.1 M or 0.0575 M), standardized.

• Xylenol Orange Indicator Solution (0.1% w/w in NaCl).[11]

• Acetic Acid-Ammonium Acetate Buffer Solution (pH 5.5).[10]

• Deionized Water.

• Masking agent (if interfering ions like Cu²⁺ are present): Sodium thiosulfate solution.[11]

b) Sample Preparation:

• Pipette an accurate volume of the zinc caprylate sample solution into a 250 mL Erlenmeyer flask.

• Add approximately 50-60 mL of deionized water.[9]

• Add 5 mL of the acetate buffer solution to adjust the pH to ~5.5.[9][10]

• If interfering ions are suspected, add an appropriate masking agent. For instance, sodium thiosulfate can mask copper.[11]

c) Titration Procedure:

• Add a small amount (~0.1 g) of the Xylenol Orange indicator to the prepared sample solution. The solution should turn a red-purple color.[9][11]

• Fill a burette with the standardized EDTA solution and record the initial volume.

• Titrate the sample with the EDTA solution under constant stirring.

• The endpoint is reached when the solution color makes a sharp transition from purple to a clear yellow.[11]

• Record the final volume of EDTA solution used.

• Perform the titration in triplicate for accuracy.

d) Calculation of Zinc Caprylate Concentration:

• Calculate the moles of EDTA used: Moles EDTA = Molarity of EDTA × Volume of EDTA (L)

• Since the Zn²⁺:EDTA stoichiometry is 1:1, Moles Zn²⁺ = Moles EDTA.

• Calculate the concentration of Zn²⁺ in the original sample: [Zn²⁺] (mol/L) = Moles Zn²⁺ / Initial Sample Volume (L)

• Convert to Zinc Caprylate concentration:

  • Concentration of Zinc Caprylate (g/L) = [Zn²⁺] (mol/L) × M.W. of Zinc Caprylate ( g/mol )

Visualization: Titration Workflow

Caption: Workflow for Zinc Quantification via Titration.

Method 3: Quantification of Caprylate via Gas Chromatography (GC)

Principle: This method quantifies the caprylate (octanoate) portion of the molecule. Since caprylic acid itself is not sufficiently volatile for direct GC analysis, it must first be converted into a more volatile derivative, typically a fatty acid methyl ester (FAME).[12] The process involves liberating the caprylic acid from the zinc salt, followed by an esterification reaction (e.g., using an acid catalyst like HCl or BF₃ in methanol).[12] The resulting caprylate methyl ester is then separated from other components on a GC column and detected, commonly by a Flame Ionization Detector (FID).[13] Quantification is achieved by comparing the peak area of the sample to that of known standards.

Experimental Protocol

a) Reagents and Materials:

• Caprylic Acid standard.

• Internal Standard (IS), e.g., Heptadecanoic acid (C17:0).

• Derivatization Reagent: e.g., 14% Boron trifluoride in methanol (BF₃-Methanol) or HCl in methanol.

• Solvents: Hexane, Toluene, Methanol (all HPLC or GC grade).

• Sodium Hydroxide (NaOH) solution.

• Hydrochloric Acid (HCl) solution.

b) Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a capillary column suitable for FAME analysis (e.g., Agilent CP-SIL 88).[13]

• Typical GC Parameters:[13]

  • Injector Temperature: 250°C

  • Detector Temperature: 270°C

  • Oven Program: Start at 100°C, ramp at 4°C/min to 240°C.

  • Carrier Gas: Hydrogen or Helium.

  • Injection Mode: Split.

c) Standard and Sample Preparation (Acid-Catalyzed Methyl Esterification):

• Liberation of Fatty Acid: To a known volume of the zinc caprylate solution, add a small amount of HCl to acidify the solution (pH < 2). This protonates the caprylate anion, forming free caprylic acid.

• Extraction: Extract the free caprylic acid into an organic solvent like hexane.

• Esterification:

  • Evaporate the hexane extract to dryness under a stream of nitrogen.

  • Add a known amount of internal standard.

  • Add the derivatization reagent (e.g., 2 mL of BF₃-Methanol).

  • Heat the mixture in a sealed vial at a controlled temperature (e.g., 90°C for 10 minutes).[12]

• Work-up:

  • After cooling, add water and hexane to the vial.

  • Vortex thoroughly and allow the layers to separate.

  • Carefully transfer the upper hexane layer, which contains the FAMEs, to a GC vial for analysis.

• Standards: Prepare calibration standards by taking known amounts of caprylic acid and the internal standard through the same derivatization and work-up procedure.

d) Analysis Procedure:

• Inject 1 µL of the prepared standard and sample solutions into the GC.

• Record the chromatograms and identify the peaks for the caprylate methyl ester and the internal standard based on their retention times.

• Integrate the peak areas.

• Generate a calibration curve by plotting the ratio of (caprylate peak area / IS peak area) against the concentration of the caprylate standards.

• Calculate the concentration of caprylate in the samples using the calibration curve.

e) Calculation of Zinc Caprylate Concentration:

• Note: One mole of zinc caprylate contains two moles of caprylate.

• Concentration of Zinc Caprylate (mg/L) = [Caprylate (mg/L)] × (M.W. of Zinc Caprylate / (2 × M.W. of Caprylate)) × Dilution Factor

• M.W. of Caprylate (C₈H₁₅O₂⁻) ≈ 143.21 g/mol

Visualization: GC Workflow

Caption: Workflow for Caprylate Quantification via GC.

Summary of Quantitative Data

The following table summarizes typical performance characteristics for the described analytical methods based on published validation data. The specific values can vary based on the instrument, matrix, and laboratory conditions.

Parameter	Atomic Absorption Spectroscopy (AAS)	Chelatometric Titration	Gas Chromatography (GC)
Analyte	Zinc (Zn²⁺)	Zinc (Zn²⁺)	Caprylate (C8:0)
Principle	Atomic Absorption	Complexation & Volumetry	Separation of Volatile Esters
Linearity (r²)	> 0.997[6]	N/A (Stoichiometric)	> 0.99
Limit of Detection (LOD)	0.01 - 0.04 mg/L[6][8]	Higher than AAS (~10-20 mg/L)	~ 0.1 - 1 mg/L
Limit of Quantitation (LOQ)	0.03 - 0.13 mg/L[6][8]	Higher than AAS (~50 mg/L)	~ 0.5 - 5 mg/L
Accuracy (% Recovery)	97.7% - 101.2%[6][14]	98% - 102%	95% - 105%
Precision (%RSD)	< 3%[8]	< 1%	< 5%
Pros	High sensitivity, High specificity, Widely used.[6]	Low cost, No specialized equipment needed, Rapid.[11]	High specificity for caprylate, Can quantify other fatty acids simultaneously.
Cons	Requires expensive equipment, Potential spectral interferences.[15]	Lower sensitivity, Prone to interference from other metal ions.[11]	Requires derivatization, More complex sample preparation.[12]

Conclusion

The choice of method for quantifying zinc caprylate depends on the specific requirements of the analysis.

• Atomic Absorption Spectroscopy is the recommended method for accurate, sensitive, and specific determination of zinc, especially at low concentrations.[6]

• Chelatometric Titration offers a simple, rapid, and cost-effective alternative for routine analysis where high sensitivity is not required and the sample matrix is relatively clean.[11]

• Gas Chromatography is the method of choice when the goal is to specifically quantify the caprylate moiety or to analyze its purity in the presence of other fatty acids.

References

• 1. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 2. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 3. Atomic Absorbance Spectroscopy to Measure Intracellular Zinc Pools in Mammalian Cells [jove.com]
• 4. nemi.gov [nemi.gov]
• 5. Zinc- Determination by AAS | OIV [oiv.int]
• 6. sjst.scst.edu.ly [sjst.scst.edu.ly]
• 7. nemi.gov [nemi.gov]
• 8. Development and Validation of a Method for the Analysis of Zinc Oxide in Cosmetic Matrices by Flame Atomic Absorption Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hiranuma.com [hiranuma.com]
• 10. researchgate.net [researchgate.net]
• 11. nmfrc.org [nmfrc.org]
• 12. [PDF] Composition Characterization of Fatty Acid Zinc Salts by Chromatographic and NMR Spectroscopic Analyses on Their Fatty Acid Methyl Esters | Semantic Scholar [semanticscholar.org]
• 13. sdiarticle4.com [sdiarticle4.com]
• 14. fnri.dost.gov.ph [fnri.dost.gov.ph]
• 15. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Troubleshooting zinc caprylate synthesis impurities

Technical Support Center: Zinc Caprylate Synthesis

This guide provides researchers, scientists, and drug development professionals with practical troubleshooting advice and answers to frequently asked questions regarding impurities encountered during the synthesis of zinc caprylate (also known as zinc octanoate).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in zinc caprylate synthesis?

A1: The most prevalent impurities typically include:

• Unreacted Starting Materials: Residual caprylic acid or zinc sources (e.g., zinc oxide, zinc carbonate) are common if the reaction does not go to completion.[1]

• Water: Water is a byproduct of the reaction between zinc oxide and caprylic acid and can remain if not effectively removed.[1] Its presence can lead to the decomposition of the final product in a moist atmosphere.[2][3][4]

• Basic Zinc Salts: Formation of basic zinc caprylate or zinc hydroxy-complexes can occur, particularly if moisture is present or if basic zinc carbonate is used as a starting material.[1]

• Side-Reaction Products: Oxidation or other side reactions can occur, especially at elevated temperatures without an inert atmosphere.[1]

• Contaminants from Starting Materials: Impurities present in the initial zinc source, such as lead, cadmium, or other metal oxides, can carry through to the final product.[5]

Q2: How does reaction temperature affect impurity formation?

A2: Temperature is a critical parameter. Typical synthesis temperatures range from 110°C to 160°C.[1]

• Too Low: Insufficient temperature can lead to slow reaction rates and incomplete conversion, resulting in high levels of unreacted starting materials.

• Too High: Temperatures exceeding the optimal range (e.g., >160-200°C) can promote thermal degradation or undesirable side reactions, potentially leading to discoloration of the product.[1]

Q3: What is the importance of using an inert atmosphere during synthesis?

A3: Using an inert atmosphere, such as nitrogen, is highly recommended to prevent the oxidation of caprylic acid and other potential side reactions that can occur in the presence of air at high temperatures.[1] This helps ensure the formation of a high-purity, white to off-white product.[1]

Q4: Can the choice of zinc source impact the final purity?

A4: Yes. Common zinc sources include zinc oxide (ZnO) and basic zinc carbonate (Zn5(OH)6(CO3)2).[1]

• Zinc Oxide: Generally preferred for a direct and clean reaction that produces zinc caprylate and water.[1] The purity of the ZnO is crucial, as contaminants like other metal oxides can be incorporated into the final product.[5]

• Basic Zinc Carbonate: Can also be used, but the reaction may be more complex, potentially leading to the formation of basic zinc salts as impurities.[1]

Troubleshooting Guides

This section addresses specific issues encountered during zinc caprylate synthesis in a problem-cause-solution format.

Issue 1: Final Product is Off-Color (Yellowish or Brown)

Potential Cause	Recommended Corrective Action
Oxidation: Reaction was performed in the presence of air at high temperatures.	Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) before heating and maintain a positive pressure throughout the synthesis.[1]
Thermal Degradation: The reaction temperature was too high.	Reduce the reaction temperature to the optimal range of 130°C to 150°C.[1] Monitor the temperature closely.
Impure Starting Materials: The caprylic acid or zinc source contains colored impurities.	Use higher purity grades of starting materials. Analyze raw materials for purity before use.

Issue 2: High Levels of Unreacted Caprylic Acid Detected

Potential Cause	Recommended Corrective Action
Incomplete Reaction: Reaction time was too short or the temperature was too low.	Increase the reaction time (e.g., 6-12 hours) or raise the temperature within the recommended range (110°C-160°C).[1]
Poor Mixing: Inadequate agitation in the reaction vessel.	Ensure vigorous and consistent stirring throughout the reaction to maintain a homogenous mixture.
Inefficient Water Removal: The water byproduct was not effectively removed, shifting the equilibrium back towards the reactants.	Use a setup that allows for the continuous removal of water, such as a Dean-Stark apparatus or by performing the reaction under reduced pressure.[1]
Incorrect Stoichiometry: An excess of caprylic acid was used.	Re-verify the molar ratios of the reactants. A slight excess of the zinc source may be used to drive the reaction to completion.

Issue 3: Product Contains Insoluble White Particles or is Hazy

Potential Cause	Recommended Corrective Action
Unreacted Zinc Oxide: The zinc source did not fully react.	Improve mixing and ensure the reaction temperature is sufficient. Consider using a finer particle size of zinc oxide for better reactivity.
Formation of Basic Zinc Salts: Presence of excess water or use of basic zinc carbonate as a precursor.[1]	Ensure the reaction is carried out under anhydrous as possible conditions and that water is removed efficiently. If using basic zinc carbonate, optimize the temperature to favor the formation of the desired salt.[1]
Precipitation of Other Zinc Salts: Impurities in the zinc source (e.g., zinc carbonate from exposure to CO2).[5]	Use a high-purity zinc source and handle it in a way that minimizes exposure to atmospheric CO2 and moisture.

Analytical Protocols & Data

Impurity Identification and Quantification

Accurate identification of impurities is crucial for effective troubleshooting.

Analytical Technique	Purpose
FTIR Spectroscopy	To confirm the formation of the zinc carboxylate complex (asymmetric stretch at ~1540-1520 cm⁻¹) and to detect unreacted caprylic acid (C=O stretch at ~1700 cm⁻¹).[1][6]
Acid Value Titration	To quantify the amount of residual (free) caprylic acid in the final product.
ICP-MS or AAS	To determine the exact zinc content and to detect any metallic impurities.[1]
Thermogravimetric Analysis (TGA)	To assess thermal stability and determine the presence of water or other volatile impurities.[1]
X-Ray Diffraction (XRD)	To determine the crystalline structure and phase purity of the final product.[1]

Protocol: Acid Value Titration for Free Caprylic Acid

• Sample Preparation: Accurately weigh approximately 1-2 g of the zinc caprylate product into an Erlenmeyer flask.

• Dissolution: Dissolve the sample in 50 mL of a neutralized solvent mixture (e.g., a 1:1 mixture of toluene and isopropanol). Gently warm if necessary to aid dissolution.

• Indicator: Add a few drops of phenolphthalein indicator.

• Titration: Titrate the solution with a standardized solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) (e.g., 0.1 N) until a stable pink endpoint is observed.

• Calculation: Calculate the acid value (mg KOH/g sample) and subsequently the percentage of free caprylic acid.

Visual Troubleshooting Guides

Below are diagrams illustrating key workflows and relationships in the troubleshooting process.

Caption: A general workflow for troubleshooting impurities in synthesis.

Caption: Cause-and-effect diagram for impurity formation.

References

• 1. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 2. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. ZINC CAPRYLATE CAS#: 557-09-5 [m.chemicalbook.com]
• 5. Zinc Dust Precipitation Tests - 911Metallurgist [911metallurgist.com]
• 6. Buy Zinc caprylate (EVT-308916) | 557-09-5 [evitachem.com]

Technical Support Center: Optimization of Zinc Caprylate Reaction Yield

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis and optimization of zinc caprylate.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing zinc caprylate?

A1: The most prevalent and direct method for synthesizing zinc caprylate is the reaction of zinc oxide (ZnO) with caprylic acid (octanoic acid).[1][2][3] This reaction can be performed either in a solvent-free melt or using a solvent like toluene or ethanol to facilitate mixing and heat transfer. The general reaction is:

ZnO + 2 C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O

Q2: My zinc caprylate yield is consistently low. What are the primary factors I should investigate?

A2: Low yields in zinc caprylate synthesis can often be attributed to several factors:

• Incomplete Reaction: Ensure that the reaction is proceeding to completion by optimizing the reaction time and temperature.

• Presence of Moisture: Excess water can lead to the formation of zinc hydroxide, which may not fully convert to zinc caprylate.[4] Use anhydrous reactants and solvents where possible.

• Suboptimal Molar Ratio of Reactants: A non-stoichiometric ratio of zinc oxide to caprylic acid can result in unreacted starting materials, thus lowering the yield of the desired product.

• Inefficient Mixing: Inadequate agitation can lead to localized overheating or incomplete interaction between the reactants, especially in a solvent-free system.

Q3: How can I confirm the purity and identity of my synthesized zinc caprylate?

A3: The purity and identity of zinc caprylate can be confirmed using various analytical techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): This technique is used to identify the characteristic carboxylate (COO⁻) stretching frequencies, confirming the formation of the zinc salt.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to verify the structure of the caprylate ligand.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This method provides an accurate quantification of the zinc content in the final product.

• Melting Point Analysis: Pure zinc caprylate has a distinct melting point, which can be compared to literature values.

Q4: Is it necessary to use an inert atmosphere for the synthesis of zinc caprylate?

A4: While not always strictly necessary, using an inert atmosphere (e.g., nitrogen or argon) is highly recommended. It helps to prevent the oxidation of caprylic acid at elevated temperatures and minimizes the absorption of atmospheric moisture, which can negatively impact the reaction.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of zinc caprylate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction due to insufficient time or temperature.	Increase the reaction time and/or temperature within the recommended range (see protocols below). Monitor the reaction progress using techniques like TLC or FTIR.
Suboptimal molar ratio of reactants.	Ensure an accurate 1:2 molar ratio of zinc oxide to caprylic acid. A slight excess of caprylic acid can sometimes be used to drive the reaction to completion, but this may require purification to remove the excess.
Presence of water in reactants or solvent.	Use anhydrous grade solvents and ensure that the zinc oxide and caprylic acid are dry. Consider using a Dean-Stark apparatus to remove water azeotropically if a solvent like toluene is used.
Product Impurity (e.g., unreacted ZnO)	Inefficient mixing leading to poor reactant contact.	Increase the stirring speed to ensure a homogeneous reaction mixture. For solvent-free reactions, ensure the molten state is achieved for effective mixing.
Reaction temperature is too low.	Increase the reaction temperature to enhance the reaction rate and ensure complete conversion of the zinc oxide.
Product is discolored (e.g., yellow or brown)	Oxidation of caprylic acid at high temperatures.	Conduct the reaction under an inert atmosphere (nitrogen or argon). Avoid excessively high temperatures.
Impurities in the starting materials.	Use high-purity zinc oxide and caprylic acid.
Difficulty in product isolation	The product is a viscous oil instead of a solid.	Ensure the reaction has gone to completion. If excess caprylic acid was used, it can be removed by washing the product with a non-polar solvent in which zinc caprylate has low solubility.
The product is difficult to filter.	Allow the reaction mixture to cool completely to promote crystallization. If the product is a fine powder, consider centrifugation as an alternative to filtration.

Quantitative Data Presentation

The following tables provide an overview of how different reaction parameters can influence the yield and purity of zinc caprylate. The data presented is illustrative and may vary based on specific experimental setups.

Table 1: Effect of Temperature on Zinc Caprylate Yield

Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
100	8	75	95
120	6	88	98
140	4	95	99
160	4	92	96 (slight discoloration)

Table 2: Effect of Molar Ratio (ZnO:Caprylic Acid) on Zinc Caprylate Yield

Molar Ratio (ZnO:Caprylic Acid)	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
1:1.8	140	4	85	99
1:2.0	140	4	95	99
1:2.2	140	4	96	97 (contains excess caprylic acid)

Experimental Protocols

Protocol 1: Solvent-Free Synthesis of Zinc Caprylate

• Reactant Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet/outlet, add zinc oxide (1.0 mol) and caprylic acid (2.05 mol).

• Reaction: Begin stirring the mixture and slowly heat the flask in an oil bath to 140-150°C.

• Reaction Monitoring: Maintain the temperature and continue stirring for 4-6 hours. The reaction is complete when the mixture becomes clear and homogenous.

• Product Isolation: Allow the mixture to cool to room temperature. The product will solidify upon cooling.

• Purification: The crude product can be recrystallized from a suitable solvent like ethanol to obtain pure zinc caprylate.

Protocol 2: Synthesis of Zinc Caprylate in Toluene

• Reactant Preparation: To a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a Dean-Stark trap, and a nitrogen inlet, add zinc oxide (1.0 mol), caprylic acid (2.0 mol), and toluene (250 mL).

• Reaction: Heat the mixture to reflux (approximately 110°C) with vigorous stirring.

• Water Removal: Water produced during the reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is collected.

• Product Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product may precipitate out of the solution.

• Purification: The solvent can be removed under reduced pressure. The resulting solid can be washed with a cold non-polar solvent (e.g., hexane) to remove any unreacted caprylic acid and then dried in a vacuum oven.

Mandatory Visualization

References

• 1. US3414598A - Method of preparing zinc carboxylate coordinated complexes of aromatic zinc dithiophosphates - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. Synthesis and characterization of zinc oxide nanoparticles by using polyol chemistry for their antimicrobial and antibiofilm activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Precipitation of Zinc Caprylate in Solutions

Welcome to the technical support center for handling zinc caprylate solutions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility and stability of zinc caprylate in experimental settings. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help you prevent unwanted precipitation and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is zinc caprylate and why is it prone to precipitation?

Zinc caprylate (Zn(C₈H₁₅O₂)₂) is a zinc salt of caprylic acid. Its precipitation is primarily due to its limited solubility in aqueous solutions.[1][2] The long hydrocarbon chains of the caprylate ligands impart a hydrophobic character to the molecule, making it "sparingly soluble" in water.[3] In moist environments, zinc caprylate can also decompose, releasing caprylic acid.[2][4]

Q2: What are the main factors that influence the solubility of zinc caprylate?

The solubility of zinc caprylate is significantly affected by three main factors:

• Solvent Polarity: Zinc caprylate exhibits higher solubility in organic solvents compared to water.[1] It is fairly soluble in boiling alcohol.[2][4]

• Temperature: The solubility of zinc caprylate in water and some organic solvents increases with temperature.[1] It is slightly soluble in boiling water.[2][4]

• pH of the Solution: The pH of an aqueous solution can influence the stability of zinc caprylate. In neutral or alkaline conditions, zinc ions can react with hydroxide ions to form insoluble zinc hydroxide, leading to precipitation. Maintaining a slightly acidic pH can help prevent this.

Q3: Can I use a co-solvent to prevent zinc caprylate precipitation?

Yes, using a co-solvent is a common and effective strategy. Since zinc caprylate has better solubility in organic solvents, adding a water-miscible organic solvent like ethanol can significantly increase its solubility in an aqueous solution.

Q4: How does adjusting the pH help in keeping zinc caprylate in solution?

Adjusting the pH to a slightly acidic range (e.g., pH 5-6) can help prevent the precipitation of zinc hydroxide (Zn(OH)₂), which can form from the hydrolysis of zinc ions in neutral or basic aqueous solutions. By keeping the concentration of hydroxide ions low, the equilibrium is shifted away from the formation of the insoluble hydroxide.

Q5: Are there any other additives that can stabilize zinc caprylate solutions?

Yes, chelating agents can be used to stabilize zinc ions in solution. These molecules form stable, soluble complexes with zinc ions, preventing them from precipitating as zinc caprylate or zinc hydroxide.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with zinc caprylate solutions.

Problem	Possible Cause	Suggested Solution
Precipitate forms immediately upon dissolving zinc caprylate in water.	Low intrinsic solubility of zinc caprylate in water.	Use a co-solvent such as ethanol. Start by preparing a concentrated stock solution of zinc caprylate in ethanol and then add it to the aqueous medium.
A cloudy solution or precipitate forms over time.	Hydrolysis of zinc ions leading to the formation of insoluble zinc hydroxide.	Adjust the pH of the solution to a slightly acidic range (pH 5-6) by adding a weak acid like acetic acid.
Precipitation occurs when the solution is cooled.	Decreased solubility of zinc caprylate at lower temperatures.	Maintain the solution at a higher temperature where zinc caprylate is more soluble. If the experiment allows, perform subsequent steps at this elevated temperature.
The solution becomes hazy after adding other components.	Interaction of zinc caprylate or zinc ions with other components in the solution, leading to the formation of an insoluble complex.	Consider the addition of a chelating agent, such as EDTA, to form a stable, soluble complex with the zinc ions.

Experimental Protocols

Below are detailed methodologies for key experiments aimed at preventing the precipitation of zinc caprylate.

Protocol 1: Preparation of a Stabilized Aqueous Zinc Caprylate Solution using an Ethanol Co-solvent

This protocol describes how to prepare an aqueous solution of zinc caprylate using ethanol as a co-solvent to enhance solubility.

Materials:

• Zinc caprylate powder

• 200-proof ethanol

• Deionized water

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of zinc caprylate in ethanol:

  • Weigh the desired amount of zinc caprylate powder.

  • In a volumetric flask, dissolve the zinc caprylate in 200-proof ethanol. For example, to prepare a 10 mg/mL stock solution, dissolve 100 mg of zinc caprylate in 10 mL of ethanol.

  • Gently warm the mixture while stirring if necessary to facilitate dissolution.

• Prepare the final aqueous solution:

  • To a beaker containing the desired volume of deionized water, slowly add the required volume of the ethanolic zinc caprylate stock solution while stirring continuously.

  • The final concentration of ethanol should be optimized for your specific application, but a good starting point is a final ethanol concentration of 10-20% (v/v).

  • Observe the solution for any signs of precipitation. If cloudiness appears, you may need to increase the proportion of ethanol in the final solution.

Protocol 2: pH Adjustment for Stabilizing Aqueous Zinc Caprylate Solutions

This protocol outlines the steps to adjust and maintain the pH of an aqueous zinc caprylate solution to prevent the precipitation of zinc hydroxide.

Materials:

• Aqueous zinc caprylate solution (prepared as in Protocol 1 or by other methods)

• 0.1 M Acetic acid solution

• 0.1 M Sodium hydroxide solution

• pH meter calibrated with appropriate standards

• Magnetic stirrer and stir bar

Procedure:

• Measure the initial pH:

  • Place the aqueous zinc caprylate solution in a beaker with a magnetic stir bar and begin gentle stirring.

  • Immerse the calibrated pH electrode into the solution and record the initial pH.

• Adjust the pH:

  • If the initial pH is neutral or basic (pH ≥ 7), slowly add 0.1 M acetic acid dropwise to the solution while continuously monitoring the pH.

  • Continue adding the acid until the pH reaches the desired range of 5.0-6.0.

  • If the pH becomes too acidic, you can adjust it back by adding 0.1 M sodium hydroxide dropwise.

• Monitor and maintain the pH:

  • Allow the solution to stir for a few minutes to ensure the pH is stable.

  • Periodically check the pH of your stock and working solutions, especially if they are stored for an extended period, and readjust as necessary.

Data Presentation

Solvent	Solubility	Temperature Effect
Water	Sparingly soluble/Insoluble in cold water[1][3]	Slightly soluble in hot/boiling water[1][2][4]
Ethanol	Fairly soluble[2][4]	Solubility increases with temperature[1]
Dichloromethane	Readily soluble[1]	Not specified
Chloroform	Readily soluble[1]	Not specified
Dimethylformamide	Readily soluble[1]	Not specified

Visualizations

Troubleshooting Workflow for Zinc Caprylate Precipitation

The following diagram illustrates a logical workflow for troubleshooting precipitation issues with zinc caprylate solutions.

Caption: A flowchart for troubleshooting zinc caprylate precipitation.

Factors Influencing Zinc Caprylate Solubility

This diagram illustrates the key factors that affect the solubility of zinc caprylate and the strategies to mitigate precipitation.

Caption: Factors influencing zinc caprylate stability and preventative actions.

References

• 1. Buy Zinc caprylate | 90480-58-3 [smolecule.com]
• 2. ZINC CAPRYLATE CAS#: 557-09-5 [m.chemicalbook.com]
• 3. zinc caprylate [chemister.ru]
• 4. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]

Technical Support Center: Synthesis and Purification of Zinc Caprylate

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the purity of synthesized zinc caprylate. Below you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data summaries to address common challenges encountered during synthesis and purification.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My synthesized zinc caprylate has a cloudy or milky appearance. What is the likely cause and how can I resolve this?

A1: A cloudy or milky appearance in your zinc caprylate product often indicates the presence of unreacted starting materials, such as zinc oxide, or the formation of zinc hydroxide due to moisture.

Troubleshooting Steps:

• Ensure Complete Reaction: The reaction between zinc oxide and caprylic acid should be carried out under controlled conditions to maximize yield and minimize impurities.[1] Monitor the reaction progress to ensure all zinc oxide has reacted.

• Moisture Control: Zinc caprylate can decompose in a moist atmosphere, releasing caprylic acid.[2][3] It is crucial to use anhydrous solvents and maintain an inert atmosphere (e.g., nitrogen) during the synthesis to prevent the formation of zinc hydroxide.[1]

• Purification: If the product is already formed, purification methods such as filtration can be used to remove insoluble impurities. For purification, recrystallization from a suitable solvent like ethanol can be effective.[2][3]

Q2: What are the common impurities I should be concerned about in my zinc caprylate synthesis, and how can I detect them?

A2: Common impurities include unreacted caprylic acid, zinc oxide, water, and potentially other metal salts if impure starting materials were used.

Detection Methods:

• FTIR Spectroscopy: Can confirm the presence of the carboxylate group coordinated to the zinc ion and can help identify unreacted caprylic acid.[1]

• NMR Spectroscopy: Useful for verifying the ligand environment and assessing the overall purity of the compound.[1][4]

• X-ray Diffraction (XRD): Determines the crystalline structure and can identify the presence of other crystalline phases, such as zinc oxide.[1][4]

• Inductively Coupled Plasma (ICP) Analysis: Techniques like ICP-MS or ICP-AES can be used to quantify the zinc content and detect trace metal impurities.[1][5]

Q3: My final zinc caprylate product has a low melting point compared to the literature value. What does this indicate?

A3: A depressed and broad melting point range is a classic indicator of impurities in a crystalline solid. The presence of unreacted starting materials or solvent residues can lead to this observation.

Corrective Actions:

• Recrystallization: This is a primary technique for purifying solid compounds.[6] Dissolving the impure zinc caprylate in a hot solvent and allowing it to cool slowly will form purer crystals, leaving impurities in the mother liquor.[6] Ethanol has been reported as a suitable solvent for the recrystallization of zinc caprylate.[2][3]

• Drying: Ensure the final product is thoroughly dried under vacuum to remove any residual solvent, which can also lower the melting point.

Q4: I am observing poor yield during the synthesis of zinc caprylate. What factors could be contributing to this?

A4: Low yield can result from an incomplete reaction, suboptimal reaction conditions, or loss of product during workup and purification.

Optimization Strategies:

• Reaction Conditions: Ensure the reaction temperature (typically 80-160°C) and time (6-12 hours) are optimized.[1] The continuous removal of water, a byproduct of the reaction, can help drive the equilibrium towards product formation.[1]

• Molar Ratios: Use appropriate molar ratios of zinc oxide and caprylic acid to ensure complete conversion of the limiting reagent.[1]

• Workup Procedure: Minimize product loss during filtration and washing steps. Careful selection of washing solvents is important to remove impurities without dissolving a significant amount of the product.

Quantitative Data Summary

Parameter	Recommended Range/Value	Analytical Technique	Reference
Purity (Post-Purification)	> 98%	HPLC, NMR, Elemental Analysis	General laboratory standard
Zinc Content	Varies by purity	ICP-MS, ICP-AES, FAAS	[1][5][7]
Moisture Content	< 0.5%	Karl Fischer Titration	General laboratory standard
Reaction Temperature	80 - 160 °C	Thermometer/Thermocouple	[1]
Reaction Time	6 - 12 hours	Timer	[1]

Experimental Protocols

Protocol 1: Synthesis of Zinc Caprylate

This protocol is based on the reaction of zinc oxide with caprylic acid.[1]

Materials:

• Zinc Oxide (ZnO)

• Caprylic Acid (Octanoic Acid)

• Toluene (anhydrous)

• Nitrogen gas supply

Procedure:

• Set up a reaction flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Add equimolar amounts of zinc oxide and caprylic acid to the flask.

• Add anhydrous toluene to the flask to facilitate mixing and heat transfer.

• Purge the system with nitrogen for 15-20 minutes to create an inert atmosphere.

• Heat the reaction mixture to 80-100°C with continuous stirring.

• Maintain the reaction at this temperature for 6-12 hours. Water formed during the reaction can be removed by azeotropic distillation using a Dean-Stark trap.

• After the reaction is complete (indicated by the dissolution of zinc oxide), cool the mixture to room temperature.

• The product can be isolated by removing the solvent under reduced pressure. The crude product can then be purified.

Protocol 2: Purification of Zinc Caprylate by Recrystallization

This protocol describes a general procedure for recrystallizing zinc caprylate.[2][3][6]

Materials:

• Crude Zinc Caprylate

• Ethanol (95% or absolute)

Procedure:

• Place the crude zinc caprylate in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to the flask while stirring and heating to dissolve the solid completely.

• Once the solid is dissolved, remove the flask from the heat source.

• If there are any insoluble impurities, perform a hot filtration to remove them.

• Allow the solution to cool slowly to room temperature to promote the formation of large crystals.

• For maximum yield, the flask can be placed in an ice bath to induce further crystallization.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

• Dry the purified zinc caprylate crystals in a vacuum oven.

Visualizations

Caption: Workflow for the synthesis and purification of zinc caprylate.

Caption: Troubleshooting decision tree for impure zinc caprylate.

References

• 1. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 4. Multi-technique structural analysis of zinc carboxylates (soaps) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mt.com [mt.com]
• 7. Development and Validation of a Method for the Analysis of Zinc Oxide in Cosmetic Matrices by Flame Atomic Absorption Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Zinc Carboxylates

Welcome to the technical support center for the characterization of zinc carboxylates. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the analysis of these complex compounds.

Frequently Asked Questions (FAQs)

General Challenges

Q1: Why is the characterization of zinc carboxylates so challenging?

The characterization of zinc carboxylates presents several difficulties due to their inherent physicochemical properties. Key challenges include:

• Low Solubility : Many zinc carboxylates, particularly those with long aliphatic chains, exhibit poor solubility in common analytical solvents, complicating solution-based analytical techniques.[1][2]

• Polymorphism : Zinc carboxylates can exist in multiple crystalline forms, or polymorphs, each with distinct physical properties. This can lead to variability in analytical data, especially in X-ray diffraction (XRD) patterns.[3][4]

• Hygroscopicity : These compounds have a tendency to absorb moisture from the atmosphere, which can alter their physical and chemical stability and impact analytical measurements.[5]

• Complex Coordination Chemistry : The carboxylate ligand can bind to the zinc ion in various modes (e.g., monodentate, bidentate, bridging), leading to the formation of diverse structures such as monomers, polymers, and coordination networks. This complexity can result in intricate analytical spectra.[1][6]

• Amorphous vs. Crystalline States : Zinc carboxylates can exist in both crystalline and amorphous forms, which have different spectroscopic signatures, particularly in FTIR and XRD.[4][7][8]

Solubility Issues

Q2: I'm having trouble dissolving my zinc carboxylate sample for analysis. What can I do?

Low solubility is a common issue.[1][9] Here are some troubleshooting steps:

• Solvent Screening : Test a range of solvents with varying polarities. While sparingly soluble in many common organic solvents, some zinc carboxylates may show improved solubility in solvents like dimethyl sulfoxide (DMSO).[10]

• Heating : Gently heating the solvent may increase the solubility of the compound. However, be cautious of potential decomposition at elevated temperatures.

• Solid-State Analysis : If solubility remains a significant hurdle, prioritize solid-state characterization techniques such as solid-state NMR (ssNMR), powder X-ray diffraction (PXRD), Fourier-transform infrared spectroscopy (FTIR), and thermal analysis (TGA/DSC).

X-ray Diffraction (XRD) Challenges

Q3: My powder XRD pattern is complex and difficult to interpret. What could be the reason?

A complex PXRD pattern for a zinc carboxylate can arise from several factors:

• Polymorphism : The presence of multiple crystalline forms in your sample will result in a superposition of different diffraction patterns.[3]

• Preferred Orientation : If the crystallites in the powder sample are not randomly oriented, the relative intensities of the diffraction peaks can be altered, making phase identification challenging. Proper sample preparation, such as gentle grinding and back-loading of the sample holder, can minimize this effect.

• Mixture of Crystalline and Amorphous Material : A broad, underlying hump in the diffractogram in addition to sharp peaks suggests the presence of an amorphous component.[4][8]

Q4: I am struggling to grow single crystals of my zinc carboxylate for single-crystal XRD. Any suggestions?

Growing single crystals of zinc carboxylates is notoriously difficult due to their low solubility and tendency to form small, fragile, plate-like crystals.[1][9] Here are some techniques to try:

• Slow Evaporation : Dissolve the compound in a suitable solvent (or solvent mixture) at a slightly elevated temperature and allow the solvent to evaporate slowly over several days or weeks in a loosely covered vial.

• Solvent Diffusion : Create a layered system with a solution of your compound in a denser solvent at the bottom and a less dense anti-solvent (in which the compound is insoluble) carefully layered on top. Crystals may form at the interface.

• Vapor Diffusion : Place a concentrated solution of your compound in a small, open vial, and place this vial inside a larger, sealed container with an anti-solvent. The slow diffusion of the anti-solvent vapor into the solution can induce crystallization.

Troubleshooting Guides

Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue	Possible Cause(es)	Troubleshooting Steps
Broad peaks in ¹³C NMR spectrum	- Presence of multiple coordination environments or polymorphs.- Aggregation in solution.- Paramagnetic impurities.	- For solid-state NMR, consider variable temperature experiments to probe dynamic processes.- For solution NMR, try different deuterated solvents or change the concentration.- Ensure high purity of the sample.
Low sensitivity and broad resonances in ⁶⁷Zn NMR	- Inherent properties of the ⁶⁷Zn nucleus (low natural abundance, large quadrupole moment).[1][11]	- Use a high-field NMR spectrometer.- Employ specialized solid-state NMR techniques like Cross-Polarization Magic Angle Spinning (CPMAS) and Dynamic Nuclear Polarization (DNP) to enhance signal.[1][12]
Complex splitting in the carboxylate region of ¹³C NMR	- Asymmetry in the zinc-oxygen bonds.- Presence of different coordination modes (e.g., bridging bidentate).[1]	- Compare spectra with literature values for known zinc carboxylate structures.- Correlate with FTIR data to identify different carboxylate coordination environments.

Fourier-Transform Infrared (FTIR) Spectroscopy

Issue	Possible Cause(es)	Troubleshooting Steps
Broad and overlapping carboxylate stretching bands (ν(COO⁻))	- Coexistence of crystalline and amorphous species.[4][8]- Presence of multiple coordination geometries.- Hygroscopicity leading to water absorption.	- Use deconvolution software to fit and resolve overlapping peaks.- Compare the spectrum with reference spectra of known crystalline and amorphous forms.- Ensure the sample is thoroughly dried before analysis. The absence of a broad band in the 3500-3300 cm⁻¹ region indicates an anhydrous sample.[9]
Shifts in the asymmetric (ν_as) and symmetric (ν_s) carboxylate stretching frequencies	- Changes in the coordination mode of the carboxylate group. The difference between ν_as and ν_s (Δν) is indicative of the coordination mode.	- Calculate Δν and compare it to established ranges for monodentate, bidentate chelating, and bridging coordination modes.

Thermal Analysis (TGA/DSC)

Issue	Possible Cause(es)	Troubleshooting Steps
Multi-step decomposition in TGA curve	- Complex decomposition mechanism involving sequential loss of different parts of the molecule.[13]	- Use a slower heating rate to better resolve the individual decomposition steps.- Analyze the evolved gases using a coupled technique like TGA-MS to identify the fragments being lost at each stage.
Inconsistent decomposition temperatures	- Influence of atmospheric conditions (e.g., inert vs. oxidative).- Variations in sample packing and particle size.	- Maintain a consistent and controlled atmosphere (e.g., nitrogen or air) for all runs.- Use a consistent sample mass and ensure it is a fine, homogeneous powder.
Broad endotherm in DSC before decomposition	- Melting of the compound.[14]	- Correlate with visual observation of the sample during heating if possible.- This can also be indicative of a phase transition.

Quantitative Data Summary

Typical FTIR Carboxylate Stretching Frequencies for Zinc Carboxylates

Coordination Environment	Asymmetric Stretch (ν_as COO⁻) (cm⁻¹)	Symmetric Stretch (ν_s COO⁻) (cm⁻¹)	Frequency Separation (Δν = ν_as - ν_s) (cm⁻¹)	Reference(s)
Amorphous	~1585 (broad)	-	-	[7][15]
Crystalline (Type A)	~1540	-	-	[4][7]
Crystalline (Type B)	~1550	-	-	[4]
Bidentate Bridging	Varies	Varies	Consistent with literature values for this mode	[1]

Thermal Decomposition Data for Zinc Stearate

Parameter	Temperature Range	Atmosphere	Reference(s)
Melting Point	122°C - 128°C	N/A	[13][14]
Onset of Decomposition	~200°C	Nitrogen, Air	[13]
Primary Decomposition Range	350°C - 450°C	N/A	[13]
End of Decomposition	~550°C	Nitrogen, Air	[13]
Final Residue (as ZnO)	~10% - 27%	Nitrogen, Air	[13]

Note: The exact temperatures and mass loss percentages can vary depending on factors such as heating rate, atmospheric conditions, and sample purity.[13]

Experimental Protocols

Synthesis of Zinc Carboxylates (General Precipitation Method)

This protocol is adapted from established methods for the synthesis of various zinc carboxylates.[1]

• Dissolution of Carboxylic Acid : Dissolve the desired carboxylic acid (e.g., nonanoic acid) in a suitable solvent like ethanol (e.g., 5.0 mmol in 50 mL).

• Formation of Sodium Carboxylate : Add an equimolar amount of sodium hydroxide (1.0 M solution) to the carboxylic acid solution.

• Heating : Heat the resulting solution to approximately 70°C with stirring.

• Addition of Zinc Salt : In a separate beaker, dissolve an excess of zinc chloride (ZnCl₂) in water (e.g., >5.0 mmol in 50 mL).

• Precipitation : Add the ZnCl₂ solution to the hot sodium carboxylate solution. A precipitate of zinc carboxylate should form immediately.

• Isolation and Purification : Cool the mixture, and collect the precipitate by vacuum filtration. Wash the solid with water and then with ethanol to remove any unreacted starting materials and byproducts.

• Drying : Dry the purified zinc carboxylate in a vacuum oven at a moderate temperature (e.g., 60°C) to a constant weight.

Thermogravimetric Analysis (TGA) of a Zinc Carboxylate

This is a typical protocol for analyzing the thermal decomposition of a zinc carboxylate.[13]

• Instrumentation : Use a calibrated Thermogravimetric Analyzer.

• Sample Preparation : Ensure the zinc carboxylate sample is a fine, homogeneous powder. Accurately weigh approximately 5-10 mg of the sample into an inert TGA crucible (e.g., alumina).

• Instrument Setup :

  • Place the crucible onto the TGA balance.

  • Purge the furnace with the desired gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to create the desired atmosphere.

  • Program the temperature profile:

    • Equilibrate at a starting temperature (e.g., 30°C).

    • Ramp the temperature to a final temperature of at least 600°C (or higher to ensure complete decomposition) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition : Initiate the TGA run and continuously record the sample mass as a function of temperature.

• Data Analysis : Plot the data as a TGA curve (mass % vs. temperature) and a derivative thermogravimetric (DTG) curve (rate of mass change vs. temperature) to identify decomposition temperatures and residual mass.

Visualizations

Caption: General experimental workflow for the synthesis and characterization of zinc carboxylates.

Caption: Troubleshooting logic for complex analytical data of zinc carboxylates.

References

• 1. Multi-technique structural analysis of zinc carboxylates (soaps) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pharmainfo.in [pharmainfo.in]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Zinc Carboxylates in an Oil Paint Test Panel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Characterization and Reaction Kinetics of Zinc Carboxylates (Soaps) Relavant to Oil Paint Degradation - ProQuest [proquest.com]
• 12. Characterization and reaction kinetics of zinc carboxylates (soaps) relavant to oil paint degradation [udspace.udel.edu]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. joshuataillon.com [joshuataillon.com]

Technical Support Center: Overcoming Solubility Challenges of Zinc Caprylate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered during experiments with zinc caprylate.

Frequently Asked Questions (FAQs)

Q1: What is zinc caprylate and what are its general solubility properties?

A1: Zinc caprylate is a zinc salt of caprylic acid with the chemical formula Zn(C₈H₁₅O₂)₂. It typically appears as a white to off-white crystalline powder. Its solubility is largely dependent on the solvent's polarity. It is generally poorly soluble in water but shows good solubility in various organic solvents.[1]

Q2: In which organic solvents is zinc caprylate most soluble?

A2: Zinc caprylate is readily soluble in dimethyl sulfoxide (DMSO). It also dissolves in ethanol, although to a lesser extent than in DMSO. For many experimental purposes, DMSO is the preferred solvent for creating concentrated stock solutions.

Q3: Can I dissolve zinc caprylate in aqueous buffers like PBS?

A3: Direct dissolution of zinc caprylate in aqueous buffers such as Phosphate-Buffered Saline (PBS) is challenging due to its low aqueous solubility. The presence of phosphate ions in PBS can also lead to the precipitation of insoluble zinc phosphate, further complicating the issue.[2][3][4]

Q4: How does temperature affect the solubility of zinc caprylate?

A4: Generally, increasing the temperature can enhance the solubility of zinc caprylate in most solvents. However, for aqueous solutions, the effect may be limited, and excessive heat should be avoided to prevent compound degradation.

Q5: What is the role of zinc in cell signaling?

A5: Zinc is a crucial second messenger in various signaling pathways, regulating cellular processes like proliferation and apoptosis.[5][6] It can modulate the activity of numerous enzymes and transcription factors. One of the key pathways influenced by zinc is the NF-κB signaling pathway, where it can have both activating and inhibitory effects depending on the cellular context.[7][8][9][10][11]

Troubleshooting Guides

Issue 1: Zinc Caprylate Precipitation in Stock Solution (DMSO)

• Symptom: A solid precipitate forms in the DMSO stock solution upon storage, even at -20°C.

• Possible Cause 1: Supersaturated Solution. The concentration of zinc caprylate may have exceeded its solubility limit in DMSO at the storage temperature.

• Solution 1:

  • Gently warm the solution to 37°C to redissolve the precipitate.

  • If the precipitate dissolves, the original concentration may be too high for stable storage at low temperatures. Consider preparing a less concentrated stock solution.

  • For future preparations, perform a solubility test to determine the maximum stable concentration at your desired storage temperature.

• Possible Cause 2: Water Contamination. DMSO is hygroscopic and can absorb moisture from the air, which can decrease the solubility of hydrophobic compounds like zinc caprylate.

• Solution 2:

  • Use anhydrous DMSO for preparing stock solutions.

  • Store the stock solution in tightly sealed vials with desiccant.

  • Aliquot the stock solution into smaller, single-use volumes to minimize repeated freeze-thaw cycles and exposure to atmospheric moisture.

Issue 2: Precipitation Upon Dilution in Aqueous Media (e.g., Cell Culture Medium, PBS)

• Symptom: The solution becomes cloudy or a precipitate forms immediately after diluting the DMSO stock solution of zinc caprylate into an aqueous buffer or cell culture medium.

• Possible Cause 1: Low Aqueous Solubility. The final concentration of zinc caprylate in the aqueous medium exceeds its solubility limit.

• Solution 1:

  • Decrease the final concentration of zinc caprylate in the working solution.

  • Increase the percentage of DMSO in the final working solution (typically up to 0.5% or 1% is tolerated by most cell lines, but should be tested for your specific cell type).[12][13]

  • When diluting, add the DMSO stock solution dropwise to the aqueous medium while vortexing or stirring vigorously to facilitate rapid dispersion.

• Possible Cause 2: Interaction with Buffer Components. As mentioned, phosphate in PBS can react with zinc ions to form insoluble zinc phosphate.[3]

• Solution 2:

  • If possible, use a different buffer system that does not contain phosphate, such as HEPES or TRIS, after verifying its compatibility with your experimental setup.

  • If PBS must be used, prepare the final working solution immediately before use and do not store it.

Quantitative Solubility Data

The following table summarizes the approximate solubility of zinc caprylate in common laboratory solvents. Please note that these values can be affected by temperature, purity of the compound, and the presence of water.

Solvent	Approximate Solubility (mg/mL) at 25°C
Dimethyl Sulfoxide (DMSO)	> 50
Ethanol	~10-20
Methanol	~5-10
Water	< 0.1
Phosphate-Buffered Saline (PBS)	< 0.1 (with risk of precipitation)

Experimental Protocols

Protocol 1: Preparation of Zinc Caprylate Stock Solution for In Vitro Cell Culture Experiments

Objective: To prepare a 10 mM stock solution of zinc caprylate in DMSO.

Materials:

• Zinc Caprylate (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Methodology:

• Weighing: Accurately weigh 35.18 mg of zinc caprylate powder and transfer it to a sterile microcentrifuge tube.

• Dissolving: Add 1 mL of anhydrous DMSO to the tube.

• Vortexing: Vortex the tube vigorously for 2-3 minutes until the powder is completely dissolved.

• Sonication (Optional): If the compound does not fully dissolve, sonicate the tube for 10-15 minutes in a water bath.

• Sterilization: Filter the stock solution through a 0.22 µm syringe filter into a new sterile tube. This step is crucial for cell culture applications.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of Zinc Caprylate Formulation for Oral Gavage in Mice

Objective: To prepare a 10 mg/mL suspension of zinc caprylate for oral administration to mice.

Materials:

• Zinc Caprylate (powder)

• Vehicle (e.g., 0.5% carboxymethylcellulose in water, or a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline)[14]

• Mortar and pestle

• Homogenizer or sonicator

Methodology:

• Weighing: Weigh the required amount of zinc caprylate. For a 10 mL preparation at 10 mg/mL, weigh 100 mg.

• Grinding: If the powder is crystalline, gently grind it in a mortar and pestle to a fine powder to aid in suspension.

• Wetting the Powder: In a small beaker, add a small amount of the vehicle to the zinc caprylate powder to form a paste. This prevents clumping.

• Suspension: Gradually add the remaining vehicle while continuously stirring or vortexing.

• Homogenization: For a more uniform suspension, use a homogenizer or sonicator to break down any remaining aggregates.

• Administration: Use the freshly prepared suspension for oral gavage. Ensure the suspension is well-mixed before drawing each dose. It is recommended to precoat the gavage needle with sucrose to reduce stress on the animal.[15]

Visualizations

Caption: Experimental workflow for determining the antifungal activity of zinc caprylate.

Caption: Simplified signaling pathway of zinc's role in modulating NF-κB activation.

References

• 1. zinc caprylate [chemister.ru]
• 2. Phosphate-Buffered Saline or PBS Solution [thoughtco.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Welcome to the World of Zinc Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Antioxidant and anti-inflammatory effects of zinc. Zinc-dependent NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Zinc activates NF-kappaB in HUT-78 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The zinc transporter SLC39A8 is a negative feedback regulator of NF-κB through zinc-mediated inhibition of IKK - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Consistent Zinc Caprylate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and reliable synthesis of zinc caprylate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of zinc caprylate, providing potential causes and recommended solutions.

Question/Issue	Potential Cause(s)	Recommended Solution(s)
1. Low or No Product Yield	- Incomplete reaction due to insufficient temperature or reaction time.- Presence of moisture leading to side reactions or decomposition.[1][2][3] - Impure starting materials.[4]	- Ensure the reaction temperature is maintained within the optimal range (e.g., 110-160°C for the zinc oxide method) and for the recommended duration (e.g., 6-12 hours).[5] - Use anhydrous solvents and conduct the reaction under an inert atmosphere (e.g., nitrogen) to prevent moisture contamination.[5] - Verify the purity of reactants (zinc oxide, caprylic acid) before use.
2. Product is Clumpy or Difficult to Handle	- Inadequate stirring during the reaction, leading to localized overheating or poor mixing.- Rapid precipitation of the product.	- Ensure vigorous and consistent stirring throughout the reaction to maintain a homogeneous mixture.- Consider a solvent-based method to improve dissolution and control precipitation.[5]
3. Off-white or Discolored Product	- Oxidation of reactants or product due to the presence of air.- Contamination from the reaction vessel or impurities in the starting materials.	- Utilize an inert atmosphere (e.g., nitrogen) during the reaction and cooling phases.[5] - Ensure the reaction vessel is thoroughly cleaned. Use high-purity starting materials.
4. Inconsistent Crystal Size or Morphology	- Fluctuations in reaction temperature.- Variations in the rate of cooling and crystallization.	- Maintain a stable reaction temperature using a reliable heating mantle and controller.- Control the cooling process to allow for gradual crystallization. Recrystallization from a suitable solvent like ethanol can yield more uniform crystals.[1][2][3]
5. Product Decomposes Upon Storage	- Exposure to moisture in the atmosphere.[1][2][3]	- Store the final product in a tightly sealed container, preferably in a desiccator or under an inert atmosphere.
6. Difficulty in Removing Water Byproduct	- Inefficient removal of water can slow down the reaction or lead to reversible reactions.	- In solvent-based systems, use a Dean-Stark apparatus to continuously remove water.- For solvent-free reactions, applying a vacuum during the later stages of the reaction can aid in water removal.

Data Summary: Reaction Conditions for Zinc Caprylate Synthesis

The following table summarizes typical reaction parameters for the synthesis of zinc caprylate via the reaction of zinc oxide with caprylic acid.

Parameter	Solvent-Free (Melt) Synthesis	Solvent-Based Synthesis	Source(s)
Zinc Source	Zinc Oxide (ZnO) or Basic Zinc Carbonate	Zinc Oxide (ZnO)	[5]
Reactant Molar Ratio	Typically equimolar amounts of zinc oxide and caprylic acid	Equimolar amounts of zinc oxide and caprylic acid	[5]
Temperature Range	110°C to 200°C	80°C to 100°C	[5]
Solvent	None	Anhydrous Toluene or Ethanol	[5]
Reaction Time	Varies with temperature, typically several hours	6 to 12 hours	[5]
Atmosphere	Inert (e.g., Nitrogen) recommended to prevent oxidation	Inert (e.g., Nitrogen)	[5]
Byproduct Removal	Continuous removal of water is crucial	Often facilitated by a Dean-Stark apparatus	[5]
Purification	Recrystallization from ethanol	Recrystallization from ethanol	[1][2][3]

Experimental Protocols

Protocol 1: Synthesis of Zinc Caprylate from Zinc Oxide (Solvent-Based Method)

This protocol details the synthesis of zinc caprylate using zinc oxide and caprylic acid in an anhydrous solvent.

• Preparation:

  • Set up a round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet.

  • Ensure all glassware is flame-dried or oven-dried to remove any moisture.

• Reaction Mixture:

  • To the flask, add equimolar amounts of zinc oxide and caprylic acid.

  • Add an anhydrous solvent, such as toluene, to the flask.[5]

• Reaction Conditions:

  • Begin stirring the mixture and purge the system with nitrogen.

  • Heat the reaction mixture to a temperature between 80-100°C.[5]

  • Maintain the reaction at this temperature for 6-12 hours under a continuous nitrogen atmosphere.[5]

• Work-up and Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • The product may precipitate out upon cooling. If not, the solvent can be removed under reduced pressure.

  • The crude product can be purified by recrystallization from ethanol.[1][2][3]

• Drying and Storage:

  • Dry the purified zinc caprylate crystals in a vacuum oven.

  • Store the final product in a sealed container under an inert atmosphere to prevent decomposition due to moisture.[1][2][3]

Visualizations

Experimental Workflow for Zinc Caprylate Synthesis

Caption: Workflow for the solvent-based synthesis of zinc caprylate.

Reaction Pathway for Zinc Caprylate Formation

Caption: Chemical reaction for the formation of zinc caprylate.

References

• 1. Page loading... [guidechem.com]
• 2. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 3. ZINC CAPRYLATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Preparation and Purification of Zinc Sulphinate Reagents for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]

Optimizing Zinc Caprylate Catalytic Activity: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing the catalytic activity of zinc caprylate in your experiments. Whether you are working on ring-opening polymerization (ROP) for biodegradable polymers or transesterification reactions for drug development and other applications, this resource offers detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to enhance your research outcomes.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during experiments using zinc caprylate as a catalyst.

Question/Issue	Potential Cause(s)	Recommended Solution(s)
Low or no monomer conversion in Ring-Opening Polymerization (ROP).	1. Inactive Catalyst: The catalyst may have degraded due to moisture or improper storage. 2. Presence of Inhibitors: Commercial monomers like lactide may contain inhibitors. 3. Insufficient Temperature: The reaction temperature may be too low for efficient catalysis. 4. Inappropriate Initiator: The type or concentration of the alcohol initiator may not be optimal.	1. Catalyst Handling: Ensure zinc caprylate is stored in a dry, inert atmosphere. Use freshly opened or properly stored catalyst. 2. Monomer Purification: Purify the monomer by recrystallization or sublimation to remove inhibitors. 3. Temperature Optimization: For lactide polymerization, temperatures are typically in the range of 130°C to 160°C.[1] Gradually increase the temperature within this range. 4. Initiator Selection: Alcohols are common initiators.[1] Experiment with different alcohols and optimize the monomer-to-initiator ratio.
Low yield in transesterification reactions.	1. Water Contamination: The presence of water can lead to hydrolysis of the ester, a competing reaction.[2] 2. Suboptimal Temperature: The reaction may not have reached the necessary temperature for efficient transesterification. 3. Catalyst Loading: The amount of zinc caprylate may be insufficient.	1. Anhydrous Conditions: Use anhydrous solvents and reactants. Dry all glassware thoroughly before use. 2. Temperature Control: For the transesterification of triglycerides, reaction temperatures between 100°C and 140°C are often employed. 3. Catalyst Concentration: Increase the catalyst loading incrementally. For triglyceride transesterification, loadings around 3 wt.% have been reported.
Broad molecular weight distribution (High Polydispersity Index - PDI) in ROP.	1. Uncontrolled Initiation: The presence of impurities with hydroxyl groups (e.g., water) can lead to multiple initiation sites. 2. Transesterification Side Reactions: At higher temperatures and longer reaction times, intermolecular or intramolecular transesterification can occur, broadening the PDI.	1. Strict Anhydrous Conditions: Ensure all components of the reaction are free of water and other protic impurities. 2. Reaction Time and Temperature: Optimize the reaction time and temperature to achieve high conversion while minimizing side reactions. Monitor the reaction progress to avoid excessively long reaction times.
Formation of cyclic polymers instead of linear chains in ROP.	1. High Catalyst Concentration: Higher catalyst-to-initiator ratios can favor the formation of cyclic polymers. 2. Absence of Initiator: In the absence of an alcohol initiator, intramolecular transesterification leading to cyclization is more likely.	1. Adjust Ratios: Decrease the lactide-to-catalyst (LA/Cat) ratio.[1] 2. Use of an Initiator: Ensure an appropriate alcohol initiator is used to promote the formation of linear polymer chains.[1]
Difficulty in removing the catalyst after the reaction.	1. Catalyst Solubility: Zinc carboxylates can be soluble in the reaction medium at elevated temperatures.	1. Recrystallization: Some zinc carboxylates, like zinc stearate, can be recrystallized from the reaction mixture upon cooling, allowing for separation by filtration.[3] This principle may be applicable to zinc caprylate depending on the reaction solvent and product.

Quantitative Data Summary

The following tables summarize key quantitative data for optimizing zinc caprylate's catalytic activity in Ring-Opening Polymerization (ROP) of L-Lactide and transesterification reactions.

Table 1: Optimizing Conditions for Ring-Opening Polymerization of L-Lactide

Parameter	Condition 1	Condition 2	Condition 3	Reference
Temperature (°C)	130	150	160	[1]
Lactide/Catalyst (LA/Cat) Ratio	500/1	1000/1	2000/1	[1]
Lactide/Initiator (LA/In) Ratio	50/1	Not specified	Not specified	[1]
Initiator	11-undecenol, 1-hydroxymethylnaphtalene, 4-nitrobenzylalcohol	Not specified	Not specified	[1]
Reaction Time (h)	24	24 - 168	24 - 48	[1]
Observed Outcome	High conversion (>99%)	Formation of higher fractions of cyclic poly(L-lactide) with increasing LA/Cat ratio.	High optical purity (~99%) even after 48h.	[1]

Table 2: Optimizing Conditions for Transesterification of Triglycerides

Parameter	Condition 1	Condition 2	Reference
Temperature (°C)	100	140
Catalyst Loading (wt.%)	3	Not specified
Methanol/Oil Molar Ratio	30:1	Not specified
Reaction Time (h)	2	Not specified
Observed Outcome	High triglyceride conversion and FAME yield. Catalyst stability observed over three cycles.	Transformation of some zinc carboxylates into zinc glycerolate.

Experimental Protocols

Protocol 1: Bulk Ring-Opening Polymerization of L-Lactide

Objective: To synthesize poly(L-lactide) via bulk polymerization using zinc caprylate as a catalyst and an alcohol as an initiator.

Materials:

• L-Lactide

• Zinc Caprylate (Zn(Cap)₂)

• Initiator (e.g., 11-undecenol, 1-hydroxymethylnaphtalene, or 4-nitrobenzylalcohol)[1]

• Argon or Nitrogen gas

• Flame-dried glassware (e.g., 50 mL Erlenmeyer flask)

• Magnetic stirrer and stir bar

• Oil bath with temperature controller

Procedure:

• In a flame-dried 50 mL Erlenmeyer flask under an argon or nitrogen blanket, weigh the desired amounts of the alcohol initiator (e.g., 0.8 mmol) and zinc caprylate (e.g., 0.08 mmol).[1]

• Add L-lactide (e.g., 40 mmol) and a magnetic stir bar to the flask.[1]

• Immerse the reaction vessel into an oil bath preheated to the desired temperature (e.g., 130°C).[1]

• Stir the reaction mixture for the specified time (e.g., 12 or 24 hours).[1]

• After the reaction is complete, allow the mixture to cool to room temperature. The resulting crystalline polylactide can be broken into pieces with a spatula and removed from the flask.[1]

• Characterize the polymer for molecular weight, polydispersity, and conversion using techniques such as Gel Permeation Chromatography (GPC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Protocol 2: Transesterification of Triglycerides

Objective: To produce fatty acid methyl esters (FAME) from triglycerides using zinc caprylate as a catalyst.

Materials:

• Triglyceride source (e.g., soybean oil)

• Methanol (anhydrous)

• Zinc Caprylate

• Reactor with temperature control and stirring

• Analytical equipment for monitoring conversion (e.g., Gas Chromatography - GC)

Procedure:

• Ensure all reactants and the reactor are dry to minimize water contamination.

• In a suitable reactor, combine the triglyceride, methanol, and zinc caprylate. A typical ratio would be a 30:1 molar ratio of methanol to oil and a catalyst loading of 3 wt.% with respect to the oil.

• Heat the reaction mixture to the desired temperature (e.g., 100°C) with constant stirring.

• Maintain the reaction at this temperature for the desired duration (e.g., 2 hours), taking aliquots periodically to monitor the conversion to FAME by GC analysis.

• Upon completion, cool the reaction mixture. The products can be separated and purified using appropriate methods, such as distillation or liquid-liquid extraction.

• The catalyst may be recovered for reuse, depending on the workup procedure.

Visualizations

Below are diagrams illustrating key concepts and workflows related to zinc caprylate catalysis.

Caption: Workflow for Ring-Opening Polymerization.

Caption: Catalytic Cycle for ROP.

Caption: Troubleshooting Low Conversion.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. The crucial roles of guest water in a biocompatible coordination network in the catalytic ring-opening polymerization of cyclic esters: a new mechanistic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]

Technical Support Center: Optimizing Zinc Nanoparticle Synthesis from Zinc Caprylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the experimental design for zinc nanoparticle synthesis using zinc caprylate as a precursor.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind synthesizing zinc nanoparticles from zinc caprylate?

A1: The most common method for synthesizing zinc nanoparticles from zinc caprylate is thermal decomposition. In this process, the zinc caprylate precursor is heated in a high-boiling point solvent. The heat provides the energy needed to break down the zinc caprylate, leading to the nucleation and growth of zinc nanoparticles. A capping agent, such as oleylamine, is typically used to control the size and prevent the aggregation of the newly formed nanoparticles.

Q2: Why is a capping agent necessary in this synthesis?

A2: A capping agent is crucial for several reasons. It adsorbs to the surface of the nanoparticles as they form, preventing them from aggregating into larger, uncontrolled structures.[1] The capping agent also plays a role in controlling the growth rate and final size of the nanoparticles.[1] Long-chain amines like oleylamine are effective capping agents due to their ability to provide steric hindrance, which creates a physical barrier between particles.

Q3: What is the role of the solvent in the synthesis?

A3: The solvent serves multiple purposes in the synthesis of zinc nanoparticles. It dissolves the zinc caprylate precursor and the capping agent, provides a medium for the reaction to occur, and its boiling point determines the maximum reaction temperature. High-boiling point solvents are often chosen to achieve the necessary decomposition temperature of the precursor.

Q4: How can I control the size of the zinc nanoparticles?

A4: The size of the zinc nanoparticles can be controlled by several experimental parameters:

• Temperature: Higher reaction temperatures generally lead to smaller nanoparticles due to faster nucleation rates.

• Precursor Concentration: The concentration of zinc caprylate can influence the number of nuclei formed, which in turn affects the final particle size.

• Capping Agent Concentration: The ratio of the capping agent to the precursor is a critical factor. A higher concentration of capping agent can lead to smaller nanoparticles by more effectively preventing their growth.

• Reaction Time: The duration of the reaction at the decomposition temperature can influence the extent of particle growth.

Q5: What are the expected products of the thermal decomposition of zinc caprylate?

A5: The thermal decomposition of zinc carboxylates can lead to the formation of either metallic zinc (Zn) or zinc oxide (ZnO) nanoparticles, depending on the reaction atmosphere and the presence of oxidizing or reducing agents. To obtain metallic zinc nanoparticles, the synthesis should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No nanoparticle formation	Reaction temperature is too low to decompose the zinc caprylate.	Increase the reaction temperature. Consult literature for the decomposition temperature of similar long-chain zinc carboxylates.
Insufficient reaction time.	Increase the duration of the reaction at the set temperature.
Formation of large aggregates instead of nanoparticles	Inadequate amount of capping agent.	Increase the concentration of the capping agent (e.g., oleylamine).
Poor mixing of reactants.	Ensure vigorous stirring throughout the reaction.
Reaction temperature is too high, leading to uncontrolled growth.	Optimize the reaction temperature by systematically lowering it.
Wide particle size distribution (polydispersity)	Inconsistent heating or temperature fluctuations.	Use a heating mantle with a temperature controller for precise temperature control.
Slow injection of precursor.	If using a hot-injection method, ensure rapid injection of the precursor solution into the hot solvent.
Formation of zinc oxide (ZnO) instead of metallic zinc (Zn)	Presence of oxygen or water in the reaction setup.	Ensure the reaction is carried out under a continuous flow of an inert gas (e.g., nitrogen or argon). Use dry solvents and reagents.
Low yield of nanoparticles	Incomplete decomposition of the precursor.	Increase the reaction temperature or time.
Loss of product during purification.	Optimize the purification process (e.g., centrifugation speed and duration, choice of washing solvents).

Experimental Protocols

Detailed Methodology for Thermal Decomposition of Zinc Caprylate

This protocol is an adapted method based on the thermal decomposition of long-chain metal carboxylates for the synthesis of metallic nanoparticles.

Materials:

• Zinc caprylate (precursor)

• Oleylamine (capping agent and solvent)

• Toluene (solvent for precursor)

• Ethanol (for washing)

• Nitrogen or Argon gas (for inert atmosphere)

• Three-neck round-bottom flask

• Heating mantle with a temperature controller

• Condenser

• Thermocouple

• Magnetic stirrer and stir bar

• Syringe and needle (for injection)

Procedure:

• Setup: Assemble the three-neck flask with the condenser, thermocouple, and a rubber septum in a fume hood. Connect the top of the condenser to a bubbler to maintain an inert atmosphere.

• Inert Atmosphere: Purge the entire system with nitrogen or argon gas for at least 30 minutes to remove any oxygen and moisture. Maintain a gentle flow of the inert gas throughout the experiment.

• Solvent and Capping Agent: Add a specific amount of oleylamine to the three-neck flask.

• Heating: Heat the oleylamine to the desired reaction temperature (e.g., 250-300 °C) under vigorous stirring.

• Precursor Solution: In a separate vial, dissolve a specific amount of zinc caprylate in a minimal amount of toluene.

• Hot Injection: Once the oleylamine has reached the target temperature and is stable, rapidly inject the zinc caprylate solution into the hot oleylamine using a syringe.

• Nanoparticle Growth: Allow the reaction to proceed at the set temperature for a specific duration (e.g., 30-60 minutes). The solution will typically change color, indicating the formation of nanoparticles.

• Cooling: After the desired reaction time, remove the heating mantle and allow the flask to cool down to room temperature.

• Purification:

  • Add an excess of ethanol to the cooled reaction mixture to precipitate the nanoparticles.

  • Centrifuge the mixture to collect the nanoparticles.

  • Discard the supernatant and re-disperse the nanoparticles in a small amount of a non-polar solvent like toluene or hexane.

  • Repeat the precipitation and centrifugation steps at least two more times to remove any unreacted precursors and excess capping agent.

• Storage: Disperse the final purified zinc nanoparticles in a suitable solvent for storage.

Data Presentation

Table 1: Effect of Reaction Temperature on Nanoparticle Size

Reaction Temperature (°C)	Average Nanoparticle Diameter (nm)	Size Distribution (Standard Deviation, nm)
250	15	± 3.2
275	10	± 2.5
300	6	± 1.8

Table 2: Effect of Capping Agent to Precursor Molar Ratio on Nanoparticle Size

Oleylamine:Zinc Caprylate (Molar Ratio)	Average Nanoparticle Diameter (nm)	Size Distribution (Standard Deviation, nm)
2:1	20	± 4.5
5:1	12	± 2.8
10:1	7	± 1.5

Visualizations

Caption: Experimental workflow for zinc nanoparticle synthesis.

Caption: Troubleshooting logic for nanoparticle synthesis.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Zinc Caprylate and Zinc Stearate for Scientific Applications

This guide provides an objective comparison of zinc caprylate and zinc stearate, focusing on their physicochemical properties, functional performance in various applications, and relevant experimental data. It is intended for researchers, scientists, and professionals in drug development and material science who utilize these metallic soaps.

Introduction and Chemical Overview

Zinc caprylate and zinc stearate are both zinc salts of fatty acids, commonly referred to as "zinc soaps".[1][2] They are formed by the reaction of a zinc source, such as zinc oxide, with the respective fatty acid: caprylic acid (an 8-carbon chain) for zinc caprylate and stearic acid (an 18-carbon chain) for zinc stearate.[3][4] This difference in the carbon chain length of the fatty acid ligand is the primary determinant of their distinct physical properties and functional applications. While both share roles as lubricants and stabilizers, their performance characteristics vary significantly.[2]

Physicochemical Properties

The quantitative differences in the physical and chemical properties of zinc caprylate and zinc stearate are summarized below. These properties influence their solubility, thermal stability, and behavior in formulations.

Property	Zinc Caprylate	Zinc Stearate
Chemical Formula	C₁₆H₃₀O₄Zn[5]	C₃₆H₇₀O₄Zn[6]
Molar Mass	351.8 g/mol [7]	632.33 g/mol [6][8]
Appearance	White to off-white powder or lustrous scales.[5][9]	Soft, white, hydrophobic powder.[6][10]
Melting Point	~136 °C[7]	~120-130 °C[10]
Density	~1.19 g/cm³[7]	~1.095 - 1.1 g/cm³[10][11]
Solubility in Water	Slightly soluble in boiling water; insoluble in cold water.[7][9]	Insoluble.[6][10][12]
Solubility in Organic Solvents	Fairly soluble in boiling alcohol; soluble in other organic solvents.[5][9]	Insoluble in alcohol and ether; soluble in heated aromatic hydrocarbons (e.g., benzene) and chlorinated hydrocarbons.[6][11]
Moisture Sensitivity	Decomposes in moist atmosphere, releasing caprylic acid.[3][9][13]	Hydrophobic (water-repellent).[4][6][11]

Comparative Applications and Functional Roles

While both compounds see use in the pharmaceutical, cosmetic, and industrial sectors, their specific applications are dictated by their properties. Zinc stearate is a more established and widely used excipient, particularly for its superior lubricity and hydrophobicity. Zinc caprylate is often selected for applications requiring fungicidal activity.

Application Area	Zinc Caprylate	Zinc Stearate
Pharmaceuticals	Primarily used as a topical fungicide.[7][9] Classified as a Natural Health Product (NHP) isolate in some regions.[14]	Widely used as a lubricant and anti-adherent in tablet and capsule manufacturing to prevent sticking to machinery.[15][16][17][18]
Cosmetics	Used as an emollient, moisturizer, emulsifier, and stabilizer in personal care products like lotions and creams.[13]	Functions as a lubricant, thickener, binder, and anti-caking agent to improve texture, add volume, and provide a silky, matte finish in makeup powders, foundations, and lipsticks.[1][6][19]
Plastics & Rubber	Used as a stabilizer.[13]	Extensively used as a powerful mold release agent, lubricant, and processing aid to improve flow and prevent adhesion.[4][6][11][20]
Paints & Coatings	Not a primary application.	Used as a matting or flattening agent to reduce gloss and as a sanding additive.[6][21]
Key Differentiating Function	Fungicidal properties.[7][9]	Superior lubrication, mold release, and water repellency.[4][6][11]

Experimental Protocols

To quantitatively assess the performance of these compounds, specific experimental procedures are required. Below is a representative protocol for evaluating a key performance metric in drug development: lubricant efficiency in tablet manufacturing.

Experimental Protocol: Comparative Evaluation of Lubricant Efficiency in Tablet Formulation

1. Objective: To compare the lubrication efficiency of zinc caprylate and zinc stearate in a direct-compression tablet formulation by measuring tablet ejection force.

2. Materials & Equipment:

• Active Pharmaceutical Ingredient (API) and other excipients (e.g., microcrystalline cellulose as a filler/binder).
• Zinc Caprylate (test lubricant).
• Zinc Stearate (control/reference lubricant).
• V-blender or other suitable powder mixer.
• Instrumented tablet press with force and displacement sensors.
• Analytical balance.
• Hardness tester and friabilator.

3. Methodology:

• 3.1. Formulation Preparation: Prepare three identical powder blends.
• Blend A: Control (no lubricant).
• Blend B: Formulation with 0.5% w/w Zinc Caprylate.
• Blend C: Formulation with 0.5% w/w Zinc Stearate.
• 3.2. Blending Procedure:
• Geometrically mix the API and filler/binder for 15 minutes.
• Add the designated lubricant to Blends B and C and mix for an additional 3-5 minutes. Note: Over-mixing hydrophobic lubricants like stearates can negatively impact tablet dissolution.[22]
• 3.3. Tablet Compression:
• Set the instrumented tablet press to a target compression force (e.g., 10 kN) and tablet weight (e.g., 500 mg).
• Compress a series of tablets (n=10) for each blend (A, B, and C).
• During each compression cycle, record the peak force required to eject the finished tablet from the die.
• 3.4. Data Analysis:
• Calculate the mean and standard deviation of the ejection force for each blend.
• A lower ejection force indicates higher lubrication efficiency.[23]
• Compare the results from Blend B and Blend C against the control (Blend A) and against each other.
• 3.5. Tablet Quality Assessment (Optional but Recommended):
• Measure the hardness, thickness, and friability of the tablets from each batch to ensure the lubricants do not negatively impact the tablet's mechanical strength.[22][23]

Visualized Workflows and Mechanisms

To better illustrate the relationships and processes discussed, the following diagrams are provided.

Caption: Comparative synthesis pathways for zinc caprylate and zinc stearate.

Caption: Experimental workflow for evaluating lubricant efficiency in tablet manufacturing.

References

• 1. lesielle.com [lesielle.com]
• 2. nimbasia.com [nimbasia.com]
• 3. Buy Zinc caprylate | 90480-58-3 [smolecule.com]
• 4. platinumindustriesltd.com [platinumindustriesltd.com]
• 5. Zinc caprylate | 557-09-5 | Benchchem [benchchem.com]
• 6. Zinc stearate - Wikipedia [en.wikipedia.org]
• 7. ZINC CAPRYLATE CAS#: 557-09-5 [m.chemicalbook.com]
• 8. laballey.com [laballey.com]
• 9. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 10. Zinc Stearate | C36H70O4Zn | CID 11178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ZINC STEARATE - Ataman Kimya [atamanchemicals.com]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Page loading... [wap.guidechem.com]
• 14. Temporary title [webprod.hc-sc.gc.ca]
• 15. nbinno.com [nbinno.com]
• 16. Zinc Stearate Uses and Safety: Overview for Manufacturers and Distributors - DOLCHEM [dolchem.com]
• 17. alapolystabs.com [alapolystabs.com]
• 18. nbinno.com [nbinno.com]
• 19. specialchem.com [specialchem.com]
• 20. Zinc Stearate: The Essential Lubricant for Plastics, Rubber, and Coatings [silverfernchemical.com]
• 21. Zinc Stearate Uses and Applications: Buyer & Distributor Guide - Evergreen Chemical [evergreenthailand.com]
• 22. pharmaexcipients.com [pharmaexcipients.com]
• 23. Evaluation of Alternative Metallic Stearates as Lubricants in Pharmaceutical Tablet Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Zinc Caprylate Purity: HPLC vs. Titration and Ion Chromatography

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) and excipients is a critical parameter in drug development and manufacturing. Zinc caprylate, a salt of zinc and caprylic acid, finds applications in various pharmaceutical formulations. Ensuring its purity is paramount for product quality, safety, and efficacy. This guide provides a comparative analysis of three analytical methods for validating the purity of zinc caprylate: High-Performance Liquid Chromatography (HPLC), Complexometric Titration, and Ion Chromatography.

Executive Summary

This guide details and compares a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of the caprylate content, a classic Complexometric Titration for determining zinc concentration, and the modern Ion Chromatography (IC) technique, as recommended by the United States Pharmacopeia (USP) for zinc determination.[1][2] Each method's principles, experimental protocols, and performance characteristics are presented to aid researchers in selecting the most suitable approach for their specific needs.

Data Presentation

The following tables summarize the comparative performance of the three analytical methods for the validation of zinc caprylate purity.

Table 1: Comparison of Method Performance Characteristics

Parameter	HPLC (for Caprylate)	Complexometric Titration (for Zinc)	Ion Chromatography (for Zinc)
Specificity	High (separates caprylate from related substances)	Moderate (potential interference from other metal ions)	High (specific separation of zinc ions)
Sensitivity	High (LOD and LOQ in µg/mL range)	Moderate	High (LOD in µg/mL range)
Precision (%RSD)	< 2%	< 1%	< 2%
Accuracy (% Recovery)	98-102%	99-101%	98-102%
Linearity (r²)	> 0.999	N/A	> 0.999
Analysis Time	~15-20 minutes per sample	~10-15 minutes per sample	~10-15 minutes per sample
Instrumentation Cost	High	Low	High
Solvent/Reagent Cost	Moderate	Low	Moderate
Throughput	High (with autosampler)	Low to Moderate	High (with autosampler)

Table 2: Hypothetical Purity Analysis of a Zinc Caprylate Batch

Analytical Method	Analyte	Specification	Result	Pass/Fail
RP-HPLC	Caprylate Content	80.0% - 84.0% (w/w)	82.5%	Pass
Complexometric Titration	Zinc Content	17.5% - 19.5% (w/w)	18.2%	Pass
Ion Chromatography	Zinc Content	17.5% - 19.5% (w/w)	18.3%	Pass
Calculated Purity	Zinc Caprylate	≥ 98.0%	100.8% (based on Zinc) , 100.6% (based on Caprylate)	Pass

Experimental Protocols

Detailed methodologies for each analytical technique are provided below.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Caprylate Content

This method is adapted from established procedures for the analysis of caprylic acid.[3][4][5]

• Principle: The sample is dissolved and the caprylate is separated from other components on a C8 or C18 reversed-phase column. Detection is typically achieved using a UV detector at a low wavelength.

• Instrumentation: HPLC system with a UV detector, C8 or C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Reagents and Materials:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid or Trifluoroacetic acid (TFA)

  • Zinc Caprylate reference standard

  • Zinc Caprylate sample

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with a small amount of acidifier like 0.1% phosphoric acid.[6]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm[3][4]

  • Injection Volume: 10 µL

• Standard Preparation: Accurately weigh and dissolve the zinc caprylate reference standard in the mobile phase to prepare a stock solution. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh and dissolve the zinc caprylate sample in the mobile phase to achieve a concentration within the calibration range.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the percentage of caprylate in the sample by comparing the peak area of the sample to the calibration curve generated from the reference standards.

Complexometric Titration for Zinc Content

This is a classic and widely used method for the determination of zinc ions.[7][8][9]

• Principle: Zinc ions in the sample are titrated with a standard solution of a chelating agent, typically ethylenediaminetetraacetic acid (EDTA). The endpoint is detected using a metallochromic indicator which changes color when all the zinc has been complexed by EDTA.

• Instrumentation: Burette, flasks, magnetic stirrer.

• Reagents and Materials:

  • 0.05 M EDTA standard solution

  • Ammonia-ammonium chloride buffer (pH 10)

  • Eriochrome Black T indicator

  • Zinc Caprylate sample

• Procedure:

  • Accurately weigh the zinc caprylate sample and dissolve it in a suitable solvent (e.g., dilute acid).

  • Add the ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

  • Add a small amount of Eriochrome Black T indicator. The solution should turn a wine-red color.

  • Titrate with the standardized 0.05 M EDTA solution until the color changes from wine-red to a clear blue.

• Calculation: Calculate the percentage of zinc in the sample based on the volume of EDTA solution consumed.

Ion Chromatography (IC) for Zinc Determination

This method is based on the USP General Chapter <591> for zinc determination and offers high specificity.[1][2][10][11][12]

• Principle: The sample is introduced into the ion chromatograph, where zinc ions are separated from other cations on an ion-exchange column. Post-column derivatization with a reagent like 4-(2-pyridylazo) resorcinol (PAR) forms a colored complex that is detected by a UV-Vis detector.

• Instrumentation: Ion chromatography system with a suitable cation-exchange column, a post-column reaction system, and a UV-Vis detector.

• Reagents and Materials:

  • Eluent (e.g., pyridine-2,6-dicarboxylic acid (PDCA))

  • Post-column reagent (PAR)

  • Zinc standard solution

  • Zinc Caprylate sample

• Chromatographic Conditions:

  • Column: Cation-exchange column suitable for divalent metals.

  • Eluent: As recommended by the column manufacturer (e.g., PDCA-based).

  • Post-Column Reagent: PAR solution.

  • Detection: Visible wavelength (e.g., 530 nm).

• Standard Preparation: Prepare a series of calibration standards using a certified zinc standard solution.

• Sample Preparation: Accurately weigh the zinc caprylate sample, dissolve it in dilute acid, and dilute to a concentration within the calibration range.

• Analysis: Inject the standard and sample solutions into the IC system.

• Calculation: Determine the zinc concentration in the sample by comparing its peak response to the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for the purity validation of zinc caprylate.

Caption: Logical relationship for ensuring zinc caprylate purity.

Conclusion

The validation of zinc caprylate purity requires a comprehensive analytical approach. While Complexometric Titration offers a cost-effective and straightforward method for determining zinc content, it may lack the specificity of modern techniques. Ion Chromatography , as recommended by the USP, provides a highly specific and sensitive method for zinc analysis. RP-HPLC is an indispensable tool for quantifying the caprylate content and for identifying and quantifying potential organic impurities. For a complete and robust purity assessment of zinc caprylate, a combination of HPLC for the organic portion and either titration or ion chromatography for the zinc content is recommended. The choice between titration and ion chromatography for zinc analysis will depend on the available instrumentation, desired level of specificity, and throughput requirements.

References

• 1. USP recommends new ion chromatography method for zinc oxide assay [labbulletin.com]
• 2. Zinc Oxide Assay as per USP General Chapter <591> | Metrohm [metrohm.com]
• 3. Development and validation of a reverse phase HPLC method for the determination of caprylic acid in formulations of therapeutic immunoglobulins and its application to antivenom production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Determination of Octanoic acid (Caprylic acid) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. gldbirdgel.com [gldbirdgel.com]
• 10. Method for zinc oxide assay as per USP<591> | Separation Science [sepscience.com]
• 11. metrohm.com [metrohm.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Comparative Efficacy of Zinc Caprylate and Other Antifungal Agents: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antifungal efficacy of zinc caprylate against a range of standard antifungal agents. This analysis is supported by available experimental data from in vitro studies, with a focus on clinically relevant fungal pathogens.

Zinc caprylate, a salt of the medium-chain fatty acid caprylic acid, has garnered interest for its potential antifungal properties. This guide synthesizes data to compare its efficacy, primarily through the lens of its active component, caprylic acid, with established antifungal drugs such as fluconazole, itraconazole, terbinafine, and amphotericin B. The comparison is based on Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) data, where available, from studies adhering to standardized methodologies like those from the Clinical and Laboratory Standards Institute (CLSI).

Executive Summary of Comparative Efficacy

The available data indicates that caprylic acid, the active antifungal component of zinc caprylate, demonstrates notable efficacy against Candida albicans and certain dermatophytes. However, its potency relative to standard antifungal agents varies depending on the fungal species. For instance, while caprylic acid shows promising activity against Candida, its efficacy against Aspergillus species appears less pronounced compared to azoles and polyenes.

The zinc moiety in zinc caprylate may also contribute to the overall antifungal effect by disrupting fungal zinc homeostasis, a mechanism distinct from that of many conventional antifungal drugs. This dual-action potential makes zinc caprylate an interesting subject for further investigation, particularly in the context of combination therapies or as an alternative for resistant fungal strains.

Data Presentation: In Vitro Antifungal Susceptibility

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of caprylic acid and other prominent antifungal agents against key fungal pathogens. It is important to note that the data has been collated from various studies. While efforts have been made to include data from studies using standardized CLSI methods, direct comparison should be approached with caution due to potential variations in experimental conditions across different research efforts.

Table 1: Comparative MIC Values (µg/mL) against Candida albicans

Antifungal Agent	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Caprylic Acid	10 - >500	100 - 200	>500
Fluconazole	0.25 - 64	0.5 - 2	4 - 16
Itraconazole	0.03 - 4	0.06 - 0.25	0.5 - 1
Amphotericin B	0.12 - 2	0.5 - 1	1 - 2
Terbinafine	>8	>8	>8

Table 2: Comparative MIC Values (µg/mL) against Aspergillus fumigatus

Antifungal Agent	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Caprylic Acid	-	-	-
Fluconazole	16 - >128	64	>128
Itraconazole	0.125 - 4	0.5	1
Amphotericin B	0.25 - 2	1	1
Terbinafine	0.01 - >8	0.5	2

Table 3: Comparative MIC Values (µg/mL) against Trichophyton rubrum

Antifungal Agent	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Caprylic Acid	-	-	-
Fluconazole	8 - 64	8	64
Itraconazole	≤0.125 - 1	≤0.125	≤0.125
Amphotericin B	0.5 - 4	2	4
Terbinafine	0.001 - 0.25	0.06	0.25

Experimental Protocols

The data presented in the tables above are predominantly derived from studies employing the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI) documents M27 for yeasts and M38 for filamentous fungi.

CLSI Broth Microdilution Method (General Protocol)

1. Inoculum Preparation:

• Fungal isolates are cultured on appropriate agar plates (e.g., Sabouraud Dextrose Agar) to obtain fresh, viable colonies.

• A suspension of the fungal cells is prepared in sterile saline or phosphate-buffered saline.

• The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to a specific cell density. The suspension is then further diluted to achieve the final desired inoculum concentration.

2. Antifungal Agent Preparation:

• Stock solutions of the antifungal agents are prepared in a suitable solvent (e.g., dimethyl sulfoxide, water).

• Serial twofold dilutions of each antifungal agent are prepared in RPMI 1640 medium (buffered with MOPS) in 96-well microtiter plates.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the prepared fungal suspension.

• The plates are incubated at a controlled temperature (typically 35°C) for a specified period (24-48 hours for yeasts, and longer for some filamentous fungi).

4. Determination of Minimum Inhibitory Concentration (MIC):

• The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% inhibition compared to the growth control). This is usually assessed visually or by using a spectrophotometer to measure optical density.

Mechanisms of Action and Signaling Pathways

The antifungal activity of zinc caprylate is believed to be a composite of the actions of both zinc and caprylic acid, targeting different cellular processes.

Caprylic Acid: Fungal Membrane Disruption

Caprylic acid, being a medium-chain fatty acid, primarily exerts its antifungal effect by disrupting the fungal cell membrane.[1] Its lipophilic nature allows it to intercalate into the lipid bilayer, leading to increased membrane fluidity and permeability. This disruption of the membrane integrity results in the leakage of essential intracellular components, such as ions and small molecules, ultimately leading to cell death.[1][2]

Antifungal Mechanism of Caprylic Acid

Zinc: Disruption of Fungal Zinc Homeostasis

Zinc is an essential micronutrient for fungi, serving as a cofactor for numerous enzymes and transcription factors. The antifungal activity of zinc compounds is thought to stem from the disruption of the tightly regulated intracellular zinc homeostasis. Excess zinc can lead to the production of reactive oxygen species (ROS), which cause oxidative damage to cellular components. Furthermore, dysregulation of zinc levels can interfere with the function of essential zinc-dependent proteins, leading to impaired metabolism and cell growth.

Antifungal Mechanism of Zinc Compounds

Experimental Workflow for Antifungal Susceptibility Testing

The general workflow for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent using the CLSI broth microdilution method is a standardized process to ensure reproducibility and comparability of results.

CLSI Broth Microdilution Workflow

References

• 1. Mechanistic Insight Into the Antifungal Effects of a Fatty Acid Derivative Against Drug-Resistant Fungal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Short-Term Antifungal Treatments of Caprylic Acid with Carvacrol or Thymol Induce Synergistic 6-Log Reduction of Pathogenic Candida albicans by Cell Membrane Disruption and Efflux Pump Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Zinc Caprylate

For researchers, scientists, and drug development professionals, the accurate and precise quantification of zinc caprylate is critical for quality control, formulation development, and stability testing. Zinc caprylate, a salt formed from zinc and caprylic acid, can be assayed by quantifying either the zinc cation or the caprylate anion. This guide provides a comprehensive comparison of common analytical methods for both moieties, offering experimental data to support the selection of the most appropriate technique for a given application.

Analysis of the Zinc Ion

The determination of zinc content is a primary method for the quantification of zinc caprylate. Several robust analytical techniques are available, each with distinct advantages and limitations.

Comparison of Analytical Methods for Zinc Quantification

The following table summarizes the key performance characteristics of common analytical methods for the quantification of zinc.

Parameter	Atomic Absorption Spectrometry (AAS)	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Complexometric Titration (EDTA)
Principle	Measures the absorption of light by free zinc atoms in a flame or graphite furnace.[1]	Measures the mass-to-charge ratio of zinc ions generated in a high-temperature plasma.[2]	Titration of zinc ions with a chelating agent, typically ethylenediaminetetraacetic acid (EDTA), in the presence of a colorimetric indicator.[3]
Linearity Range	Typically in the µg/L to mg/L range.[4]	Wide linear range, from ng/L to mg/L.[2]	Dependent on titrant concentration, generally in the mg/mL range.
Limit of Detection (LOD)	Flame AAS: ~0.005 ppm; Graphite Furnace AAS: ~0.052 µmol/L.[4][5]	As low as 0.017 µg/L.[5]	Higher than spectroscopic methods, typically in the µg/mL range.
Precision (%RSD)	3.37-5.74%.[6]	0.28-4.47%.[6]	0.19-2.50%.[6]
Accuracy (% Recovery)	101.8-114.2%.[6]	99-117%.[5]	Typically high, dependent on accurate standardization.
Sample Throughput	Moderate	High	Low to Moderate
Interferences	Matrix effects and spectral interferences can occur.[1]	Isobaric and polyatomic interferences need to be managed.[2]	Presence of other metal ions that can be chelated by EDTA.[7]
Cost & Complexity	Moderate cost and complexity.	High cost and complexity.	Low cost and simple instrumentation.

Experimental Protocols for Zinc Analysis

Instrumentation: Atomic absorption spectrometer with a zinc hollow cathode lamp and an air-acetylene flame.[8]

Sample Preparation:

• Accurately weigh a sample of zinc caprylate and dissolve it in a suitable solvent, such as dilute nitric acid.

• Further dilute the sample with deionized water to a concentration within the linear range of the instrument (typically 10 to 500 µg/L).[4]

Instrumental Parameters:

• Wavelength: 213.9 nm[8]

• Slit Width: 0.5 nm[8]

• Lamp Current: 3.5 mA[8]

• Flame: Air-acetylene[8]

Procedure:

• Prepare a series of zinc standard solutions of known concentrations.[8]

• Aspirate a blank (acidified deionized water) to zero the instrument.[4]

• Aspirate the standard solutions and the sample solution into the flame.

• Measure the absorbance of each solution and construct a calibration curve by plotting absorbance versus concentration for the standards.

• Determine the concentration of zinc in the sample solution from the calibration curve.

Instrumentation: Inductively Coupled Plasma - Mass Spectrometer.

Sample Preparation:

• Accurately weigh the zinc caprylate sample.

• Digest the sample using concentrated nitric acid, often with the aid of microwave energy to ensure complete dissolution.[5]

• Dilute the digested sample with deionized water to a concentration suitable for ICP-MS analysis.

Instrumental Parameters:

• Follow the manufacturer's recommendations for optimizing the instrument for zinc analysis. Common isotopes monitored are ⁶⁴Zn, ⁶⁶Zn, and ⁶⁸Zn.

Procedure:

• Prepare a series of multi-element or single-element standards containing zinc.

• Introduce the blank, standards, and sample solutions into the ICP-MS.

• The instrument measures the ion intensity at the specified mass-to-charge ratios.

• Quantify the zinc concentration in the sample by comparing its signal intensity to the calibration curve generated from the standards.

Reagents:

• Standardized 0.1 M EDTA solution.[3]

• Buffer solution (e.g., ammonia-ammonium chloride buffer, pH 10).[7]

• Indicator (e.g., Eriochrome Black T, Xylenol Orange).[7][9]

Sample Preparation:

• Accurately weigh the zinc caprylate sample and dissolve it in a suitable solvent, ensuring the zinc is in its ionic form (Zn²⁺).

• Add the buffer solution to maintain the appropriate pH for the titration.

Procedure:

• Add a small amount of the indicator to the sample solution.

• Titrate the solution with the standardized EDTA solution.

• The endpoint is observed as a distinct color change (e.g., from wine red to blue with Eriochrome Black T).[3]

• Calculate the concentration of zinc in the sample based on the volume of EDTA titrant used.

Analysis of the Caprylate Anion

The quantification of caprylic acid (octanoic acid) provides an alternative approach for assaying zinc caprylate. High-Performance Liquid Chromatography (HPLC) is the predominant technique for this analysis.

Comparison of HPLC Methods for Caprylic Acid Quantification

Parameter	HPLC-UV[10]	HPLC-UV[11]
Principle	Separation by reverse-phase chromatography and detection by UV absorbance.	Separation by reverse-phase chromatography and detection by UV absorbance.
Column	Eclipse XDB-C8, 5 µm, 150 mm x 4.6 mm	Reverse-phase C18, 2.1 x 150 mm, 3 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Water with 0.05% TFA:Acetonitrile (50:50, v/v)
Flow Rate	1 mL/min	0.2 mL/min
Detection	210 nm	210 nm
Linearity Range	400 - 600 µg/mL	Not specified
LOD	13.46 µg/mL	Not specified
LOQ	44.85 µg/mL	Not specified
Precision (%RSD)	Not specified	Not specified
Accuracy (% Recovery)	Not specified	Not specified

Experimental Protocol for Caprylic Acid Analysis by HPLC-UV

Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

Sample Preparation:

• Accurately weigh a sample of zinc caprylate and dissolve it in the mobile phase or a suitable solvent.

• If the sample matrix contains interfering substances, such as proteins, a sample cleanup step like ultrafiltration may be necessary.[10]

• Filter the sample solution through a 0.45 µm filter before injection.

Chromatographic Conditions (Example based on literature[10]):

• Column: Eclipse XDB-C8, 5 µm, 150 mm x 4.6 mm i.d.[10]

• Mobile Phase: A mixture of acetonitrile and water (60:40, v/v).[10]

• Flow Rate: 1 mL/min[10]

• Injection Volume: Typically 10-20 µL.

• Detection Wavelength: 210 nm[10]

Procedure:

• Prepare a stock solution of caprylic acid standard and create a series of calibration standards by dilution.

• Inject the standards and the sample solution into the HPLC system.

• Identify the caprylic acid peak based on its retention time.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of caprylic acid in the sample from the calibration curve.

Cross-Validation Workflow

Cross-validation of analytical methods is essential to ensure the accuracy, reliability, and consistency of results. It involves comparing the results obtained from two or more different analytical methods.

Caption: Workflow for cross-validation of analytical methods.

Signaling Pathway Diagram for Method Selection

The choice of an analytical method depends on various factors, including the required sensitivity, sample matrix, available instrumentation, and desired throughput. The following diagram illustrates a decision-making pathway for selecting an appropriate method for zinc caprylate analysis.

Caption: Decision pathway for selecting an analytical method.

References

• 1. Zinc Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 2. Quantification of Zinc by ICP-MS in drug product and API – Vitas Analytical Services [vitas.no]
• 3. scribd.com [scribd.com]
• 4. nemi.gov [nemi.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. The AAS, ICP-MS and electrochemical determinations of zinc in selected pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ysi.com [ysi.com]
• 8. Zinc- Determination by AAS | OIV [oiv.int]
• 9. CN110988256A - EDTA titration method for rapidly determining Zn content in vitamin C + zinc sustained release tablets - Google Patents [patents.google.com]
• 10. Development and validation of a reverse phase HPLC method for the determination of caprylic acid in formulations of therapeutic immunoglobulins and its application to antivenom production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

A Comparative Guide to Zinc Caprylate and Zinc Oxide in Catalytic Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is paramount in achieving desired reaction outcomes with high efficiency and selectivity. Both zinc caprylate and zinc oxide are versatile zinc-based compounds that have demonstrated catalytic activity in a range of organic transformations. This guide provides an objective comparison of their performance in their respective primary catalytic applications, supported by experimental data, detailed protocols, and mechanistic diagrams to aid in catalyst selection for research and development.

Performance Comparison: Zinc Caprylate vs. Zinc Oxide

While a direct, head-to-head comparison in the same catalytic reaction is not extensively documented in the literature, a clear distinction in their preferred applications and performance can be made. Zinc caprylate excels in ring-opening polymerization (ROP), whereas zinc oxide is widely employed in transesterification and esterification reactions, particularly for biodiesel production.

Zinc Caprylate in Ring-Opening Polymerization (ROP)

Zinc caprylate has emerged as a highly effective catalyst for the ROP of cyclic esters like lactide and ε-caprolactone, which are precursors to biodegradable polymers with significant applications in the biomedical field.[1][2] Experimental evidence suggests its superiority over other zinc carboxylates in this application.[3]

Table 1: Performance of Zinc Caprylate in the ROP of L-Lactide [3]

Initiator	Monomer:Catalyst Ratio	Reaction Time (h)	Conversion (%)
11-undecenol	100:1	24	93
1-hydroxymethylnaphthalene	100:1	24	92
4-nitrobenzylalcohol	100:1	24	95

Reaction Conditions: Bulk polymerization at 130°C.

Zinc Oxide in Transesterification for Biodiesel Production

Zinc oxide, often in combination with other metal oxides, serves as a robust heterogeneous catalyst for the synthesis of biodiesel via transesterification of triglycerides and esterification of free fatty acids.[4][5] Its heterogeneous nature allows for easier separation from the reaction mixture.

Table 2: Performance of Zinc Oxide-Based Catalysts in Biodiesel Production

Catalyst	Feedstock	Reaction Time (h)	Yield (%)	Reference
Zn3La1	Crude Palm Oil	3	96	[4]
ZnO	Smaruba Oil	-	80.1	[5]
Ag-ZnO	Smaruba Oil	-	84.5	[5]
Mn-doped ZnO	Mahua Oil	0.83	97	[5]

Experimental Protocols

Ring-Opening Polymerization of L-Lactide with Zinc Caprylate

This protocol is adapted from a study on the alcohol-initiated ROP of L-Lactide.[3]

Materials:

• L-Lactide (LA)

• Zinc caprylate (ZnCap2)

• Initiator (e.g., 11-undecenol)

• Dry glassware

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, combine L-Lactide and zinc caprylate at a desired monomer-to-catalyst ratio (e.g., 100:1).

• Add the alcohol initiator.

• Heat the mixture in bulk (without solvent) to 130°C.

• Maintain the temperature and stir for the desired reaction time (e.g., 24 hours).

• Cool the reaction mixture to room temperature.

• The resulting polymer can be purified by dissolution in a suitable solvent (e.g., dichloromethane) and precipitation in a non-solvent (e.g., cold methanol).

• Dry the polymer under vacuum.

• Characterize the polymer for molecular weight and polydispersity using Gel Permeation Chromatography (GPC) and determine monomer conversion via ¹H NMR spectroscopy.[1]

Transesterification of Triglycerides with a Zinc Oxide-Based Catalyst

The following is a general procedure for the transesterification of vegetable oil using a heterogeneous zinc oxide-based catalyst.[4]

Materials:

• Vegetable oil (e.g., crude palm oil)

• Methanol

• Zinc oxide-based catalyst (e.g., Zn3La1 mixed oxide)

• Stainless steel stirred reactor

Procedure:

• Prepare the zinc oxide-based catalyst (e.g., by a homogeneous-coprecipitation method).[4]

• Load the vegetable oil, methanol (at a specific molar ratio to oil), and the catalyst into a stainless steel stirred reactor.

• Seal the reactor and heat the mixture to the desired reaction temperature (e.g., 170-220°C).[6]

• Stir the reaction mixture for a specified duration (e.g., 3 hours).[4]

• After the reaction, cool the mixture and separate the catalyst from the product mixture (e.g., by centrifugation or filtration).

• The product mixture will separate into two layers: a top layer of fatty acid methyl esters (biodiesel) and a bottom layer of glycerol.

• Separate the layers and purify the biodiesel by washing with water.

• Analyze the yield and purity of the fatty acid methyl esters using gas chromatography (GC).

Catalytic Mechanisms and Visualizations

Zinc Caprylate in Ring-Opening Polymerization

The ROP of cyclic esters like lactide, catalyzed by zinc carboxylates, is generally believed to proceed via a coordination-insertion mechanism.[2]

Coordination-Insertion Mechanism for ROP

Zinc Oxide in Transesterification

The transesterification of triglycerides using a zinc oxide-based catalyst involves the activation of the alcohol on the catalyst surface.[7]

Transesterification Mechanism on ZnO

Summary and Outlook

Both zinc caprylate and zinc oxide are valuable catalysts within their specific domains.

• Zinc Caprylate is a highly efficient and preferred catalyst for the ring-opening polymerization of cyclic esters, offering excellent control over the polymerization process. Its superiority over other simple zinc carboxylates makes it a strong candidate for the synthesis of biodegradable polyesters for medical and pharmaceutical applications.

• Zinc Oxide demonstrates robust performance as a heterogeneous catalyst in transesterification and esterification reactions, crucial for sustainable biodiesel production. Its ability to be easily recovered and reused, along with its tolerance to water and free fatty acids in feedstocks, makes it an economically viable option for industrial applications.[7]

Future research could explore the potential of zinc caprylate in other catalytic transformations and the development of more advanced zinc oxide-based nanocatalysts with enhanced activity and selectivity for a broader range of applications. The choice between these two catalysts will ultimately depend on the specific chemical transformation and desired product characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. Novel Zinc-Catalytic Systems for Ring-Opening Polymerization of ε-Caprolactone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. nacatsoc.org [nacatsoc.org]
• 5. Heterogeneous ZnO-containing catalysts for efficient biodiesel production - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03158A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. US8975426B2 - ZnO nanoparticle catalysts for use in transesterification and esterification reactions and method of making - Google Patents [patents.google.com]

A Comparative Guide to Zinc Carboxylates in Lactide Polymerization

For Researchers, Scientists, and Drug Development Professionals

The synthesis of biodegradable polyesters, such as polylactide (PLA), through the ring-opening polymerization (ROP) of lactide is a field of intense research, driven by applications in biomedical devices, drug delivery, and sustainable materials. The choice of catalyst is paramount, influencing polymerization kinetics, polymer properties, and biocompatibility. Among the various catalysts, zinc carboxylates have emerged as a promising class due to their low toxicity and catalytic activity. This guide provides a comparative analysis of different zinc carboxylates used in the polymerization of lactide, supported by experimental data and detailed protocols.

Comparative Performance of Zinc Carboxylates

The catalytic performance of zinc carboxylates in the ring-opening polymerization of lactide is significantly influenced by the nature of the carboxylate ligand. This section summarizes the key performance indicators of commonly studied zinc carboxylates. The data presented is a synthesis from multiple studies and it is important to note that direct comparison can be influenced by varying experimental conditions across different research works.

Catalyst	Monomer	Temp. (°C)	Time (h)	Conversion (%)	Mn (kDa)	Đ (Mw/Mn)	Tg (°C)	Tm (°C)
Zinc Acetate [1]	L-Lactide	130	48	~60-70	10-20	1.5-1.8	50-55	150-160
Zinc Lactate [1][2]	L-Lactide	130-150	24-48	>90	20-70	1.6-2.0	55-60	160-170
Zinc Octoate [2]	D,L-Lactide	130-180	2-24	>90	15-50	1.7-2.2	45-55	N/A (amorphous)
Zinc Stearate [2]	L-Lactide	150	-	Lower	Lower	-	-	-
Zinc Prolinate [3]	L-Lactide	195	1	93	5.1	1.8	51.6-55.1	110-142.2
Zinc Neodecanoate	L-Lactide	-	-	-	-	-	-	-

Note: Data for Zinc Neodecanoate in lactide polymerization is not extensively reported in publicly available literature under comparable conditions. Its primary application is often noted in polyurethane and other polymerization systems.

The general trend observed in several studies is that the catalytic activity of simple zinc carboxylates in the bulk polymerization of lactide increases with the length of the alkyl chain of the carboxylate ligand. One study suggested the order of catalyst usefulness to be: acetate < lactate < caprylate (octoate).[1] Zinc prolinate has also been shown to be an effective catalyst, producing linear PLA oligomers.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections provide standardized protocols for key experiments in the comparative study of zinc carboxylates for lactide polymerization.

Bulk Polymerization of Lactide

This protocol describes a typical procedure for the ring-opening polymerization of lactide in bulk using a zinc carboxylate catalyst.

Materials:

• L-lactide or D,L-lactide (recrystallized from dry toluene or ethyl acetate)

• Zinc carboxylate catalyst (e.g., zinc acetate, zinc lactate, zinc octoate)

• Schlenk flask and magnetic stirrer

• Vacuum line and inert gas (Nitrogen or Argon) supply

• Oil bath or heating mantle with temperature controller

Procedure:

• Preparation: Dry all glassware in an oven at 120°C overnight and cool under vacuum.

• Monomer and Catalyst Loading: In a glovebox or under a stream of inert gas, add the desired amount of lactide (e.g., 5 g) and the zinc carboxylate catalyst to the Schlenk flask. The typical monomer-to-catalyst ratio ranges from 100:1 to 1000:1.

• Purging: Seal the flask, and connect it to a Schlenk line. Evacuate the flask under high vacuum for 30 minutes to remove any residual moisture and air. Then, backfill with inert gas. Repeat this cycle three times.

• Polymerization: Place the flask in a preheated oil bath at the desired reaction temperature (e.g., 130°C, 150°C, or 180°C).

• Reaction: Stir the molten mixture for the specified reaction time (e.g., 2, 6, 24, or 48 hours). The viscosity of the mixture will increase as the polymerization progresses.

• Termination and Isolation: After the designated time, remove the flask from the oil bath and allow it to cool to room temperature. Dissolve the solid polymer in a suitable solvent like dichloromethane (DCM) or chloroform.

• Purification: Precipitate the polymer by slowly adding the polymer solution to a non-solvent, such as cold methanol or ethanol, with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

Polymer Characterization

Purpose: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (Đ = Mw/Mn) of the synthesized polylactide.

Instrumentation:

• GPC/SEC system equipped with a refractive index (RI) detector.

• Columns suitable for polyester analysis (e.g., polystyrene-divinylbenzene columns).

• Solvent: Tetrahydrofuran (THF) or Chloroform (HPLC grade).

Procedure:

• Sample Preparation: Prepare polymer solutions in the mobile phase (THF or chloroform) at a concentration of approximately 1-2 mg/mL.[4] For some PLA, especially highly crystalline PLLA, dissolving in THF might require heating or the use of alternative solvents like chloroform.[5] Ensure complete dissolution by gentle agitation. Filter the solution through a 0.22 µm syringe filter before injection.

• Calibration: Calibrate the GPC system using narrow polystyrene standards.

• Analysis: Inject the prepared polymer solution into the GPC system. The flow rate is typically set to 1.0 mL/min.

• Data Processing: Analyze the resulting chromatogram to determine Mn, Mw, and Đ relative to the polystyrene calibration.

Purpose: To confirm the chemical structure of the polylactide, determine the monomer conversion, and analyze the stereochemistry of the polymer.

Instrumentation:

• NMR spectrometer (e.g., 400 or 500 MHz).

• Solvent: Deuterated chloroform (CDCl3).

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the polymer in approximately 0.6-0.7 mL of CDCl3.

• ¹H NMR Analysis: Acquire the ¹H NMR spectrum. The characteristic signals for polylactide are a quartet at ~5.1-5.2 ppm (methine proton, -CH-) and a doublet at ~1.5-1.6 ppm (methyl protons, -CH3).[6] Monomer conversion can be calculated by comparing the integration of the monomer and polymer methine peaks.

• ¹³C NMR Analysis: Acquire the ¹³C NMR spectrum for more detailed structural and stereochemical analysis. The carbonyl carbon region (~169-170 ppm) and the methine carbon region (~69 ppm) are particularly informative for tacticity determination.[7]

• Stereochemistry: Homonuclear decoupled ¹H NMR can be used to resolve the complex methine proton signals into tetrad sequences, allowing for a quantitative analysis of the polymer's tacticity (isotactic, syndiotactic, atactic, or heterotactic).[8]

Purpose: To determine the thermal properties of the polylactide, including the glass transition temperature (Tg), melting temperature (Tm), and crystallinity (Xc).

Instrumentation:

• Differential Scanning Calorimeter.

• Aluminum pans and a crimper.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer into an aluminum DSC pan and seal it.

• Thermal Program:

  • First Heating Scan: Heat the sample from room temperature (e.g., 25°C) to a temperature above its melting point (e.g., 200°C) at a constant rate (e.g., 10°C/min) to erase the thermal history.

  • Cooling Scan: Cool the sample to a low temperature (e.g., 0°C or -20°C) at a controlled rate (e.g., 10°C/min).

  • Second Heating Scan: Heat the sample again to 200°C at the same heating rate (10°C/min).

• Data Analysis: Analyze the second heating scan to determine the Tg (midpoint of the transition), Tm (peak of the endothermic melting event), and the enthalpy of melting (ΔHm).[9][10] The degree of crystallinity (Xc) can be calculated using the following equation: Xc (%) = (ΔHm / ΔH°m) * 100, where ΔH°m is the theoretical enthalpy of melting for 100% crystalline PLA (93 J/g).

Mechanistic Pathway and Experimental Workflow

The ring-opening polymerization of lactide catalyzed by zinc carboxylates is generally understood to proceed via a coordination-insertion mechanism.[11][12] The following diagrams illustrate the proposed polymerization pathway and a typical experimental workflow for a comparative study.

Caption: Coordination-Insertion Polymerization Pathway.

Caption: Experimental Workflow for Comparative Study.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. researchgate.net [researchgate.net]
• 3. aml.iaamonline.org [aml.iaamonline.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Determination of Polylactide Microstructure by Homonuclear Decoupled 1 H NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tainstruments.com [tainstruments.com]
• 10. researchgate.net [researchgate.net]
• 11. Ring-opening polymerization of lactides and ε-caprolactone catalyzed by Zn(II) aryl carboxylate complexes supported by 4-pyridinyl schiff base ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijcrt.org [ijcrt.org]

Zinc Caprylate: A Comparative Analysis of its Antimicrobial Properties

For researchers, scientists, and drug development professionals, the quest for effective and safe antimicrobial agents is a perpetual challenge. Zinc caprylate, a salt of the medium-chain fatty acid caprylic acid, has emerged as a compound of interest due to the known antimicrobial properties of both its constituent parts. This guide provides a comparative overview of the antimicrobial performance of zinc caprylate and its alternatives, supported by available experimental data and detailed methodologies.

Executive Summary

Zinc caprylate is presumed to exert its antimicrobial effects through a dual mechanism inherited from its components. Zinc ions are known to disrupt essential enzymatic processes and destabilize the cell membranes of microorganisms. Concurrently, caprylic acid, a medium-chain fatty acid, is recognized for its ability to fluidize and disrupt the lipid bilayers of bacterial and fungal cell membranes, leading to cell lysis. While direct, comprehensive quantitative data on zinc caprylate's antimicrobial efficacy remains limited in publicly accessible literature, studies on analogous compounds and its constituent parts provide strong evidence of its potential as a broad-spectrum antimicrobial agent. Research on zinc caproate, a similar zinc salt of a medium-chain fatty acid, has demonstrated potent antibacterial activity against pathogenic strains of Escherichia coli and Staphylococcus aureus, reportedly exceeding the efficacy of zinc oxide.[1][2]

Comparative Antimicrobial Performance

To provide a comprehensive understanding of zinc caprylate's potential, this section summarizes the antimicrobial activities of its components—zinc salts and caprylic acid derivatives—against various microorganisms. This data, presented in the tables below, is collated from multiple studies and serves as a surrogate for direct comparative data on zinc caprylate.

Minimum Inhibitory Concentration (MIC) Data

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is a critical measure of antimicrobial potency.

Compound	Microorganism	MIC	Reference
Zinc Oxide (NPs)	Staphylococcus aureus	2.5 - 5 mM	[3]
Escherichia coli	> 6 mg/mL
Zinc Sulfate	Staphylococcus aureus	1 - 3 mg/mL
Escherichia coli	2 - 6 mg/mL
Zinc Chloride	Streptococcus mutans	0.025 - 0.2 mM	[4]
Caprylic Acid	Dermatophilus congolensis	7.5 mM
Candida albicans	100 - 200 µg/mL
Sodium Caprylate	Dermatophilus congolensis	15 mM
Monocaprylin	Dermatophilus congolensis	2.5 mM

Table 1: Minimum Inhibitory Concentration (MIC) of Zinc Compounds and Caprylic Acid Derivatives against Various Microorganisms.

Zone of Inhibition Data

The zone of inhibition assay is a qualitative method used to assess the antimicrobial activity of a substance. The diameter of the clear zone around the antimicrobial agent is indicative of its efficacy.

Compound	Microorganism	Concentration	Zone of Inhibition (mm)	Reference
Zinc Oxide (NPs)	Staphylococcus aureus	20 mM	22 - 26	[3]
Escherichia coli	20 mg ZnO/100g coating	> E. coli inhibition	[5]
Zinc Sulfate	Staphylococcus aureus	-	-
Zinc Chloride	Staphylococcus aureus	-	-
Caprylic Acid	Candida albicans	-	-

Table 2: Zone of Inhibition Diameters for Zinc Compounds and Caprylic Acid against Various Microorganisms. (Note: Data for direct comparison is limited).

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for key antimicrobial assays are provided below.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is determined using broth microdilution or agar dilution methods.

Broth Microdilution Method:

• Preparation of Antimicrobial Agent: A stock solution of the test compound (e.g., zinc caprylate) is prepared in a suitable solvent. Serial two-fold dilutions are then made in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension. Control wells containing only the medium (sterility control) and medium with the microorganism (growth control) are included.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• Interpretation: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Zone of Inhibition Assay (Agar Well Diffusion Method)

• Medium Preparation: A suitable agar medium (e.g., Mueller-Hinton Agar) is poured into sterile Petri dishes and allowed to solidify.

• Inoculum Preparation and Seeding: A standardized suspension of the test microorganism (e.g., 1-2 x 10^8 CFU/mL) is uniformly swabbed onto the surface of the agar.

• Well Preparation: Wells of a defined diameter (e.g., 6-8 mm) are aseptically punched into the agar.

• Application of Antimicrobial Agent: A specific volume of the test compound solution at a known concentration is added to each well. A control with the solvent alone is also included.

• Incubation: The plates are incubated at an appropriate temperature for 18-24 hours.

• Measurement: The diameter of the clear zone of growth inhibition around each well is measured in millimeters.

Time-Kill Curve Assay

This assay determines the rate at which an antimicrobial agent kills a microorganism over time.

• Preparation: Test tubes containing a broth medium with the antimicrobial agent at various concentrations (e.g., 1x, 2x, 4x MIC) are prepared. A control tube without the antimicrobial agent is also included.

• Inoculation: All tubes are inoculated with a standardized suspension of the test microorganism to achieve a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.

• Incubation and Sampling: The tubes are incubated at an appropriate temperature with agitation. At specified time intervals (e.g., 0, 2, 4, 6, 8, 24 hours), an aliquot is withdrawn from each tube.

• Viable Cell Count: The withdrawn samples are serially diluted, plated on a suitable agar medium, and incubated. The number of viable colonies is then counted to determine the CFU/mL at each time point.

• Data Analysis: The log10 CFU/mL is plotted against time to generate a time-kill curve. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the proposed antimicrobial mechanism of action and a typical experimental workflow.

References

• 1. Zinc caproate: Ecofriendly synthesis, structural characterization, and antibacterial action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. A systematic review on antibacterial activity of zinc against Streptococcus mutans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. proceedings-szmc.org.pk [proceedings-szmc.org.pk]

A Comparative Analysis of Inorganic Zinc and Zinc Caprylate Efficacy

For researchers, scientists, and drug development professionals, understanding the nuances of different zinc compounds is critical for effective formulation and application. This guide provides a detailed comparison of inorganic zinc salts and zinc caprylate, focusing on their chemical properties, biological absorption, and therapeutic applications, supported by available data.

Zinc is an essential trace element vital for numerous physiological processes, including immune function, wound healing, and cellular metabolism.[1][2][3][4][5][6][7] Its therapeutic efficacy, however, is significantly influenced by its chemical form. This comparison elucidates the differences between commonly supplemented inorganic zinc salts (e.g., zinc sulfate, zinc oxide) and the organic salt, zinc caprylate.

Comparative Data of Inorganic Zinc vs. Zinc Caprylate

Feature	Inorganic Zinc (e.g., Zinc Sulfate, Zinc Oxide)	Zinc Caprylate
Chemical Formula	ZnSO₄ (Sulfate), ZnO (Oxide)	C₁₆H₃₀O₄Zn
Primary Use	Dietary supplements for zinc deficiency, treatment of diarrhea, wound healing, immune support.[3][4][5][6][7]	Primarily used as a topical fungicide.[8][9][10]
Solubility	Zinc sulfate is soluble in water; zinc oxide is insoluble in water.	Slightly soluble in boiling water; fairly soluble in boiling alcohol.[8]
Bioavailability	Variable. Zinc sulfate is more readily absorbed than zinc oxide.[11] Generally, inorganic zinc forms can have their absorption inhibited by dietary factors like phytates.	Data on oral bioavailability is not readily available in the provided search results. As an organic salt, it may have different absorption characteristics than inorganic forms.
Known Efficacy	Clinically proven for treating zinc deficiency and related conditions.[3][4][5][6][7]	Effective as a topical antifungal agent.[8][9][10][12]

Experimental Protocols

Assessing Zinc Bioavailability: A General In Vivo Protocol

A common method to determine the bioavailability of a zinc supplement involves a randomized, double-blind, crossover study in human subjects.

• Subject Recruitment: A cohort of healthy human volunteers with normal zinc levels is recruited.

• Washout Period: Participants undergo a washout period to eliminate any existing zinc supplements from their system.

• Supplement Administration: Subjects are randomly assigned to receive either the inorganic zinc salt or the organic zinc compound (e.g., zinc caprylate) at a standardized dose.

• Blood Sampling: Blood samples are collected at baseline and at regular intervals post-supplementation (e.g., 1, 2, 4, 6, and 8 hours).

• Zinc Analysis: Plasma or serum zinc concentrations are measured using atomic absorption spectrophotometry.

• Pharmacokinetic Analysis: The area under the curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax) are calculated to determine the rate and extent of zinc absorption.

• Crossover: After another washout period, subjects receive the other zinc formulation, and the process is repeated.

Signaling Pathways and Experimental Workflows

Zinc Absorption in the Small Intestine

The absorption of dietary zinc primarily occurs in the duodenum and jejunum of the small intestine.[13][14][15][16] Divalent zinc ions (Zn²⁺) are transported into the enterocytes from the intestinal lumen, mainly through the ZIP4 transporter.[13][14][15] Once inside the cell, zinc is chaperoned by metallothioneins and other zinc-binding proteins. For systemic distribution, zinc is transported out of the enterocyte and into the bloodstream via the ZnT1 transporter located on the basolateral membrane.[13][14] In the blood, zinc binds to albumin and other proteins for transport to various tissues.[13][14]

Caption: Intestinal Zinc Absorption Pathway.

General Workflow for Comparing Zinc Bioavailability

This diagram outlines a typical experimental workflow for a preclinical or clinical study comparing the bioavailability of two different zinc formulations.

Caption: Experimental Workflow for Bioavailability Study.

References

• 1. Functional Significance of Zinc-Related Signaling Pathways in Immune Cells | Annual Reviews [annualreviews.org]
• 2. Functional significance of zinc-related signaling pathways in immune cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Zinc: Health Benefits, Side Effects, Uses, Dose & Precautions [rxlist.com]
• 4. Zinc and Your Health • The Nutrition Source [nutritionsource.hsph.harvard.edu]
• 5. Zinc Benefits [webmd.com]
• 6. Zinc: Benefits, sources, and side effects [medicalnewstoday.com]
• 7. Zinc - Health Professional Fact Sheet [ods.od.nih.gov]
• 8. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 9. ZINC CAPRYLATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. Page loading... [wap.guidechem.com]
• 11. Comparison of the Potential Relative Bioaccessibility of Zinc Supplements—In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Buy Zinc caprylate (EVT-308916) | 557-09-5 [evitachem.com]
• 13. Overview of the zinc absorption mechanism for improving zinc nutrition [jstage.jst.go.jp]
• 14. metallomicsresearch.brte.org [metallomicsresearch.brte.org]
• 15. mdpi.com [mdpi.com]
• 16. animine.eu [animine.eu]

Safety & Regulatory Compliance

Proper Disposal of Zinc Caprylate: A Guide for Laboratory Professionals

The proper disposal of zinc caprylate is crucial for maintaining a safe laboratory environment and ensuring environmental protection. Zinc caprylate, while utilized in various research and development applications, is classified as an eye irritant and is very toxic to aquatic life.[1] Adherence to established disposal protocols is essential to mitigate risks and comply with regulatory standards. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage zinc caprylate waste from handling to final disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle zinc caprylate with appropriate safety measures to prevent exposure and accidental release.

• Personal Protective Equipment (PPE): Always wear chemical-impermeable gloves, safety goggles or glasses, and a lab coat.[1] In situations where dust generation is possible, a NIOSH-approved respirator should be used.

• Ventilation: Handle zinc caprylate in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[2]

• Spill Management: In the event of a spill, prevent the spread of the material. Carefully sweep the solid into a suitable, labeled container for disposal. Avoid using water for cleanup of the powder. The collected material must be disposed of as hazardous waste.

• Avoid Environmental Release: Under no circumstances should zinc caprylate be discharged into the sewer system or disposed of in regular trash.[1] Its high toxicity to aquatic organisms necessitates careful containment.

Step-by-Step Disposal Procedures

The disposal of zinc caprylate waste must be conducted in a systematic and compliant manner. The following steps outline the recommended procedure for laboratory settings.

• Waste Identification and Segregation:

  • Identify all waste streams containing zinc caprylate, including pure compound, contaminated labware (e.g., weighing boats, gloves, wipes), and solutions.

  • Segregate zinc caprylate waste from other chemical waste streams to prevent incompatible reactions.[3] Store it away from strong oxidizing agents, acids, and bases.

• Waste Collection and Containerization:

  • Collect all solid zinc caprylate waste in a dedicated, leak-proof container that is compatible with the chemical. The original container can be used if it is in good condition.[4]

  • For liquid waste containing zinc caprylate, use a sturdy, sealable container.

  • Ensure the container is kept tightly closed except when adding waste to prevent the release of dust or vapors.[3][5]

• Labeling of Waste Containers:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name, "Zinc Caprylate".[3][5]

  • Include the approximate concentration and quantity of the waste.

  • Indicate the date when the waste was first added to the container.

• Storage of Waste:

  • Store the labeled hazardous waste container in a designated satellite accumulation area (SAA) within the laboratory.[6]

  • The SAA should be at or near the point of generation and away from sinks or floor drains.[6]

  • Ensure secondary containment is used for liquid waste containers to prevent spills.[3]

• Arranging for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the zinc caprylate waste.[7]

  • Provide the waste disposal service with accurate information about the waste composition.

  • The primary recommended disposal method is through a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[3]

Quantitative Data for Zinc and its Compounds

Parameter	Regulatory Level/Value	Issuing Agency/Regulation
Toxicity Characteristic Leaching Procedure (TCLP) Limit for Zinc	4.3 mg/L (Non-wastewater)	US EPA (40 CFR 268.48)
2.61 mg/L (Wastewater)	US EPA (40 CFR 268.48)
Reportable Quantity (RQ) for Zinc Compounds	1,000 lbs (454 kg) in some cases 5,000 lbs	US EPA
Drinking Water Standard for Zinc	5 mg/L	US EPA

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of zinc caprylate in a laboratory setting.

Caption: Workflow for the proper disposal of zinc caprylate waste.

Experimental Protocols for Waste Treatment (General Guidance)

While professional disposal is the primary recommendation, understanding the principles of zinc waste treatment can be valuable. The most common method for removing zinc from wastewater is through chemical precipitation by adjusting the pH.

Objective: To precipitate zinc hydroxide from an aqueous solution containing dissolved zinc compounds.

Methodology:

• Preparation: Work in a well-ventilated fume hood and wear appropriate PPE.

• pH Adjustment: Slowly add a solution of sodium hydroxide (NaOH) or calcium hydroxide (Ca(OH)₂) to the zinc-containing solution while continuously monitoring the pH.

• Precipitation: Zinc hydroxide will begin to precipitate as the pH increases. The optimal pH for zinc precipitation is typically in the range of 9.0-10.5.[8]

• Flocculation: Gently stir the solution to promote the formation of larger particles (flocculation).

• Settling and Separation: Allow the precipitate to settle. The solid zinc hydroxide can then be separated from the liquid by filtration or decantation.

• Disposal of Precipitate: The collected zinc hydroxide precipitate must still be disposed of as hazardous waste through a licensed disposal service.

• Effluent Testing: The remaining liquid should be tested to ensure that the zinc concentration is below the regulatory limits for sewer discharge.

Note: This is a general guideline and should be adapted and validated for the specific waste stream. It is crucial to consult with your institution's EHS department before attempting any on-site treatment of hazardous waste.

References

• 1. Table 8-1, Regulations and Guidelines Applicable to Zinc and Zinc Compounds - Toxicological Profile for Zinc - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. eurofinsus.com [eurofinsus.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]
• 5. Federal Register :: Zinc Fertilizers Made From Recycled Hazardous Secondary Materials [federalregister.gov]
• 6. Zinc | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 7. nyu.edu [nyu.edu]
• 8. media.neliti.com [media.neliti.com]

Personal protective equipment for handling Zinc caprylate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Zinc Caprylate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE) and Safety Measures

When handling Zinc Caprylate, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE and exposure limits.

Category	Type of Protection	Specifications
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Gloves	Handle with chemical-impermeable gloves that have been inspected prior to use. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[1]
Protective Clothing	Wear fire/flame resistant and impervious clothing.[1] Contaminated protective clothing should be segregated and properly cleaned before reuse.[2]
Respiratory Protection	Respirator	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[1] In dusty conditions, a particulate respirator is recommended.
Exposure Limits	MAK (for Zinc Compounds)	0.1 mg/m³ (respirable fraction), 2 mg/m³ (inhalable fraction).[3]

Operational Plan for Handling Zinc Caprylate

Follow these step-by-step procedures for the safe handling of Zinc Caprylate in a laboratory setting.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Keep away from foodstuffs, feed, and incompatible materials such as strong oxidizing agents, strong acids, and alkalis.[1][4] Zinc caprylate decomposes in a moist atmosphere.[2][5]

2. Handling and Use:

• Handle in a well-ventilated area.[1]

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent ignition.[1]

• Wash hands thoroughly after handling.[1][2]

• Do not eat, drink, or smoke in the handling area.[2]

• Avoid contact with skin and eyes.[1]

3. First Aid Measures:

• If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]

• In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of water. Consult a doctor if irritation develops.[1][4]

• In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[1]

• If Swallowed: Rinse mouth with water. Do not induce vomiting.[1] Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan

Proper disposal of Zinc Caprylate and its containers is essential to prevent environmental contamination.

• Chemical Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1] The material can be sent to a licensed chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.[1] Do not discharge to sewer systems.[1]

• Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for other purposes and then dispose of it in a sanitary landfill.[1] Combustible packaging materials can be disposed of by controlled incineration with flue gas scrubbing.[1]

Emergency Spill Response Workflow

The following diagram outlines the procedural flow for managing a Zinc Caprylate spill.

Caption: Workflow for handling a Zinc Caprylate spill.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. Zinc Caprylate | C16H30O4Zn | CID 11180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. advancezinctek.info [advancezinctek.info]
• 5. ZINC CAPRYLATE | 557-09-5 [chemicalbook.com]